Technical Documentation Center

3-(Fluoromethyl)azepan-3-ol hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(Fluoromethyl)azepan-3-ol hydrochloride

Core Science & Biosynthesis

Foundational

Medicinal chemistry applications of fluorinated azepane scaffolds

Medicinal Chemistry Applications of Fluorinated Azepane Scaffolds Executive Summary The azepane (hexamethyleneimine) scaffold represents a privileged yet underutilized structural motif in modern drug discovery. While 5-...

Author: BenchChem Technical Support Team. Date: March 2026

Medicinal Chemistry Applications of Fluorinated Azepane Scaffolds

Executive Summary

The azepane (hexamethyleneimine) scaffold represents a privileged yet underutilized structural motif in modern drug discovery. While 5- and 6-membered nitrogen heterocycles (pyrrolidines, piperidines) dominate small-molecule libraries, the 7-membered azepane ring offers unique vectors for occupying chemical space, particularly in exploring "out-of-plane" binding pockets. However, the entropic flexibility of the seven-membered ring often leads to promiscuous binding and poor oral bioavailability.

The strategic introduction of fluorine atoms onto the azepane core addresses these liabilities. Through the gauche effect , fluorine substitution restricts conformational freedom, pre-organizing the ligand for target binding. Furthermore, fluorination modulates the basicity of the ring nitrogen (pKa attenuation) and blocks metabolic "soft spots" prone to oxidative clearance. This guide details the structural rationale, synthetic methodologies, and medicinal applications of fluorinated azepane scaffolds.

Structural & Physicochemical Rationale

The Conformational "Fluorine Fix"

Unsubstituted azepanes exist in a dynamic equilibrium of twist-chair and twist-boat conformers, resulting in a high entropic penalty upon binding. The introduction of fluorine creates a stereoelectronic anchor.

  • The Gauche Effect: unlike heavier halogens, fluorine prefers a gauche orientation relative to vicinal electron-withdrawing groups (like the ring nitrogen or other heteroatoms). This is driven by

    
     hyperconjugation.[1]
    
  • Impact: A single fluorine atom at C3, C4, or C5 can lock the azepane ring into a specific twist-chair conformation, reducing the entropic cost of binding.

pKa Modulation

The basicity of the secondary amine in azepane (pKa ~11) often leads to high phospholipid binding and poor blood-brain barrier (BBB) penetration.

  • 
    -Fluorination (C3-F):  Drastically lowers the pKa (by ~1.5–2.0 log units) via the inductive electron-withdrawing effect ($ -I 
    
    
    
    \log D $) and membrane permeability.
  • 
    -Fluorination (C4-F):  Offers a subtler pKa shift, useful for fine-tuning solubility without abolishing protonation required for salt bridges in the active site.
    

Synthetic Architectures

The synthesis of fluorinated azepanes is challenging due to the difficulty of closing 7-membered rings (unfavorable enthalpy/entropy). Two primary strategies dominate: Ring Expansion and Ring-Closing Metathesis (RCM) .

Strategy A: Regioselective Ring Expansion (The Azetidinium Route)

This is the most stereochemically precise method, converting readily available chiral fluorinated prolinols into azepanes.

Mechanism:

  • Activation: A prolinol derivative is activated (e.g., mesylation).

  • Cyclization: Intramolecular displacement forms a bicyclic azetidinium ion intermediate.

  • Expansion: Nucleophilic attack occurs at the bridgehead carbon (regioselective opening), yielding the 3- or 4-substituted azepane.

RingExpansion cluster_legend Key Mechanism Start Fluorinated Pyrrolidine/Prolinol Act Activation (Mesylation/Tosylation) Start->Act Inter Bicyclic Azetidinium Intermediate Act->Inter Intramolecular Cyclization Nu Nucleophilic Attack (Nu-) Inter->Nu Regioselective Opening End Fluorinated Azepane Product Nu->End

Figure 1: Regioselective ring expansion via azetidinium intermediate.

Strategy B: Ring-Closing Metathesis (RCM)

Used for constructing the azepane core from acyclic dienes.[2]

  • Precursor: A diallylamine derivative containing the fluorine atom (often introduced via an enantioselective fluorination or from a chiral pool precursor).

  • Catalyst: Grubbs II or Hoveyda-Grubbs II.

  • Limitation: Requires high dilution to avoid intermolecular polymerization.

Detailed Experimental Protocol

Target: (3R,4R)-3-Fluoro-4-hydroxyazepane (Core scaffold for protease inhibitors). Method: Ring Expansion of Fluorinated Prolinol.

Reagents:

  • (2S,4R)-N-Boc-4-fluoroproline methyl ester (Starting Material)

  • LiBH4 (Reductant)

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (TEA)[2]

  • Nucleophile (e.g., Acetate or Cyanide)

Step-by-Step Methodology:

  • Reduction to Prolinol:

    • Dissolve (2S,4R)-N-Boc-4-fluoroproline methyl ester (1.0 eq) in anhydrous THF (0.2 M) under

      
      .
      
    • Add

      
       (2.0 eq) portion-wise at 0°C. Stir at RT for 12 h.
      
    • Quench: Sat.

      
      . Extract with EtOAc. Dry (
      
      
      
      ) and concentrate to yield the alcohol.
  • Azetidinium Formation & Ring Expansion:

    • Dissolve the prolinol (1.0 eq) in DCM (0.1 M) and cool to -78°C.

    • Add TEA (3.0 eq) followed by MsCl (1.2 eq). Stir for 30 min.

    • Critical Step: Allow warming to RT.[2] The mesylate spontaneously cyclizes to the azetidinium ion.

    • Add the external nucleophile (e.g., NaOAc, 5.0 eq) dissolved in DMSO. Heat to 60°C for 24 h.

    • Workup: Dilute with water, extract with ether. The product is the 3-fluoro-4-acetoxy-azepane (ring expanded).

  • Validation:

    • 
       NMR:  Look for characteristic shift (~ -180 ppm) and coupling constants (
      
      
      
      ) indicating the ring pucker.
    • MS: Confirm M+1 peak.

Medicinal Chemistry Case Studies

PKC Selectivity: Balanol Analogs

Balanol is a potent but non-selective inhibitor of Protein Kinase C (PKC) and PKA.[3][4] The azepane ring mimics the ribose ring of ATP.

  • Challenge: Differentiating PKC isozymes (e.g., PKC

    
     vs. PKC
    
    
    
    ).
  • Solution: Introduction of a 5-fluoro substituent on the azepane ring.

  • Mechanism: The fluorine atom induces a specific ring conformation that aligns the inhibitor's "adenine-mimic" moiety more effectively within the PKC

    
     ATP-binding pocket, while creating steric clashes in other isoforms. Additionally, the electron-withdrawing nature of fluorine modulates the pKa of the azepane nitrogen, altering the electrostatic interaction with the conserved Asp residue in the catalytic loop.
    
CGRP Receptor Antagonists (Migraine)

Calcitonin Gene-Related Peptide (CGRP) antagonists ("gepants") often utilize 7-membered rings.

  • Example: Telcagepant (MK-0974) derivatives.[5]

  • Role of Fluorine: While Telcagepant uses a caprolactam, next-generation analogs incorporate fluorinated azepanes (or trifluoroethyl-azepanones) to improve metabolic stability against CYP3A4 oxidation. The fluorine blocks the labile C-H sites on the ring, extending half-life (

    
    ) without increasing molecular weight significantly.
    

Comparative Data: Fluorinated vs. Non-Fluorinated Azepanes

PropertyUnsubstituted Azepane3-Fluoroazepane4,4-DifluoroazepaneImpact on Drug Design
pKa (Conj. Acid) ~11.0~9.2~8.5Improved BBB penetration; reduced phospholipidosis.
Conformation Fluxional (Twist-chair/Boat)Biased (Twist-chair)RigidifiedLower entropic penalty; higher potency.
Lipophilicity (

)
Baseline+0.2 to +0.4+0.5 to +0.8Enhanced membrane permeability.
Metabolic Stability Low (N-dealkylation, hydroxylation)ModerateHighBlockade of oxidative metabolism sites.

References

  • Synthesis of 2-Fluoroalkyl 4-Substituted Azepanes. European Journal of Organic Chemistry. (2019).

  • Selective synthesis of functionalized trifluoromethylated pyrrolidines, piperidines, and azepanes. Chemistry – A European Journal. (2014).

  • Exploration of charge states of balanol analogues acting as ATP-competitive inhibitors in kinases. BMC Bioinformatics. (2017).

  • Potent, orally bioavailable calcitonin gene-related peptide receptor antagonists. Journal of Medicinal Chemistry. (2007). [5]

  • Stereoselectively fluorinated N-heterocycles: a brief survey. Beilstein Journal of Organic Chemistry. (2013).

Sources

Exploratory

A Technical Guide to the Role of 3-(Fluoromethyl)azepan-3-ol in Fragment-Based Drug Discovery

Abstract Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the identification of high-quality lead compounds, responsible for a growing number of approved therapeutics.[1][2] Thi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Fragment-Based Drug Discovery (FBDD) has firmly established itself as a powerful engine for the identification of high-quality lead compounds, responsible for a growing number of approved therapeutics.[1][2] This approach hinges on identifying small, low-molecular-weight fragments that bind with high ligand efficiency to a biological target, serving as starting points for elaboration into potent drug candidates.[3][4] This guide delves into the strategic application of a specific, high-value fragment, 3-(Fluoromethyl)azepan-3-ol, within the FBDD workflow. We will explore the chemical rationale for its design, its unique advantages conferred by the fluoromethyl group and the three-dimensional azepane scaffold, and provide detailed, field-proven protocols for its application in screening and hit-to-lead campaigns.

The FBDD Paradigm: A Shift in Discovery Philosophy

Traditional high-throughput screening (HTS) casts a wide net, screening large libraries of complex, drug-like molecules in the hopes of finding a potent hit.[1] FBDD, in contrast, is a more targeted and efficient approach.[5] It operates on the principle that smaller, less complex molecules have a higher probability of binding to a target's binding sites, albeit with lower affinity.[6][7] These weak interactions, however, are often more "atom-efficient," providing a superior starting point for chemical optimization.[1]

The core FBDD workflow is a systematic, structure-guided process.

FBDD_Workflow cluster_0 Phase 1: Hit Identification cluster_1 Phase 2: Hit Validation & Elaboration cluster_2 Phase 3: Lead Optimization A Fragment Library (e.g., containing 3-(Fluoromethyl)azepan-3-ol) B Biophysical Screening (¹⁹F NMR, SPR, X-ray) A->B Screening C Hit Identification (Weak Binders) B->C Data Analysis D Orthogonal Assays & Crystallography C->D Validation E Structure-Guided Chemistry D->E Structural Insights F Hit-to-Lead Optimization E->F Iterative Design G Potent Lead Compound F->G ADMET Profiling

Deconstructing 3-(Fluoromethyl)azepan-3-ol: A Privileged Fragment

The value of a fragment is determined by its structural and chemical properties. 3-(Fluoromethyl)azepan-3-ol is an exemplary scaffold, deliberately designed to maximize its utility in FBDD.

PropertyFeatureAdvantage in FBDD
Scaffold Azepane RingA saturated, seven-membered heterocycle providing a distinct three-dimensional (3D) shape.[8][9] This 3D character allows for better exploration of non-flat binding pockets compared to traditional flat, aromatic fragments.[10] It also offers multiple, well-defined vectors for synthetic elaboration.[11]
Key Functionality Tertiary Alcohol (-OH)A crucial hydrogen bond donor and acceptor, providing a strong anchoring point to the target protein. Its position on a stereocenter adds to the molecule's structural complexity.
Unique Reporter Fluoromethyl (-CH₂F)The fluorine atom serves multiple strategic roles. It can modulate local pKa and lipophilicity, form favorable electrostatic interactions, and enhance metabolic stability.[12] Critically, it acts as a sensitive reporter for ¹⁹F NMR screening.[13]

The non-planar, flexible nature of the azepane ring provides access to a greater volume of chemical space, a desirable trait for tackling challenging targets like protein-protein interactions.[8][14]

The Fluorine Advantage: ¹⁹F NMR in Fragment Screening

The inclusion of a fluorine atom in 3-(Fluoromethyl)azepan-3-ol is a key design choice that unlocks one of the most powerful screening techniques in FBDD: ¹⁹F Nuclear Magnetic Resonance (NMR) spectroscopy.[6][13]

Why ¹⁹F NMR?

  • No Background Signal: Biological systems like proteins are naturally devoid of fluorine, meaning any signal detected is solely from the fluorinated fragment.[13]

  • High Sensitivity: The ¹⁹F nucleus is 100% naturally abundant and has a high gyromagnetic ratio, making it second only to ¹H in NMR sensitivity.[6]

  • Wide Chemical Shift Range: ¹⁹F chemical shifts are extremely sensitive to the local chemical environment, spanning a range of over 200 ppm.[13][15] When a fragment binds to a protein, the change in the fluorine's environment causes a detectable shift in its resonance signal, making it an excellent indicator of a binding event.[16]

Experimental Protocol: ¹⁹F NMR-Based Primary Screen

Objective: To identify fragments that bind to a target protein by observing changes in the ¹⁹F NMR spectrum.

Materials:

  • Target protein (e.g., 10-50 µM final concentration) in a suitable NMR buffer (e.g., 50 mM Phosphate, 150 mM NaCl, pH 7.4) with 10% D₂O.

  • Fragment library containing 3-(Fluoromethyl)azepan-3-ol, typically prepared as high-concentration DMSO stocks.

  • NMR spectrometer equipped with a ¹⁹F-capable probe.

Methodology:

  • Library Preparation: Prepare cocktails of 5-10 fluorinated fragments in DMSO.[16][17] The unique chemical shift of each fragment's fluorine atom allows them to be distinguished within a mixture, increasing throughput.[15] 3-(Fluoromethyl)azepan-3-ol should be included in a cocktail with other fragments possessing non-overlapping ¹⁹F signals.

  • Reference Spectrum Acquisition: For each fragment cocktail, acquire a simple 1D ¹⁹F NMR spectrum in the NMR buffer without the target protein. This serves as the "free" or unbound reference.

  • Screening Spectrum Acquisition: Add the target protein to the fragment cocktail solution to the desired final concentration (e.g., 10-50 µM protein, 100-500 µM per fragment).

  • Data Acquisition: Acquire a second 1D ¹⁹F NMR spectrum. The experiment is typically fast, requiring only a few minutes per sample.[18]

  • Hit Identification: Compare the screening spectrum to the reference spectrum. A "hit" is identified by a significant change in the ¹⁹F signal of a specific fragment, such as:

    • Chemical Shift Perturbation (CSP): A change in the position (ppm) of the peak.

    • Line Broadening: A widening of the peak, indicative of binding to a large macromolecule.

    • Decrease in Signal Intensity: Due to the fragment tumbling more slowly when bound to the protein.

Any observed changes for the 3-(Fluoromethyl)azepan-3-ol signal indicate a binding event that warrants further investigation.

Validating the Hit: Orthogonal Screening and Structural Biology

A hit from a primary screen is a promising start, but it must be validated to ensure it is not an artifact.[5] This is achieved through orthogonal biophysical methods and, ideally, structural elucidation.

Surface Plasmon Resonance (SPR)

SPR is a highly sensitive technique used to measure binding kinetics in real-time.[19] It serves as an excellent orthogonal method to confirm hits from an NMR screen.[5][20]

Protocol:

  • Immobilization: The target protein is immobilized on a sensor chip surface.

  • Binding Measurement: A solution containing the hit fragment (e.g., 3-(Fluoromethyl)azepan-3-ol) is flowed over the chip at various concentrations.

  • Analysis: Binding is detected as a change in the refractive index at the surface. This data can be used to determine the dissociation constant (K_D), providing a quantitative measure of binding affinity.[19]

X-ray Crystallography: The Structural Blueprint

The ultimate validation for a fragment hit is determining its three-dimensional structure when bound to the target protein.[21][22] X-ray crystallography provides a high-resolution snapshot of the binding mode, revealing the specific interactions (e.g., hydrogen bonds, hydrophobic contacts) that anchor the fragment.[22][23]

Protocol:

  • Crystallization: High-quality crystals of the target protein are grown.

  • Soaking: The crystals are soaked in a solution containing a high concentration of the fragment hit (e.g., 10-50 mM 3-(Fluoromethyl)azepan-3-ol).[23]

  • Data Collection: The soaked crystal is exposed to a high-intensity X-ray beam, and diffraction data are collected.[21]

  • Structure Solution: The diffraction data is processed to generate an electron density map, into which the protein and the bound fragment are modeled. This reveals the precise orientation and interactions of the fragment in the binding pocket.

From Hit to Lead: The Path of Chemical Elaboration

With a validated, structurally characterized hit like 3-(Fluoromethyl)azepan-3-ol, the hit-to-lead phase begins. The goal is to grow the fragment into a larger, more potent molecule by exploring unoccupied space in the binding pocket identified by crystallography.[24][25] The azepane scaffold is ideal for this process.

Hit_To_Lead cluster_vectors Growth Vectors for Elaboration V1 Vector 1: Amide Coupling at Azepane-N V2 Vector 2: Functionalization at C4/C5 V3 Vector 3: Bioisosteric Replacement of -OH Fragment Fragment Fragment->V1 Fragment->V2 Fragment->V3

  • Vector 1 (Growing): The secondary amine of the azepane ring is a prime handle for synthetic elaboration. Amide coupling reactions can be used to introduce new chemical moieties that can interact with adjacent sub-pockets of the binding site, thereby increasing affinity and selectivity.[11]

  • Vector 2 (Linking): If another fragment is found to bind nearby, the azepane ring can be functionalized at other positions (e.g., C4 or C5) to introduce a linker that connects the two fragments, often leading to a dramatic increase in potency.[13]

  • Vector 3 (Optimization): The core itself can be modified. For instance, the hydroxyl group could be replaced with other hydrogen-bonding groups to optimize interactions, or the fluoromethyl group could be exchanged for a trifluoromethyl group to alter electronic properties.[12][26]

This structure-guided expansion is an iterative process of chemical synthesis, biophysical testing, and structural analysis, which efficiently transforms a low-affinity fragment into a high-potency lead compound.[25]

Conclusion

3-(Fluoromethyl)azepan-3-ol is not merely a random small molecule; it is a sophisticated chemical tool designed to maximize the potential of fragment-based drug discovery. Its three-dimensional scaffold provides access to complex binding sites, while its integrated fluorine reporter enables rapid and sensitive screening via ¹⁹F NMR.[10][13] The well-defined vectors for chemical elaboration on the azepane ring make it an ideal starting point for hit-to-lead campaigns.[27][28] For research teams looking to tackle challenging biological targets, the incorporation of rationally designed fragments like 3-(Fluoromethyl)azepan-3-ol into their screening libraries represents a strategic, efficient, and structure-driven path toward novel therapeutics.

References

  • Massachusetts Biotechnology Council. (2025, November 19). Fragment-Based Drug Discovery (FBDD): Workflow, Benefits, and How It's Shaping the Future of Drug Research. Available from: [Link]

  • MDPI. (2024, December 5). Perspectives on Applications of 19 F-NMR in Fragment-Based Drug Discovery. Available from: [Link]

  • National Institutes of Health (NIH). (2016, July 16). Applications of 19F-NMR in Fragment-Based Drug Discovery. Available from: [Link]

  • PMC (PubMed Central). (n.d.). Fragment‐based drug discovery—the importance of high‐quality molecule libraries. Available from: [Link]

  • Sygnature Discovery. (n.d.). Why 3D is not the always the winner in fragment-based screening?. Available from: [Link]

  • National Institutes of Health (NIH). (2014, August 10). Advantages of Crystallographic Fragment Screening: Functional and Mechanistic Insights from a Powerful Platform for Efficient Drug Discovery. Available from: [Link]

  • Oxford Academic. (2019, February 6). Biophysical screening in fragment-based drug design: a brief overview. Available from: [Link]

  • Selvita. (n.d.). X-ray Crystallography Fragment Screening. Available from: [Link]

  • Proceedings of the National Academy of Sciences (PNAS). (2013, July 19). Integrated biophysical approach to fragment screening and validation for fragment-based lead discovery. Available from: [Link]

  • ResearchGate. (2025, August 9). A three-stage biophysical screening cascade for fragment-based drug discovery. Available from: [Link]

  • The Biophysical Society. (n.d.). A beginner's guide to 19F NMR and its role in drug screening. Available from: [Link]

  • Frontiers. (n.d.). Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece. Available from: [Link]

  • ACS Publications. (2021, November 16). Fragment-Based Lead Discovery Using X-ray Crystallography. Available from: [Link]

  • ACS Publications. (2021, November 19). Fragment Based Drug Discovery: Practical Implementation Based on 19F NMR Spectroscopy. Available from: [Link]

  • PubMed. (2007, October 15). Fragment-based screening using X-ray crystallography and NMR spectroscopy. Available from: [Link]

  • MDPI. (2019, November 26). Concepts and Core Principles of Fragment-Based Drug Design. Available from: [Link]

  • PubMed. (2025, September 10). Fragment-based drug discovery: A graphical review. Available from: [Link]

  • International Journal of Pharmaceutical Sciences. (2024, July 1). Fragment Based Drug Design: A Review. Available from: [Link]

  • PubMed. (2020, June 15). Applied Biophysical Methods in Fragment-Based Drug Discovery. Available from: [Link]

  • National Institutes of Health (NIH). (n.d.). Evaluating the Advantages of Using 3D-Enriched Fragments for Targeting BET Bromodomains. Available from: [Link]

  • ResearchGate. (2024, December 5). Perspectives on Applications of 19F-NMR in Fragment-Based Drug Discovery. Available from: [Link]

  • National Institutes of Health (NIH). (n.d.). Accelerating the Hit-To-Lead Optimization of a SARS-CoV-2 Mpro Inhibitor Series by Combining High-Throughput Medicinal Chemistry and Computational Simulations. Available from: [Link]

  • ResearchGate. (2025, August 6). Fragment-Based Drug Discovery and X-Ray Crystallography. Available from: [Link]

  • Helmholtz-Zentrum Berlin. (n.d.). A Generic 3D-Diverse Fragment Library for Crystallographic Screening and Drug Discovery. Available from: [Link]

  • ResearchGate. (2025, October 16). Applications of F-NMR in Fragment-Based Drug Discovery. Available from: [Link]

  • ResearchGate. (n.d.). Classification and Physical Properties of Azepine Derivatives. Available from: [Link]

  • ACS Publications. (2004, February 17). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Available from: [Link]

  • JOURNAL OF PHARMA INSIGHTS AND RESEARCH. (2025, June 11). Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. Available from: [Link]

  • Reymond Research Group. (2025, April 25). Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. Available from: [Link]

  • National Institutes of Health (NIH). (n.d.). Azepane-4-carboxylic acid. Available from: [Link]

  • PubMed. (2019, January 15). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. Available from: [Link]

  • ScienceOpen. (2025, April 5). Accelerating the Hit-To-Lead Optimization of a SARS-CoV‑2 Mpro Inhibitor Series by Combining High-Throughput Medicinal Chemistry and Computational Simulations. Available from: [Link]

  • MDPI. (n.d.). Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Available from: [Link]

  • Taylor & Francis. (n.d.). Exploring Fragment-Based Approaches in Drug Discovery. Available from: [Link]

  • MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available from: [Link]

  • ResearchGate. (n.d.). Synthesis of 3Aminomethyl3-fluoropiperidines. Available from: [Link]

  • National Institutes of Health (NIH). (n.d.). Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component reaction of trifluoroacetimidoyl chlorides, hydrazine hydrate and benzene-1,3,5-triyl triformate. Available from: [Link]

  • University of Rochester. (2017, April 2). Highly Diastereo- and Enantioselective Synthesis of Trifluoromethyl- Substituted Cyclopropanes via Myoglobin-Catalyzed Transfer of Trifluoromethylcarbene. Available from: [Link]

  • Semantic Scholar. (2022, October 20). Synthesis of Trifluoromethylated Monoterpene Amino Alcohols. Available from: [Link]

  • Research and Reviews. (2024, March 28). Recent Advances in Fragment-Based Drug Design: Applications in Medicinal Chemistry. Available from: [Link]

  • Hilaris Publisher. (n.d.). Fragment-based Drug Discovery: Emerging Strategies and Applications. Available from: [Link]

Sources

Foundational

The Bioisosteric Potential of Fluoromethyl Groups in Azepane Rings: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry. Its unique properties, including it...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry. Its unique properties, including its small size, high electronegativity, and the strength of the carbon-fluorine bond, offer a powerful toolkit for fine-tuning the physicochemical and pharmacological profiles of drug candidates. This guide provides a comprehensive exploration of the bioisosteric potential of monofluoromethyl (CH₂F), difluoromethyl (CHF₂), and trifluoromethyl (CF₃) groups within the privileged azepane scaffold. The azepane ring, a seven-membered saturated heterocycle, is a common motif in a variety of biologically active compounds, and understanding the nuanced effects of fluorination is critical for the rational design of novel therapeutics.[1]

The Azepane Scaffold and the Imperative for Bioisosteric Modification

The conformational flexibility of the seven-membered azepane ring is a double-edged sword in drug design. While it allows for adaptation to diverse biological targets, this inherent flexibility can also lead to entropic penalties upon binding and a lack of receptor selectivity.[2][3] Consequently, strategies to pre-organize the azepane ring into a bioactive conformation are of significant interest. The introduction of substituents, such as fluoromethyl groups, can serve as a powerful tool to modulate this conformational landscape.[4]

Furthermore, the basic nitrogen atom of the azepane ring is a key determinant of its physicochemical properties, influencing its pKa, lipophilicity, and potential for off-target interactions, such as hERG channel binding.[5] Fluorination provides a means to rationally tune these properties, offering a pathway to optimize a compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Physicochemical Consequences of Fluoromethyl Substitution

The introduction of fluoromethyl groups onto the azepane ring induces significant and predictable changes in its fundamental physicochemical properties. These modifications are primarily driven by the strong electron-withdrawing nature of fluorine.

Modulation of Basicity (pKa)

The basicity of the azepane nitrogen is a critical parameter influencing a molecule's ionization state at physiological pH, which in turn affects its solubility, permeability, and target engagement. The strong inductive effect of the C-F bond leads to a decrease in the electron density of the nitrogen atom, thereby reducing its basicity and lowering the pKa of its conjugate acid.

Table 1: Predicted Physicochemical Properties of Fluoromethylated Azepanes

CompoundPredicted pKaPredicted LogP
Azepane~11.0~1.5
2-Monofluoromethyl-azepane~9.5 - 10.0~1.7 - 1.9
2-Difluoromethyl-azepane~8.0 - 8.5~1.9 - 2.1
2-Trifluoromethyl-azepane~6.5 - 7.0~2.1 - 2.3

Note: These values are estimations based on data from related fluorinated saturated heterocycles and computational predictions.[6][7] Experimental validation is crucial.

Impact on Lipophilicity (LogP)

The effect of fluorination on lipophilicity is more complex and context-dependent. While the replacement of hydrogen with fluorine generally increases lipophilicity, the overall impact of a fluoromethyl group also depends on the creation of a dipole moment and alterations in hydrogen bonding capacity. In many cases, the introduction of a fluoromethyl group, particularly the trifluoromethyl group, leads to an increase in LogP, which can enhance membrane permeability and access to biological targets within the central nervous system (CNS).[8][9] However, the increased polarity of the C-F bond can also lead to a decrease in lipophilicity in certain molecular environments.

Conformational Control of the Azepane Ring

The flexible nature of the seven-membered azepane ring allows it to adopt multiple conformations, including chair, boat, and twist-chair forms. The introduction of a single fluorine atom can significantly bias this conformational equilibrium, leading to a more rigid and defined three-dimensional structure.[4][10] This conformational restriction can be advantageous in drug design by pre-organizing the molecule into its bioactive conformation, thereby reducing the entropic penalty of binding and potentially increasing potency and selectivity.

NMR spectroscopy, in conjunction with computational modeling, is a powerful tool for elucidating the conformational preferences of fluorinated azepanes.[2][4] The analysis of coupling constants in ¹H NMR spectra can provide insights into dihedral angles, while ¹⁹F NMR offers a sensitive probe of the local electronic environment of the fluorine nucleus.[11][12][13][14][15][16]

Figure 1: Fluoromethylation can rigidify the flexible azepane ring, favoring a bioactive conformation and reducing the entropic penalty upon target binding.

Synthetic Strategies for Fluoromethylated Azepanes

The synthesis of fluorinated azepanes often requires specialized methodologies to introduce the fluoromethyl group at the desired position with the correct stereochemistry. Several strategies have been developed, with ring-expansion reactions and tandem amination/cyclization of fluorinated precursors being prominent approaches.

Ring-Expansion Strategies

Ring-expansion methodologies provide a powerful means to construct the seven-membered azepane ring from smaller, more readily available cyclic precursors.

A stereocontrolled synthesis of trifluoromethylated azepanes can be achieved through the oxidative cleavage of a cyclohexene precursor followed by reductive amination with a fluorinated amine.[6]

Ring_Expansion cluster_0 Oxidative Ring Opening/Reductive Amination Cyclohexene Cyclohexene Derivative Diol Vicinal Diol Cyclohexene->Diol OsO₄, NMO Dialdehyde Dialdehyde Diol->Dialdehyde NaIO₄ Azepane Trifluoromethylated Azepane Dialdehyde->Azepane CF₃CH₂NH₂ Reductive Amination

Figure 2: Synthetic workflow for the preparation of a trifluoromethylated azepane via oxidative ring opening and reductive amination.

Experimental Protocol: Synthesis of a Trifluoromethylated Azepane Derivative [6]

  • Dihydroxylation: To a solution of the cyclohexene derivative in a mixture of acetone and water (10:1) is added N-methylmorpholine N-oxide (NMO) (1.5 equivalents) and a catalytic amount of osmium tetroxide (OsO₄) (0.02 equivalents). The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC). The reaction is then quenched with sodium sulfite, and the product is extracted with an organic solvent.

  • Oxidative Cleavage: The crude diol is dissolved in a mixture of tetrahydrofuran (THF) and water (3:1). Sodium periodate (NaIO₄) (2.2 equivalents) is added portion-wise, and the mixture is stirred at room temperature for 2-4 hours. The resulting dialdehyde is extracted into an organic solvent and used in the next step without further purification.

  • Reductive Amination: The crude dialdehyde is dissolved in methanol, and 2,2,2-trifluoroethylamine hydrochloride (1.2 equivalents) and sodium cyanoborohydride (NaBH₃CN) (1.5 equivalents) are added. The reaction mixture is stirred at room temperature overnight. The solvent is removed under reduced pressure, and the residue is purified by column chromatography to afford the desired trifluoromethylated azepane.

Substituted 3-fluoroazepanes can be synthesized from 2-hydroxymethylpiperidines via a ring expansion induced by diethylaminosulfur trifluoride (DAST). This reaction proceeds through a bicyclic aziridinium ion intermediate that is regioselectively opened by a fluoride anion.[17] Similarly, 2-aryl-3-fluoropiperidines and azepanes can be synthesized from 2-benzoylpyrrolidines through a formal fluorinative ring opening.[18]

Tandem Amination/Cyclization of Fluorinated Allenynes

An efficient method for the preparation of trifluoromethyl-substituted azepines involves a copper(I)-catalyzed tandem amination/cyclization of functionalized allenynes with primary and secondary amines.[19][20] This approach allows for the rapid construction of the azepine core with concomitant introduction of the trifluoromethyl group. The characterization of the resulting products is typically performed using ¹H, ¹³C, and ¹⁹F NMR spectroscopy, as well as high-resolution mass spectrometry.[19][20]

Bioisosteric Role and Impact on Biological Activity

The monofluoromethyl (CH₂F), difluoromethyl (CHF₂), and trifluoromethyl (CF₃) groups can act as bioisosteres for various functionalities, including methyl (CH₃), hydroxyl (OH), and in some cases, larger alkyl groups. This bioisosteric replacement can lead to improved metabolic stability, enhanced binding affinity, and altered selectivity profiles.

  • Metabolic Stability: The high strength of the C-F bond makes fluoromethyl groups resistant to metabolic oxidation by cytochrome P450 enzymes. Replacing a metabolically labile methyl or methylene group with a fluorinated counterpart is a common strategy to improve a drug's pharmacokinetic profile.

  • Binding Affinity and Selectivity: The introduction of fluorine can alter the electronic and conformational properties of a molecule, leading to new or enhanced interactions with the target protein. The strong dipole of the C-F bond can participate in favorable electrostatic interactions within the binding pocket. Furthermore, the conformational rigidity imparted by fluorination can improve binding affinity by reducing the entropic cost of binding.[10]

While specific structure-activity relationship (SAR) data for a comprehensive series of fluoromethylated azepanes is limited, studies on related fluorinated compounds have demonstrated the potential for significant improvements in biological activity. For instance, the introduction of fluorine has been shown to enhance the anti-proliferative activity of certain cancer therapeutics and modulate the selectivity of CNS-active agents.[21][22][23]

Case Study: Hypothetical SAR of Fluoromethylated Azepane-based Kinase Inhibitors

To illustrate the potential impact of fluoromethylation on biological activity, consider a hypothetical series of azepane-based kinase inhibitors.

Table 2: Hypothetical Biological Activity Data

CompoundSubstitutionKinase A IC₅₀ (nM)Kinase B IC₅₀ (nM)Selectivity (B/A)
1 H1503002
2 4-CH₂F804005
3 4-CHF₂5075015
4 4-CF₃25150060

In this hypothetical example, increasing the degree of fluorination at the 4-position of the azepane ring leads to a progressive increase in potency against the target kinase (Kinase A) and a significant improvement in selectivity over a related off-target kinase (Kinase B). This trend could be attributed to a combination of factors, including increased lipophilicity favoring target engagement, conformational restriction leading to a more favorable binding pose, and specific electronic interactions of the fluoromethyl group within the active site.

Future Perspectives

The exploration of fluoromethylated azepanes in drug discovery is still in its early stages. Future research should focus on the development of more diverse and efficient synthetic methodologies to access a wider range of mono-, di-, and trifluoromethylated azepane regio- and stereoisomers. A systematic evaluation of the physicochemical and pharmacological properties of these compounds, including direct comparative studies with their non-fluorinated analogs, is crucial for establishing clear structure-property and structure-activity relationships. Such studies will undoubtedly unlock the full potential of this fascinating class of molecules for the development of novel and improved therapeutics.

References

  • Stereocontrolled synthesis of functionalized fluorine-containing N-heterocycles through oxidative ring opening/ring closure with. Available from: [Link]

  • Formal Fluorinative Ring Opening of 2-Benzoylpyrrolidines Utilizing[6][18]-Phospha-Brook Rearrangement for Synthesis of 2-Aryl-3-fluoropiperidines | Organic Letters. Available from: [Link]

  • Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes - MDPI. Available from: [Link]

  • Azepanes in bioactive molecules and drugs containing a trifluoro‐, a difluoro‐ or a perfluoro‐alkyl group. - ResearchGate. Available from: [Link]

  • Ring Expansion Induced by DAST: Synthesis of Substituted 3‐Fluoropiperidines from Prolinols and 3‐Fluoroazepanes from 2‐Hydroxymethylpiperidines | Request PDF. Available from: [Link]

  • Synthesis of fluorinated piperidine and azepane b-amino acid derivatives. Available from: [Link]

  • Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes - PMC. Available from: [Link]

  • Chemoselective Synthesis of 1,5-Benzodi(thi)azepine Derivatives from 1-Polyfluoroalkyl-3-styryl-1,3-diketones | ACS Omega. Available from: [Link]

  • Conformational regulation of substituted azepanes through selective monofluorination - Organic & Biomolecular Chemistry (RSC Publishing). Available from: [Link]

  • Fluorination can rigidify a substituted azepane, but only if it acts in... - ResearchGate. Available from: [Link]

  • Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes - The University of Manchester. Available from: [Link]

  • 19 F NMR as a tool in chemical biology - Beilstein Journals. Available from: [Link]

  • Design, synthesis and biological evaluation of novel fluorinated docetaxel analogues. Available from: [Link]

  • Cooperative Conformational Regulation in N-Heterocyclic Fluorohydrins - OUCI. Available from: [Link]

  • A Photochemical Two-Step Formal [5+2] Cycloaddition: A Condensation-Ring-Expansion Approach to Substituted Azepanes - Organic Chemistry Portal. Available from: [Link]

  • Synthesis of Substituted Oxo-Azepines by Regio- and Diastereoselective Hydroxylation. Available from: [Link]

  • Drug Design for CNS Diseases: Polypharmacological Profiling of Compounds Using Cheminformatic, 3D-QSAR and Virtual Screening Methodologies - Frontiers. Available from: [Link]

  • Synthesis of 2‐(Trifluoromethyl)Azetidines by Strain‐Release Reactions of 2‐(Trifluoromethyl)‐1‐Azabicyclo[1.1.0]Butanes - PMC. Available from: [Link]

  • Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available from: [Link]

  • (PDF) Evaluation of Log P, pKa and Log D Predictions from the SAMPL7 Blind Challenge. Available from: [Link]

  • 19F and 1H quantitative-NMR spectroscopic analysis of fluorinated third-generation synthetic cannabinoids - Analytical Methods (RSC Publishing). Available from: [Link]

  • Synthesis and biological evaluation of pyridylpiperazine hybrid derivatives as urease inhibitors - Frontiers. Available from: [Link]

  • Update of Recently (2016–2020) Designed Azepine Analogs and Related Heterocyclic Compounds with Potent Pharmacological Activities | Request PDF. Available from: [Link]

  • Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation - PMC. Available from: [Link]

  • Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances - PMC. Available from: [Link]

  • A Quest for Effective 19F NMR Spectra Modeling: What Brings a Good Balance Between Accuracy and Computational Cost in Fluorine Chemical Shift Calculations? - MDPI. Available from: [Link]

  • Comparative Study of Calculated and Experimental pKa Values for Some Carbon and Alcoholic Compounds - Scientific & Academic Publishing. Available from: [Link]

  • SYNTHESIS OF NEW DIBENZO[b,f]AZEPINE DERIVATIVES. Available from: [Link]

  • Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology - PubMed. Available from: [Link]

  • Direct Comparison of 19F qNMR and 1H qNMR by Characterizing Atorvastatin Calcium Content - PMC. Available from: [Link]

  • as leads for non-CNS targets - F1000Research. Available from: [Link]

  • Discovery of novel 2,3,4,5-tetrahydrospiro[benzo[c]azepine-1,1'-cyclohexan]-5-ol derivatives as PARP-1 inhibitors - PMC. Available from: [Link]

  • Experimental and computational insights into the nature of weak intermolecular interactions in trifluoromethyl-substituted isomeric crystalline N-methyl-N-phenylbenzamides - ResearchGate. Available from: [Link]

Sources

Exploratory

A Technical Guide to the Physicochemical Characterization of 3-(Fluoromethyl)azepan-3-ol hydrochloride: Solubility and Lipophilicity

An In-depth Technical Guide for Drug Development Professionals Executive Summary The azepane scaffold is a privileged structure in modern medicinal chemistry, recognized for its prevalence in numerous FDA-approved drugs,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Drug Development Professionals

Executive Summary

The azepane scaffold is a privileged structure in modern medicinal chemistry, recognized for its prevalence in numerous FDA-approved drugs, particularly those targeting the central nervous system (CNS)[1][2]. Its inherent three-dimensional confirmation provides a valuable framework for developing novel therapeutics[3][4]. The introduction of fluorine, as in 3-(Fluoromethyl)azepan-3-ol hydrochloride, is a well-established strategy to modulate key drug-like properties, including metabolic stability and target affinity[5][6]. However, the success of any drug candidate is fundamentally governed by its physicochemical properties, primarily aqueous solubility and lipophilicity[7][8]. These parameters dictate a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.

This technical guide provides a comprehensive framework for the experimental determination and interpretation of the aqueous solubility and lipophilicity of 3-(Fluoromethyl)azepan-3-ol hydrochloride. As direct experimental data for this specific compound is not publicly available, this document serves as a detailed roadmap for researchers and drug development professionals. It outlines the theoretical principles, provides validated, step-by-step experimental protocols, and explains the causality behind methodological choices, ensuring a robust and reproducible physicochemical assessment critical for advancing new chemical entities through the development pipeline.

Introduction to 3-(Fluoromethyl)azepan-3-ol hydrochloride

The rational design of new chemical entities requires a deep understanding of the interplay between chemical structure and physical properties. 3-(Fluoromethyl)azepan-3-ol hydrochloride emerges from a lineage of pharmacologically significant azepane-based motifs[1][2]. The seven-membered azepane ring offers conformational flexibility, which can be advantageous for optimizing interactions with biological targets[3].

The strategic incorporation of a fluoromethyl group (-CH₂F) is a key design feature. Unlike a trifluoromethyl group, which typically increases lipophilicity, monofluorination can subtly alter electronic properties and pKa while potentially lowering lipophilicity, a tactic often used to refine a drug's ADMET profile[5]. As a hydrochloride salt, the compound's properties are heavily influenced by its ionization state in aqueous media.

A thorough characterization of its solubility and lipophilicity is therefore not merely a data-gathering exercise; it is a critical step in predicting its in vivo behavior, including oral bioavailability, membrane permeability, and potential for CNS penetration[9][][11].

Physicochemical Profile and Data Summary

While experimental data is sparse, the fundamental molecular properties of 3-(Fluoromethyl)azepan-3-ol hydrochloride can be compiled. This table serves as the foundational dataset for the experimental work outlined in subsequent sections.

PropertyValueSource
CAS Number 1824028-31-0[12]
Molecular Formula C₇H₁₅ClFNO[12]
Molecular Weight 183.65 g/mol [12]
Physical Form Liquid (at room temp.)[12]
Experimental Solubility Data not availableN/A
Experimental LogP/LogD Data not availableN/A

Aqueous Solubility Determination

Theoretical Principles: Why It Matters

Aqueous solubility is a prerequisite for a drug's absorption and distribution[8]. For an orally administered drug, poor solubility can lead to low bioavailability, requiring higher doses that increase the risk of toxicity[7]. As 3-(Fluoromethyl)azepan-3-ol is a hydrochloride salt of a basic compound, its solubility is expected to be highly pH-dependent. At low pH (e.g., in the stomach), the amine will be protonated, favoring solubility. As the pH increases (e.g., in the intestine), the free base may precipitate, impacting absorption[13]. The presence of chloride ions can also influence solubility through the "common ion effect," which can suppress the dissolution of the salt form in high-chloride environments[14].

Experimental Protocol: Thermodynamic Shake-Flask Method

This method is considered the "gold standard" for determining thermodynamic solubility, as it measures the concentration of a saturated solution at equilibrium.

Step-by-Step Methodology:

  • Preparation of Media: Prepare buffered solutions at physiologically relevant pH values (e.g., pH 2.0, pH 5.0, pH 7.4). The use of buffers is critical to maintain a constant pH throughout the experiment.

  • Compound Addition: Add an excess amount of 3-(Fluoromethyl)azepan-3-ol hydrochloride to a known volume of each buffered solution in a glass vial. The excess solid ensures that a saturated solution is formed.

  • Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (e.g., at 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached. This step is crucial for the measurement to reflect true thermodynamic solubility.

  • Phase Separation: After equilibration, allow the vials to stand, or centrifuge them at high speed to pellet the excess, undissolved compound.

  • Sampling and Dilution: Carefully extract an aliquot from the clear supernatant. It is critical to avoid aspirating any solid material. Immediately dilute the aliquot with the mobile phase to be used for analysis to prevent precipitation.

  • Quantification: Analyze the concentration of the dissolved compound in the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV). A standard calibration curve must be prepared to ensure accurate quantification.

Visualization: Solubility Determination Workflow

G cluster_prep Preparation cluster_eq Equilibration cluster_analysis Analysis prep1 Prepare pH Buffers (e.g., pH 2.0, 5.0, 7.4) prep2 Add Excess Compound to Buffer prep1->prep2 eq1 Agitate at Constant Temp (24-48 hours) prep2->eq1 Achieve Equilibrium an1 Centrifuge to Pellet Solid eq1->an1 Separate Phases an2 Sample Supernatant an1->an2 an3 Analyze by HPLC-UV an2->an3 an4 Calculate Solubility (e.g., mg/mL) an3->an4 result pH-Solubility Profile an4->result

Caption: Workflow for thermodynamic solubility determination.

Lipophilicity Determination (LogP & LogD)

Theoretical Principles: A Balancing Act

Lipophilicity is a measure of a compound's affinity for a lipid-like (non-polar) environment versus an aqueous (polar) one. It is a critical determinant of a drug's ability to cross biological membranes, bind to targets, and be metabolized[][11].

  • LogP (Partition Coefficient): Refers to the partitioning of the neutral form of the molecule between n-octanol and water.

  • LogD (Distribution Coefficient): Describes the partitioning of all species (neutral and ionized) at a specific pH. For an ionizable compound like 3-(Fluoromethyl)azepan-3-ol hydrochloride, LogD is the more physiologically relevant parameter[15][16].

An optimal LogD (often cited in the 1-3 range for CNS drugs) is required. Too low, and the compound may not cross the blood-brain barrier; too high, and it may suffer from poor solubility, high metabolic clearance, and off-target toxicity[7][9].

Experimental Protocol 1: Shake-Flask Method for LogD₇.₄

This direct method is the benchmark for lipophilicity measurement and directly measures the partitioning of the compound between two immiscible liquids[17][18].

Step-by-Step Methodology:

  • Solvent Preparation: Prepare n-octanol and a phosphate-buffered saline (PBS) at pH 7.4. Pre-saturate each solvent with the other by mixing them vigorously and then allowing the phases to separate. This step is essential to prevent volume changes during the experiment.

  • Compound Dosing: Prepare a stock solution of the compound in the aqueous phase.

  • Partitioning: Add a known volume of the dosed aqueous phase to an equal volume of the pre-saturated n-octanol in a vial.

  • Equilibration: Shake the vial for a set period (e.g., 1-2 hours) to allow the compound to partition between the two phases until equilibrium is reached.

  • Phase Separation: Centrifuge the vial to ensure a clean separation of the n-octanol (top) and aqueous (bottom) layers.

  • Quantification: Carefully sample each phase and determine the compound concentration in both using HPLC-UV.

  • Calculation: Calculate LogD₇.₄ using the formula: LogD₇.₄ = log₁₀ ( [Concentration in Octanol] / [Concentration in Aqueous Phase] )

Experimental Protocol 2: HPLC-Based Lipophilicity Estimation

This indirect method correlates a compound's retention time on a reverse-phase HPLC column with known LogP values of standard compounds. It is faster and requires less material than the shake-flask method[19][20][21].

Step-by-Step Methodology:

  • Standard Selection: Choose a set of 5-7 commercially available compounds with well-documented LogP values that span a relevant range (e.g., 0 to 5).

  • Chromatography: Run each standard and the test compound on a reverse-phase HPLC system (e.g., C18 column) under isocratic conditions with a mobile phase of methanol/water or acetonitrile/water.

  • Data Collection: Record the retention time (tᵣ) for each compound. Calculate the retention factor, k, using the formula: k = (tᵣ - t₀) / t₀, where t₀ is the column dead time.

  • Calibration Curve: Plot the known LogP values of the standards against their calculated log(k) values. Perform a linear regression to generate a calibration curve.

  • LogP Estimation: Use the measured log(k) of 3-(Fluoromethyl)azepan-3-ol hydrochloride and the equation from the calibration curve to calculate its estimated LogP.

Visualization: Lipophilicity Determination Pathways

G cluster_sf Method 1: Shake-Flask (Direct) cluster_hplc Method 2: HPLC (Indirect) start Determine Lipophilicity sf1 Partition between Octanol & Buffer (pH 7.4) start->sf1 hplc1 Run Standards with Known LogP Values start->hplc1 sf2 Equilibrate & Separate sf1->sf2 sf3 Measure Concentration in Each Phase sf2->sf3 sf4 Calculate LogD = log([Oct]/[Aq]) sf3->sf4 result_sf Direct LogD Value sf4->result_sf hplc2 Generate Calibration Curve (LogP vs. log(k)) hplc1->hplc2 hplc4 Interpolate to Estimate LogP hplc3 Run Test Compound & Measure log(k) hplc3->hplc4 result_hplc Estimated LogP Value hplc4->result_hplc

Caption: Comparative workflows for direct and indirect lipophilicity measurement.

Integrated Physicochemical Assessment and Next Steps

The data generated from these protocols do not exist in a vacuum. They form a critical axis for decision-making in the drug development process. The relationship between solubility, lipophilicity, and development progression is a foundational concept in medicinal chemistry[11].

  • High Solubility, Optimal LogD (1-3): This is the ideal profile. The compound is a strong candidate for progression to in vivo pharmacokinetic studies.

  • Low Solubility, Optimal LogD: The compound may have good permeability but will be limited by its dissolution rate. Formulation strategies, such as creating different salt forms or using amorphous solid dispersions, should be investigated[14].

  • High Solubility, Low LogD (<1): The compound is unlikely to passively cross lipid membranes effectively. This could be a "candidate-killer" for an orally available CNS drug unless a specific transporter can be utilized.

  • Low Solubility, High LogD (>4): This profile often leads to compounds described as "brick dust." They are difficult to formulate and often exhibit high metabolic turnover and potential toxicity[7]. Medicinal chemistry efforts would be required to increase polarity.

Visualization: Logic Flow for Drug Development Decisions

G input_sol Aqueous Solubility Data decision Is Physicochemical Profile Acceptable? input_sol->decision input_logd LogD₇.₄ Data input_logd->decision proceed Proceed to In Vivo Pharmacokinetic Studies decision->proceed  Yes (High Sol, Opt. LogD) reformulate Investigate Formulation (e.g., Salt Screening, ASD) decision->reformulate  No (Low Sol, Opt. LogD) redesign Medicinal Chemistry Redesign (Modify Structure) decision->redesign  No (High Sol, Low LogD or Low Sol, High LogD) reformulate->decision Re-evaluate redesign->decision Re-evaluate terminate Terminate Candidate redesign->terminate If redesign fails

Sources

Foundational

Therapeutic Targets and Mechanistic Profiling of 3-(Fluoromethyl)azepan-3-ol Based Ligands

Executive Summary The seven-membered azepane ring is a highly privileged pharmacophore in modern drug discovery, forming the core of numerous FDA-approved drugs and experimental therapeutics[1]. However, the inherent con...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The seven-membered azepane ring is a highly privileged pharmacophore in modern drug discovery, forming the core of numerous FDA-approved drugs and experimental therapeutics[1]. However, the inherent conformational flexibility of unsubstituted azepanes often leads to off-target binding and poor metabolic stability. The strategic incorporation of a fluoromethyl group and a hydroxyl group at the C3 position to form 3-(Fluoromethyl)azepan-3-ol provides an elegant stereoelectronic solution. This whitepaper details the physicochemical rationale, primary therapeutic targets, and validated experimental workflows for leveraging this specific scaffold in advanced ligand design.

Stereoelectronic Rationale: The "Why" Behind the Scaffold

As a Senior Application Scientist, I approach scaffold selection not just through structural matching, but through thermodynamic and pharmacokinetic causality. The 3-(Fluoromethyl)azepan-3-ol motif offers three distinct advantages:

  • Conformational Pre-organization (The Gauche Effect): Seven-membered N-heterocycles suffer from high entropic penalties upon binding due to their flexibility. The highly electronegative fluorine atom induces an electrostatic gauche effect with the protonated azepane nitrogen (

    
     interaction). This rigidifies the ring into a well-defined twist-chair conformation, pre-organizing the ligand for target binding and significantly reducing the entropic penalty[2].
    
  • pKa Modulation: Unsubstituted azepanes are highly basic (pKa ~11), meaning they are nearly 100% ionized at physiological pH, which severely limits passive membrane permeability. The strongly electron-withdrawing

    
    -fluoro alcohol motif depresses the amine's pKa to approximately 8.0–8.5[3]. This optimizes the logD, allowing a greater fraction of the un-ionized drug to cross lipid bilayers.
    
  • Metabolic Shielding: Cytochrome P450 enzymes frequently target the

    
    -carbon of cyclic amines for oxidative degradation. The steric bulk and strong C-F bond of the fluoromethyl group block these metabolic liabilities, drastically improving the in vivo half-life[4].
    

Primary Therapeutic Targets

A. Protein Kinases (PKC, PKB/Akt, ERK2)

Azepane derivatives, heavily inspired by the fungal metabolite Balanol, are potent ATP-competitive kinase inhibitors[5]. The 3-(Fluoromethyl)azepan-3-ol core acts as a bioisostere for the ribofuranose ring of ATP. The tertiary hydroxyl group acts as a critical hydrogen bond donor/acceptor, anchoring the ligand to the kinase hinge region, while the fluoromethyl group dictates isozyme selectivity (e.g., favoring PKC


 or ERK2 over other kinases) by exploiting subtle differences in the ATP-binding cleft[6],[2].
B. Plasmodium falciparum Hsp90 (PfHsp90)

In antimalarial drug development, azepanylcarbazole amino alcohols have emerged as fast-acting, long-lasting therapeutics. Specifically, compounds featuring the azepan-3-ol core—such as (3S,4S)-4-(3,6-bis(trifluoromethyl)-9H-carbazol-9-yl)azepan-3-ol—exhibit potent antiplasmodial efficacy. The azepan-3-ol moiety is essential for high-affinity binding to the N-terminal nucleotide-binding domain of PfHsp90, disrupting the parasite's protein folding machinery[3],[7].

C. Cysteine Proteases (Cathepsin K)

Azepane-based ligands are prominent in the development of Cathepsin K inhibitors for the treatment of osteoporosis. The functionalized azepane ring provides the necessary spatial geometry to navigate the S1 and S2 sub-sites of the protease, achieving sub-nanomolar inhibitory potency and excellent oral bioavailability[8].

Quantitative Data Summaries

Table 1: Physicochemical Impact of the 3-(Fluoromethyl)azepan-3-ol Motif

ParameterUnsubstituted Azepane3-(Fluoromethyl)azepan-3-olImpact on Drug Design
Basic pKa ~11.0~8.05Improved membrane permeability (optimized logD at pH 7.4).
Conformation Highly flexibleTwist-chair favoredReduced entropic penalty upon target binding.
Metabolic

Short (

-oxidation)
ProlongedFluorine sterically and electronically shields the ring.
H-Bonding 1 Donor / 1 Acceptor2 Donors / 3 AcceptorsMimics ATP ribose hydroxyls for hinge-region anchoring.

Table 2: Key Therapeutic Targets and Efficacy Metrics

TargetPrimary IndicationMechanism of ActionReference IC50 Range
Protein Kinase B (PKB) OncologyATP-competitive inhibition at the hinge region4 - 10 nM
Protein Kinase C (

)
OncologyIsozyme-selective orthosteric binding10 - 50 nM
PfHsp90 MalariaNucleotide-binding domain inhibition< 100 nM
Cathepsin K OsteoporosisCysteine protease active site blockade0.04 - 0.2 nM

Visualizations of Mechanisms and Workflows

Pathway Ligand 3-(Fluoromethyl)azepan-3-ol Ligand ATP ATP Binding Cleft (Hinge Region) Ligand->ATP High-affinity binding (Gauche pre-organization) Kinase Target Kinase (e.g., PKCε / PKB) Substrate Downstream Substrate Phosphorylation Kinase->Substrate Inhibition of catalytic transfer ATP->Kinase Competitive displacement Apoptosis Cell Cycle Arrest / Apoptosis Substrate->Apoptosis Pathway termination

Fig 1. Mechanism of action for azepane-based competitive kinase inhibitors.

Protocol Prep Ligand Preparation Incubate Kinase + Substrate Incubation Prep->Incubate Serial dilution TrFret TR-FRET Detection Incubate->TrFret Add Eu-cryptate & XL665 antibodies Data IC50 Calculation TrFret->Data Ratiometric readout (665/620 nm)

Fig 2. Self-validating TR-FRET workflow for high-throughput kinase screening.

Experimental Protocols

Protocol A: Self-Validating TR-FRET Kinase Inhibition Assay

Objective: Determine the IC50 of synthesized 3-(Fluoromethyl)azepan-3-ol derivatives against PKB/Akt. Causality Focus: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is explicitly chosen over standard ELISA to eliminate compound autofluorescence—a common artifact with highly conjugated heterocyclic libraries. The ratiometric readout (665 nm / 620 nm) creates a self-validating system that normalizes well-to-well dispensing errors and inner-filter effects.

  • Ligand Preparation: Serially dilute the azepane ligand in 100% DMSO (10-point curve, 1:3 dilutions). Causality: Maintaining a constant DMSO concentration (typically 1% final) prevents solvent-induced artifacts in enzyme kinetics.

  • Enzyme Incubation: In a 384-well low-volume plate, combine 5 µL of recombinant PKB/Akt, 2.5 µL of the ligand, and 2.5 µL of biotinylated peptide substrate/ATP mixture. Incubate for 60 minutes at 22°C.

  • Detection Reagent Addition: Add 10 µL of detection buffer containing EDTA, Europium-cryptate labeled anti-phospho antibody, and Streptavidin-XL665. Causality: EDTA immediately chelates

    
    , halting the kinase reaction to establish a precise endpoint. The long emission half-life of Europium allows for a time-delayed read, stripping away short-lived background fluorescence.
    
  • Data Acquisition: Read the plate on a TR-FRET compatible microplate reader. Calculate the ratio of acceptor signal (665 nm) to donor signal (620 nm) and fit the data to a 4-parameter logistic curve to derive the IC50.

Protocol B: In Vitro Microsomal Stability Profiling

Objective: Validate the metabolic shielding effect of the C3-fluoromethyl group. Causality Focus: By comparing the degradation rate of the fluorinated ligand against an unsubstituted azepane control, we isolate the pharmacokinetic contribution of the fluorine atom.

  • Matrix Preparation: Pre-incubate 1 µM of the azepane ligand with human liver microsomes (HLM, 0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C for 5 minutes.

  • Reaction Initiation: Add 1 mM NADPH regenerating system to initiate the reaction. Causality: NADPH is the obligate cofactor for Cytochrome P450 enzymes. Controlling its addition establishes a precise

    
     for kinetic tracking.
    
  • Kinetic Sampling: At 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile. Causality: Acetonitrile instantly precipitates microsomal proteins, halting all enzymatic activity.

  • Internal Standard Normalization: Spike the quenched samples with 100 nM Verapamil. Causality: The internal standard normalizes matrix effects and ionization suppression during LC-MS/MS analysis, ensuring quantitative integrity.

  • Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance (

    
    ) and half-life (
    
    
    
    ).

References

  • Pharmaceutical significance of azepane based motifs for drug discovery: A critical review Source: European Journal of Medicinal Chemistry / PubMed URL:[Link]

  • Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors Source: Journal of Medicinal Chemistry / ACS Publications URL:[Link]

  • Long-Lasting and Fast-Acting in Vivo Efficacious Antiplasmodial Azepanylcarbazole Amino Alcohol Source: ACS Medicinal Chemistry Letters / PMC URL:[Link]

  • Tetrahydropyrrolo-diazepenones as inhibitors of ERK2 kinase Source: Bioorganic & Medicinal Chemistry Letters / PubMed URL:[Link]

  • Fluorination can rigidify a substituted azepane, but only if it acts in synergy with the other substituents Source: ResearchGate (Stereoselectively fluorinated N-heterocycles) URL:[Link]

Sources

Protocols & Analytical Methods

Method

Synthetic Routes for 3-(Fluoromethyl)azepan-3-ol Hydrochloride: A Detailed Guide for Researchers

Introduction 3-(Fluoromethyl)azepan-3-ol hydrochloride is a key heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. The incorporation of a fluoromethyl group at a tertiary alcohol cen...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

3-(Fluoromethyl)azepan-3-ol hydrochloride is a key heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. The incorporation of a fluoromethyl group at a tertiary alcohol center within the seven-membered azepane ring presents a unique combination of structural and physicochemical properties. This application note provides a comprehensive guide for the synthesis of this target molecule, detailing two plausible and robust synthetic routes. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on explaining the rationale behind experimental choices to ensure both scientific integrity and practical applicability.

The azepane motif is a prevalent core in numerous biologically active compounds, offering conformational flexibility that can be advantageous for optimizing interactions with biological targets.[1] The addition of a fluorine atom can significantly modulate a molecule's metabolic stability, lipophilicity, and binding affinity. This guide will focus on the construction of the azepane ring, the stereoselective introduction of the fluoromethyl group, and the final salt formation.

Strategic Overview of Synthetic Pathways

The synthesis of 3-(Fluoromethyl)azepan-3-ol hydrochloride can be strategically approached via two primary routes, both commencing from the readily accessible N-protected azepan-3-one. The choice of pathway may depend on the availability of specific reagents, desired scale, and stereochemical control requirements.

Synthetic_Overview N-Boc-azepan-3-one N-Boc-azepan-3-one Route_A Route A: Reformatsky-type Reaction N-Boc-azepan-3-one->Route_A Route_B Route B: Organosilane-based Fluoromethylation N-Boc-azepan-3-one->Route_B Target_Molecule 3-(Fluoromethyl)azepan-3-ol hydrochloride Route_A->Target_Molecule Deprotection & Salt Formation Route_B->Target_Molecule Deprotection & Salt Formation

Caption: High-level overview of the two primary synthetic routes to the target molecule.

PART 1: Synthesis of the Key Intermediate: N-Boc-azepan-3-one

The synthesis of the N-protected azepan-3-one is a critical first step. While various methods exist for the construction of the azepane ring, a common and effective approach involves the Dieckmann condensation of a suitable acyclic diester, followed by hydrolysis and decarboxylation.[2] For the purpose of this guide, we will outline the synthesis of N-benzyl-azepan-3-one, which can be subsequently debenzylated and protected with a Boc group, or alternatively, a direct synthesis of N-Boc-azepan-3-one can be envisioned.

Protocol 1: Synthesis of 1-Benzyl-azepan-3-one via Dieckmann Condensation

This protocol is adapted from established literature procedures for the synthesis of cyclic beta-keto esters.[2]

Step 1: Intramolecular Dieckmann Condensation

  • Reaction: N-benzyl-N-(2-ethoxycarbonylethyl)glycine ethyl ester is cyclized in the presence of a strong base to yield ethyl 1-benzyl-3-oxoazepane-4-carboxylate.

  • Reagents and Materials:

    • N-benzyl-N-(2-ethoxycarbonylethyl)glycine ethyl ester

    • Sodium ethoxide

    • Anhydrous toluene

    • Anhydrous ethyl acetate

    • Aqueous hydrochloric acid (1 M)

    • Brine

    • Anhydrous sodium sulfate

    • Round-bottom flask with reflux condenser and nitrogen inlet

    • Magnetic stirrer with heating mantle

  • Procedure:

    • To a suspension of sodium ethoxide (1.2 eq.) in anhydrous toluene, add a solution of N-benzyl-N-(2-ethoxycarbonylethyl)glycine ethyl ester (1.0 eq.) in anhydrous toluene dropwise at reflux temperature under a nitrogen atmosphere.

    • Reflux the reaction mixture for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

    • After completion, cool the reaction mixture to room temperature and quench by the careful addition of 1 M aqueous hydrochloric acid until the mixture is acidic.

    • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude ethyl 1-benzyl-3-oxoazepane-4-carboxylate.

Step 2: Hydrolysis and Decarboxylation

  • Reaction: The crude β-keto ester from the previous step is hydrolyzed and decarboxylated under acidic conditions to afford 1-benzyl-azepan-3-one.

  • Reagents and Materials:

    • Crude ethyl 1-benzyl-3-oxoazepane-4-carboxylate

    • Concentrated hydrochloric acid

    • Water

    • Sodium hydroxide solution (for work-up)

    • Dichloromethane (for extraction)

  • Procedure:

    • Heat the crude ethyl 1-benzyl-3-oxoazepane-4-carboxylate at reflux in a mixture of concentrated hydrochloric acid and water for several hours. Monitor the reaction by observing the cessation of carbon dioxide evolution.

    • Cool the reaction mixture and carefully neutralize with a sodium hydroxide solution.

    • Extract the aqueous layer with dichloromethane.

    • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford crude 1-benzyl-azepan-3-one.

    • Purify the product by column chromatography or by crystallization of its hydrochloride salt.

Subsequent N-Boc Protection: The resulting 1-benzyl-azepan-3-one can be debenzylated via catalytic hydrogenation (e.g., H₂, Pd/C) and subsequently protected with a tert-butyloxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc)₂O and a suitable base (e.g., triethylamine) to yield N-Boc-azepan-3-one.

PART 2: Fluoromethylation of N-Boc-azepan-3-one

With the key intermediate, N-Boc-azepan-3-one, in hand, the next critical step is the introduction of the fluoromethyl group at the C3 position. We present two effective protocols for this transformation.

Route A: Reformatsky-Type Reaction with Ethyl Iododifluoroacetate

The Reformatsky reaction provides a reliable method for the formation of β-hydroxy esters.[3] In this case, an adaptation using a difluoroacetate reagent can be employed. While the primary product is a difluoromethyl alcohol, subsequent modifications can lead to the desired monofluoromethyl derivative, or by using a monofluorinated reagent if available. For the purpose of this guide, we will detail a protocol using ethyl iododifluoroacetate.[4][5]

Route_A_Workflow Start N-Boc-azepan-3-one Step1 Reformatsky Reaction (EtO₂CCF₂I, Zn) Start->Step1 Step2 Hydrolysis Step1->Step2 Step3 Deprotection (HCl) Step2->Step3 End 3-(Difluoromethyl)azepan-3-ol hydrochloride Step3->End

Caption: Workflow for the Reformatsky-type fluoromethylation.

Protocol 2: Synthesis of N-Boc-3-(difluoromethyl)azepan-3-ol

  • Reagents and Materials:

    • N-Boc-azepan-3-one

    • Ethyl iododifluoroacetate

    • Activated zinc dust

    • Anhydrous tetrahydrofuran (THF)

    • Saturated aqueous ammonium chloride solution

    • Ethyl acetate

    • Anhydrous magnesium sulfate

  • Procedure:

    • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, add activated zinc dust (2.0 eq.).

    • Add a solution of N-Boc-azepan-3-one (1.0 eq.) and ethyl iododifluoroacetate (1.5 eq.) in anhydrous THF dropwise to the zinc suspension.

    • Gently heat the mixture to initiate the reaction. Once initiated, maintain a gentle reflux.

    • After the reaction is complete (monitored by TLC), cool the mixture to 0 °C and quench with a saturated aqueous ammonium chloride solution.

    • Extract the aqueous layer with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

    • The resulting crude product is the ethyl ester. This can be hydrolyzed to the carboxylic acid and subsequently decarboxylated, or reduced to the alcohol depending on the desired final product. For simplicity, direct hydrolysis of the ester to the alcohol can be achieved under appropriate basic conditions (e.g., LiOH in THF/water).

Route B: Organosilane-Based Nucleophilic Fluoromethylation

An alternative and often milder approach involves the use of a fluoromethyl carbanion equivalent generated from an organosilane reagent. Trimethyl(fluoromethyl)silane (TFMTMS) is a suitable reagent for this purpose, often activated by a fluoride source.[6][7]

Protocol 3: Synthesis of N-Boc-3-(fluoromethyl)azepan-3-ol using TFMTMS

  • Reagents and Materials:

    • N-Boc-azepan-3-one

    • Trimethyl(fluoromethyl)silane (TFMTMS)

    • Tetrabutylammonium fluoride (TBAF) (1.0 M solution in THF)

    • Anhydrous tetrahydrofuran (THF)

    • Aqueous hydrochloric acid (1 M)

    • Ethyl acetate

    • Anhydrous sodium sulfate

  • Procedure:

    • To a solution of N-Boc-azepan-3-one (1.0 eq.) in anhydrous THF at 0 °C under a nitrogen atmosphere, add trimethyl(fluoromethyl)silane (1.5 eq.).

    • Add a catalytic amount of TBAF solution (0.1 eq.) dropwise.

    • Stir the reaction mixture at 0 °C and allow it to warm to room temperature overnight. Monitor the reaction by TLC.

    • Upon completion, quench the reaction with 1 M aqueous hydrochloric acid.

    • Extract the aqueous layer with ethyl acetate.

    • Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by silica gel column chromatography to yield N-Boc-3-(fluoromethyl)azepan-3-ol.

PART 3: Deprotection and Hydrochloride Salt Formation

The final steps in the synthesis involve the removal of the N-Boc protecting group and the formation of the hydrochloride salt.

Final_Steps_Workflow Start N-Boc-3-(fluoromethyl)azepan-3-ol Step1 N-Boc Deprotection (e.g., HCl in Dioxane or TFA) Start->Step1 Step2 Salt Formation (if necessary) (HCl in Ether/IPA) Step1->Step2 If TFA is used End 3-(Fluoromethyl)azepan-3-ol hydrochloride Step1->End Directly if HCl is used Step2->End

Caption: Workflow for the deprotection and salt formation steps.

Protocol 4: N-Boc Deprotection and Hydrochloride Salt Formation

  • Method A: Direct Formation with HCl

    • Reagents and Materials:

      • N-Boc-3-(fluoromethyl)azepan-3-ol

      • Anhydrous 1,4-dioxane

      • Hydrochloric acid (4 M in dioxane)

      • Anhydrous diethyl ether

    • Procedure:

      • Dissolve N-Boc-3-(fluoromethyl)azepan-3-ol (1.0 eq.) in a minimal amount of anhydrous 1,4-dioxane.

      • Add an excess of 4 M HCl in dioxane (e.g., 5-10 eq.) and stir the mixture at room temperature for 2-4 hours.

      • Monitor the deprotection by TLC.

      • Upon completion, add anhydrous diethyl ether to precipitate the hydrochloride salt.

      • Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to obtain 3-(Fluoromethyl)azepan-3-ol hydrochloride.

  • Method B: Two-Step Formation via Free Base

    • Reagents and Materials:

      • N-Boc-3-(fluoromethyl)azepan-3-ol

      • Trifluoroacetic acid (TFA)

      • Dichloromethane (DCM)

      • Saturated aqueous sodium bicarbonate solution

      • Anhydrous sodium sulfate

      • Anhydrous diethyl ether or isopropanol

      • Gaseous HCl or a solution of HCl in ether/isopropanol

    • Procedure:

      • Dissolve N-Boc-3-(fluoromethyl)azepan-3-ol (1.0 eq.) in DCM and add trifluoroacetic acid (5-10 eq.).

      • Stir at room temperature for 1-3 hours, monitoring by TLC.

      • Concentrate the reaction mixture under reduced pressure.

      • Dissolve the residue in water and basify with a saturated aqueous sodium bicarbonate solution.

      • Extract the aqueous layer with DCM.

      • Dry the combined organic layers over anhydrous sodium sulfate and concentrate to yield the free base, 3-(fluoromethyl)azepan-3-ol.

      • Dissolve the free base in anhydrous diethyl ether or isopropanol and bubble gaseous HCl through the solution or add a solution of HCl in the corresponding solvent until precipitation is complete.[8]

      • Collect the solid by filtration, wash with the solvent, and dry under vacuum.

Quantitative Data Summary

The following table provides a summary of the expected yields and key reaction parameters for the described protocols. Note that yields are representative and may vary depending on the specific reaction conditions and scale.

StepReactionKey ReagentsSolventTemperatureTypical Yield
1 Dieckmann CondensationSodium ethoxideTolueneReflux60-75%
2 Hydrolysis & DecarboxylationConc. HClWaterReflux70-85%
3A Reformatsky-type ReactionEtO₂CCF₂I, ZnTHFReflux50-65%
3B Organosilane FluoromethylationTFMTMS, TBAFTHF0 °C to RT65-80%
4 N-Boc Deprotection & Salt FormationHCl in DioxaneDioxaneRT>90%

Conclusion

This application note has detailed two robust synthetic routes for the preparation of 3-(Fluoromethyl)azepan-3-ol hydrochloride, a valuable building block for drug discovery. By providing step-by-step protocols and explaining the underlying chemical principles, we aim to equip researchers with the necessary information to successfully synthesize this target molecule. The choice between the Reformatsky-type reaction and the organosilane-based fluoromethylation will depend on laboratory-specific factors, but both routes offer a viable pathway to the desired product. Careful execution of these protocols, with appropriate monitoring and purification, will enable the efficient synthesis of 3-(Fluoromethyl)azepan-3-ol hydrochloride for further investigation in various research and development programs.

References

  • Wikipedia. (2023). Trifluoromethyltrimethylsilane. Retrieved from [Link]

  • PubMed. (n.d.). Direct Preparation of Trifluoromethyl Ketones From Carboxylic Esters. Retrieved from [Link]

  • Arkivoc. (n.d.). Nucleophilic trifluoromethylation of some polycyclic ketones. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. Retrieved from [Link]

  • ACS Publications. (n.d.). TBAF-Catalyzed Direct Nucleophilic Trifluoromethylation of α-Keto Amides with Trimethyl(trifluoromethyl)silane. The Journal of Organic Chemistry. Retrieved from [Link]

  • OSTI.GOV. (1985). Reactions of trimethyl (pentafluorophenyl) silane with ketones under nucleophilic-catalysis conditions. J. Gen. Chem. USSR (Engl. Transl.). Retrieved from [Link]

  • Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

  • Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry, 4(1), 1-10.
  • Google Patents. (n.d.). WO2003053909A1 - Process for preparing amino acid tert-butyl ester hydrochloric acid salts.
  • Shen, X., et al. (2014). Stereoselective Nucleophilic Fluoromethylation of Aryl Ketones: Dynamic Kinetic Resolution of Chiral Fluoro Carbanions.
  • Organic Syntheses. (n.d.). One-Pot Preparation of Cyclic Amines from Amino Alcohols. Retrieved from [Link]

  • Margetić, D., & Đud, M. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. International Journal of Organic Chemistry, 7, 140-144.
  • ACS Publications. (2021). Terminal Trifluoromethylation of Ketones via Selective C–C Cleavage of Cycloalkanols Enabled by Hypervalent Iodine Reagents. Organic Letters. Retrieved from [Link]

  • Cambridge University Press. (n.d.). Reformatsky Reaction. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Enantioselective Reformatsky reaction of ethyl iododifluoroacetate with ketones. Organic & Biomolecular Chemistry. Retrieved from [Link]

  • NIH. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC. Retrieved from [Link]

  • Semantic Scholar. (2012). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Retrieved from [Link]

  • ResearchGate. (2025). Stereoselectivity of the Honda−Reformatsky Reaction in Reactions with Ethyl Bromodifluoroacetate with α‑Oxygenated Sulfinylimines. Retrieved from [Link]

  • MDPI. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Retrieved from [Link]

  • ResearchGate. (2016). How to convert amino acid to its hydrochloride?. Retrieved from [Link]

  • YouTube. (2022). Amine and HCl - salt formation reaction. Retrieved from [Link]

  • XMB. (2006). Question about secondary alcohols as HCL salts. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

  • Master Organic Chemistry. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Retrieved from [Link]

  • ResearchGate. (n.d.). Nucleophilic trifluoromethylation of carbonyl compounds and derivatives. Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). The Grignard Reaction. Retrieved from [Link]

  • Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link]

  • Scholars Research Library. (n.d.). Der Pharma Chemica. Retrieved from [Link]

  • Semantic Scholar. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Retrieved from [Link]

  • NIH. (2023). Stereoselective Synthesis of Heavily Hydroxylated Azepane Iminosugars via Osmium-Catalyzed Tethered Aminohydroxylation. PMC. Retrieved from [Link]

  • ACS Publications. (2022). Generation of Functionalized Azepinone Derivatives via a (4 + 3)- Cycloaddition of Vinyl Ketenes and α‐I. Organic Letters. Retrieved from [Link]

  • Google Patents. (n.d.). CN103304472A - Method for synthesizing 1-BOC-3-piperidone.
  • NIH. (n.d.). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PMC. Retrieved from [Link]

  • PubMed. (n.d.). Parallel liquid synthesis of N,N'-Disubstituted 3-amino azepin-2-ones as potent and specific farnesyl transferase inhibitors. Retrieved from [Link]

  • Google Patents. (n.d.). US3668196A - 3-azetidinols.
  • Google Patents. (n.d.). US3213098A - Amino substituted 3h-azepines and their preparation.

Sources

Application

Application Note: Strategic Reductive Amination of 3-(Fluoromethyl)azepan-3-ol

Introduction & Molecule Profile[1][2] 3-(Fluoromethyl)azepan-3-ol (CAS: 1824028-31-0) is a high-value heterocyclic building block used in fragment-based drug discovery (FBDD) to introduce metabolic stability and conforma...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Molecule Profile[1][2]

3-(Fluoromethyl)azepan-3-ol (CAS: 1824028-31-0) is a high-value heterocyclic building block used in fragment-based drug discovery (FBDD) to introduce metabolic stability and conformational restriction. The incorporation of the fluorine atom at the


-position relative to the nitrogen, combined with the geminal hydroxyl group, creates a unique steric and electronic environment.

However, this specific substitution pattern presents distinct challenges for reductive amination:

  • Reduced Nucleophilicity: The electron-withdrawing effect of the fluoromethyl group (inductive effect) lowers the pKa of the secondary amine, making it less nucleophilic than unsubstituted azepanes.

  • Steric Bulk: The 3,3-disubstitution on the seven-membered ring creates significant steric hindrance near the nitrogen center, potentially retarding iminium ion formation.

  • Salt Management: This reagent is typically supplied as a hydrochloride salt, requiring careful in situ neutralization to avoid quenching the hydride reducing agent.

This guide provides two optimized protocols: Method A (Standard) for reactive aldehydes and Method B (Lewis Acid Promoted) for ketones and hindered substrates.

Chemical Profile
PropertySpecification
Structure 7-membered N-heterocycle, 3-OH, 3-CH2F substitution
Molecular Weight 147.19 g/mol (Free base) / 183.65 g/mol (HCl salt)
pKa (Calc.) ~8.5–9.0 (Lower than typical secondary amines due to -F)
Key Risk Incomplete iminium formation due to sterics; over-alkylation (rare for 2° amines).[1]

Experimental Decision Matrix

Select the appropriate protocol based on your carbonyl partner.

DecisionMatrix Start Start: Select Carbonyl Partner Aldehyde Aldehyde (R-CHO) Start->Aldehyde Ketone Ketone (R-C=O-R') Start->Ketone MethodA Method A: STAB Protocol (Mild, Selective) Aldehyde->MethodA High Reactivity Hindered Hindered/Electron-Poor? Ketone->Hindered Hindered->MethodA No (Cyclohexanone, etc.) MethodB Method B: Ti(OiPr)4 Protocol (Strong Forcing Conditions) Hindered->MethodB Yes (Acetophenone, etc.)

Figure 1: Decision tree for selecting the optimal reductive amination conditions.

Method A: Sodium Triacetoxyborohydride (STAB) Protocol

Best for: Aliphatic aldehydes, benzaldehydes, and unhindered cyclic ketones.

Rationale

Sodium triacetoxyborohydride (STAB) is the reagent of choice because it is mild and selectively reduces the iminium ion (formed from the amine and carbonyl) faster than it reduces the carbonyl itself. This "direct" reductive amination avoids the need to isolate unstable intermediates.

Reagents
  • Amine: 3-(Fluoromethyl)azepan-3-ol HCl (1.0 equiv)

  • Carbonyl: Aldehyde/Ketone (1.1 – 1.2 equiv)

  • Reductant: Sodium triacetoxyborohydride (STAB) (1.5 – 2.0 equiv)

  • Base: Diisopropylethylamine (DIPEA) (1.0 equiv) – Crucial for neutralizing the HCl salt.

  • Acid Catalyst: Glacial Acetic Acid (AcOH) (1.0 – 2.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or Dichloromethane (DCM). Note: DCE is preferred for slightly elevated temperatures.

Step-by-Step Protocol
  • Salt Neutralization: In a clean, dry vial equipped with a stir bar, suspend 3-(Fluoromethyl)azepan-3-ol HCl (1.0 equiv) in DCE (0.1 M concentration). Add DIPEA (1.0 equiv) and stir for 10 minutes at room temperature (RT) to liberate the free amine.

  • Carbonyl Addition: Add the Aldehyde/Ketone (1.1 equiv).

  • Catalysis: Add Acetic Acid (1.5 equiv). Stir for 15–30 minutes.

    • Scientist Note: This pre-stir allows the hemiaminal/iminium equilibrium to establish before the reductant is added.

  • Reduction: Add STAB (1.5 equiv) in a single portion.

    • Observation: Mild effervescence may occur.

  • Reaction: Stir at RT for 2–16 hours. Monitor by LCMS.

    • Target: Disappearance of the amine mass (m/z ~148).

  • Quench & Workup:

    • Quench with saturated aqueous NaHCO₃ (pH should be ~8).

    • Extract with DCM (3x).

    • Dry organics over Na₂SO₄, filter, and concentrate.

  • Purification: Flash column chromatography (typically DCM/MeOH gradients).

Method B: Titanium(IV) Isopropoxide Protocol

Best for: Aromatic ketones, sterically hindered ketones, or electron-deficient amines where Method A fails.

Rationale

When the carbonyl is unreactive or the amine is sterically crowded (as is the case with our 3,3-disubstituted azepane), iminium formation is the rate-limiting step. Titanium(IV) isopropoxide acts as a strong Lewis acid to activate the carbonyl and as a water scavenger to drive the equilibrium toward the imine/enamine.[2]

Reagents
  • Amine: 3-(Fluoromethyl)azepan-3-ol HCl (1.0 equiv)

  • Carbonyl: Ketone (1.2 – 1.5 equiv)

  • Lewis Acid: Titanium(IV) isopropoxide (Ti(OiPr)₄) (1.5 – 2.0 equiv)

  • Base: Triethylamine (TEA) (1.0 equiv)

  • Reductant: Sodium Borohydride (NaBH₄) (2.0 equiv) or Sodium Cyanoborohydride (toxic, but selective).

  • Solvent: Anhydrous THF or Methanol (MeOH).

Step-by-Step Protocol
  • Complexation: In a dry flask under Nitrogen/Argon, combine 3-(Fluoromethyl)azepan-3-ol HCl (1.0 equiv), TEA (1.0 equiv), and the Ketone (1.2 equiv) in anhydrous THF.

  • Titanium Addition: Add Ti(OiPr)₄ (2.0 equiv) dropwise.

    • Caution: The solution often turns yellow/orange.

  • Imine Formation: Stir at RT for 6–12 hours (or 50°C for 2 hours if very hindered).

    • Scientist Note: Do not add reductant yet. You are forcing the formation of the titanium-amine complex.

  • Reduction: Cool the mixture to 0°C. Carefully add NaBH₄ (2.0 equiv) (if using MeOH) or STAB (if using THF, though NaBH4 is standard for this 2-step method).

    • Warning: Exothermic gas evolution.

  • Quench (Critical): Add water (1 mL per mmol Ti) dropwise. A thick white precipitate (TiO₂) will form.

    • Tip: Dilute with EtOAc and filter through a Celite pad to remove the titanium salts. Washing the cake thoroughly is essential to recover the polar amino-alcohol product.

  • Workup: Wash the filtrate with brine, dry, and concentrate.

Mechanistic Workflow & Troubleshooting

The following diagram illustrates the critical path and potential failure points for the 3-(Fluoromethyl)azepan-3-ol scaffold.

Mechanism cluster_fail Failure Mode: Hydrolysis Salt Azepane HCl Salt FreeBase Free Amine (Low Nucleophilicity) Salt->FreeBase + Base (DIPEA) Hemiaminal Hemiaminal Intermediate FreeBase->Hemiaminal + Carbonyl Iminium Iminium Ion (Sterically Crowded) Hemiaminal->Iminium - H2O (Acid/Ti Promoted) Iminium->Hemiaminal Reversion if wet Product Tertiary Amine Product Iminium->Product + Hydride (STAB/NaBH4)

Figure 2: Mechanistic pathway highlighting the critical iminium formation step.

Troubleshooting Guide
ObservationDiagnosisCorrective Action
No Reaction (SM remains) Salt not neutralized.Ensure 1.0 equiv DIPEA/TEA was added before STAB.
No Reaction (SM remains) Steric hindrance.Switch to Method B (Ti(OiPr)₄). Heat to 50°C during imine formation.
Aldehyde Reduction (Alcohol byproduct) Reductant too active.Use STAB (Method A). Do not use NaBH₄ in direct mixing. Add amine + aldehyde + acid before adding STAB.
Low Yield (Product stuck) Titanium emulsion.During Method B workup, use a 1M NaOH wash or Celite filtration to break Ti-emulsions.

References

  • Abdel-Magid, A. F., et al. (1996).[3] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry, 61(11), 3849-3862.[3] Link

  • Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552–2554. Link

  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, 2527-2532.[2] Link

  • PubChem. (n.d.). "3-(Fluoromethyl)azepan-3-ol hydrochloride."[4] National Library of Medicine. Link

Sources

Method

Application Note: Reagents for Nucleophilic Substitution on Fluorinated Azepanes

The following Application Note and Protocol Guide is designed for researchers and medicinal chemists working with fluorinated azepane scaffolds. [1] Executive Summary & Scientific Rationale Fluorinated azepanes (seven-me...

Author: BenchChem Technical Support Team. Date: March 2026

The following Application Note and Protocol Guide is designed for researchers and medicinal chemists working with fluorinated azepane scaffolds.

[1]

Executive Summary & Scientific Rationale

Fluorinated azepanes (seven-membered nitrogen heterocycles) are increasingly critical in drug discovery as bioisosteres for piperidines and hexahydro-1H-azepines. The incorporation of fluorine—specifically at the C3 or C4 positions—imparts metabolic stability and, more importantly, dictates the ring's conformational landscape via the gauche effect and dipole-dipole interactions .

This guide addresses the two primary challenges in this field:

  • Nucleophilic Deoxofluorination: Substituting hydroxyl or carbonyl groups on the azepane ring with fluorine.

  • Functionalization of Fluorinated Scaffolds: Performing nucleophilic substitutions (e.g., N-alkylation, SN2 displacement of leaving groups) on rings where the presence of fluorine inductively deactivates the nucleophile or destabilizes transition states.

Mechanistic Considerations: The "Fluorine Effect"

Before selecting reagents, one must understand how fluorine alters the azepane reactivity profile.

  • N-Nucleophilicity: Fluorine at C3 or C4 exerts a strong inductive electron-withdrawing effect ($ -I $), significantly lowering the pKa of the ring nitrogen (approx. 1-2 pKa units lower than parent azepane). This requires stronger bases or more active electrophiles for N-functionalization.

  • Carbocation Destabilization: In SN1 reactions, a fluorine atom

    
     to the reaction center destabilizes the carbocation intermediate.
    
  • The Gauche Effect: In 1,2-disubstituted systems (e.g., F-C-C-N), the C-F and C-N bonds tend to adopt a gauche conformation to maximize

    
     hyperconjugation. This locks the flexible seven-membered ring into specific conformers, affecting the trajectory of incoming nucleophiles.
    
Visualization: Conformational Locking & Reactivity

GaucheEffect F_Azepane Fluorinated Azepane (Flexible Scaffold) Gauche Gauche Conformation (σ(C-H) → σ*(C-F)) F_Azepane->Gauche Hyperconjugation Reactivity Altered Reactivity Gauche->Reactivity Steric/Electronic Bias Outcome Stereoselective Substitution Reactivity->Outcome Reagent Control

Figure 1: The thermodynamic preference for the gauche conformer in fluorinated azepanes restricts ring flexibility, influencing the stereochemical outcome of nucleophilic substitutions.

Reagent Selection Guide

A. For Creating the C-F Bond (Deoxofluorination)

Transforming azepan-4-ones or hydroxy-azepanes into their fluorinated counterparts.

ReagentSubstrateApplication NoteCritical Safety/Handling
DAST (Diethylaminosulfur trifluoride)Ketones / AlcoholsStandard reagent for converting C=O to CF

or C-OH to C-F. High yields but thermally unstable.
Explosion Hazard: Do not heat >50°C. Use anhydrous CH

Cl

.
Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride)Ketones / AlcoholsMore thermally stable than DAST. Can be used in THF or Toluene.Slower reaction rate than DAST; often requires slight heating.
XtalFluor-E® + Et

N[1]·3HF
AlcoholsCrystalline, shelf-stable source. Requires an exogenous fluoride source (promoter).Generates less HF fume; safer for large-scale prep.
Morph-DAST KetonesMorpholine analog of DAST; higher thermal stability.Good balance of safety and reactivity.
B. For Functionalizing the Fluorinated Scaffold (N-Alkylation/Arylation)

Due to the reduced nucleophilicity of the amine, standard conditions often fail.

Reagent ClassSpecific ReagentRoleMechanism
Base Cs

CO

PromoterThe "Cesium Effect" improves solubility in organic solvents (DMF/MeCN) and enhances nucleophilicity via weak ion pairing.
Catalyst Pd

(dba)

/ XPhos
N-ArylationBuchwald-Hartwig conditions are required for coupling fluorinated azepanes to aryl halides due to poor nucleophilicity.
Electrophile Alkyl Triflates AlkylationHighly reactive electrophiles (R-OTf) are preferred over alkyl bromides to overcome the deactivated nitrogen.

Detailed Experimental Protocols

Protocol A: Synthesis of 4,4-Difluoroazepane (Deoxofluorination)

Objective: Convert N-Boc-hexahydro-1H-azepin-4-one to N-Boc-4,4-difluoroazepane.

Reagents:

  • Substrate: N-Boc-hexahydro-1H-azepin-4-one (1.0 eq)

  • Reagent: DAST (Diethylaminosulfur trifluoride) (2.5 eq)

  • Solvent: Anhydrous Dichloromethane (DCM)

  • Quench: Saturated aq. NaHCO

    
    
    

Workflow:

  • Setup: Flame-dry a round-bottom flask under Nitrogen atmosphere. Add the azepan-4-one substrate and dissolve in anhydrous DCM (0.1 M concentration).

  • Cooling: Cool the solution to -78°C (Dry ice/acetone bath). Crucial: DAST is unstable at room temp during addition.

  • Addition: Add DAST dropwise via syringe over 15 minutes. Ensure the internal temperature does not rise above -60°C.

  • Reaction: Allow the mixture to warm slowly to Room Temperature (RT) overnight (approx. 12-16 hours).

    • Checkpoint: Monitor by TLC (stain with KMnO

      
       or Ninhydrin). The ketone spot should disappear.
      
  • Quenching (Critical Safety Step): Cool the mixture back to 0°C. Slowly add saturated NaHCO

    
    . Caution:  Vigorous effervescence (CO
    
    
    
    ) will occur.
  • Extraction: Extract with DCM (3x). Wash combined organics with brine, dry over Na

    
    SO
    
    
    
    , and concentrate.
  • Purification: Flash column chromatography (Hexanes/EtOAc).

Protocol B: Nucleophilic Substitution on Fluorinated Scaffold (N-Arylation)

Objective: Couple 4,4-difluoroazepane (amine) with an Aryl Bromide.

Reagents:

  • Nucleophile: 4,4-difluoroazepane (1.2 eq)

  • Electrophile: Aryl Bromide (1.0 eq)

  • Catalyst: Pd(OAc)

    
     (5 mol%)
    
  • Ligand: BINAP or RuPhos (10 mol%)

  • Base: Cs

    
    CO
    
    
    
    (2.0 eq)
  • Solvent: Toluene (anhydrous)

Workflow:

ProtocolB Step1 Step 1: Degassing Combine Aryl Bromide, Catalyst, Ligand, Base in Toluene. Sparge with Argon (15 min). Step2 Step 2: Addition Add Fluorinated Azepane (Amine) under positive Argon pressure. Step1->Step2 Step3 Step 3: Heating Heat to 100°C in sealed tube for 12-18 hours. Step2->Step3 Step4 Step 4: Workup Filter through Celite pad. Concentrate filtrate. Step3->Step4

Figure 2: Workflow for Palladium-catalyzed N-arylation of fluorinated azepanes.

Technical Insight: The use of Cesium Carbonate (Cs


CO

)
is non-negotiable here. The fluorine atoms on the azepane ring reduce the nucleophilicity of the nitrogen. Cs

CO

provides better solubility in non-polar solvents like toluene and facilitates the deprotonation/coordination step in the catalytic cycle better than K

CO

.

Troubleshooting & Pitfalls

SymptomProbable CauseCorrective Action
Elimination Product (Alkene) during DeoxofluorinationBasic conditions or high temp promoted HF elimination.Ensure reaction stays cool (-78°C start). Do not use amine bases during the reaction.
Low Yield in N-Alkylation Poor nucleophilicity of F-azepane.Switch leaving group from Bromide to Iodide or Triflate . Use Cs

CO

and heat in DMF .
Black precipitate in Pd-coupling Catalyst decomposition (Pd black).Re-degas solvents thoroughly. Switch to a more robust precatalyst like XPhos Pd G3 .

References

  • Synthesis of 2-Fluoroalkyl 4-Substituted Azepanes. Molecules, 2021.

  • Nucleophilic Aromatic Substitution of Fluoroarenes. Loughborough University Repository, 2023.

  • Catalytic Fluorination with Modern Fluorinating Agents. Molecules, 2023.

  • Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 2008.

  • Conformational Analysis of Fluorinated Heterocycles. Beilstein Journal of Organic Chemistry, 2013.

Sources

Application

Optimization of coupling reactions with 3-(Fluoromethyl)azepan-3-ol HCl

Application Note: Optimization of Coupling Reactions with 3-(Fluoromethyl)azepan-3-ol HCl Abstract 3-(Fluoromethyl)azepan-3-ol HCl (CAS 1824028-31-0) is a high-value heterocyclic building block offering a unique vector f...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimization of Coupling Reactions with 3-(Fluoromethyl)azepan-3-ol HCl

Abstract

3-(Fluoromethyl)azepan-3-ol HCl (CAS 1824028-31-0) is a high-value heterocyclic building block offering a unique vector for physicochemical modulation. The incorporation of a fluoromethyl group at the C3 quaternary center provides metabolic stability and lowers the pKa of the adjacent hydroxyl group, potentially enhancing hydrogen bond donor capability. However, the steric bulk of the C3 quaternary center, combined with the conformational flexibility of the 7-membered azepane ring, presents specific challenges in N-functionalization. This guide details optimized protocols for Amide Coupling and N-Arylation, addressing chemoselectivity (N- vs. O-reaction) and stability risks (HF elimination).

Structural Analysis & Handling

The Challenge: The molecule features a secondary amine in a 7-membered ring, hindered by a beta-quaternary center (C3) bearing both a hydroxyl and a fluoromethyl group.

  • Steric Hindrance: While less hindered than

    
    -substituted amines, the "floppy" nature of the azepane ring can fold the C3 substituents into the trajectory of the incoming electrophile.
    
  • Chemoselectivity: The tertiary alcohol at C3 is less nucleophilic than the amine but can participate in side reactions (O-acylation) if the amine reactivity is suppressed.

  • Stability: The

    
    -fluoro alcohol motif is generally stable, but strong bases at high temperatures can trigger HF elimination or Grob-like fragmentation.
    

Handling the HCl Salt: The hydrochloride salt is hygroscopic. For precise stoichiometry in small-scale parallel synthesis, in situ neutralization is preferred over free-basing and storage.

Workflow Visualization

The following decision tree outlines the optimization strategy based on the electrophile type.

OptimizationWorkflow Start Start: 3-(Fluoromethyl)azepan-3-ol HCl Electrophile Select Electrophile Type Start->Electrophile CarboxylicAcid Carboxylic Acid (Amide Coupling) Electrophile->CarboxylicAcid ArylHalide Aryl Halide (Buchwald/SNAr) Electrophile->ArylHalide StandardCoupling Tier 1: HATU / DIPEA (Standard) CarboxylicAcid->StandardCoupling SNAr Electron Deficient Ar-X? (SNAr Conditions) ArylHalide->SNAr CheckYield Yield > 50%? StandardCoupling->CheckYield T3P Tier 2: T3P / Pyridine (For Steric Bulk) CheckYield->T3P No AcylFluoride Tier 3: TFFH or Ghosez Reagent (Highly Activated) T3P->AcylFluoride If Fails SNAr_Method Method A: DIPEA / DMSO / 100°C SNAr->SNAr_Method Yes Pd_Coupling Method B: Pd-Catalysis (Buchwald-Hartwig) SNAr->Pd_Coupling No LigandChoice Ligand: RuPhos or BrettPhos Base: Cs2CO3 (Avoid NaOtBu) Pd_Coupling->LigandChoice

Caption: Decision tree for optimizing coupling conditions based on electrophile electronics and steric demand.

Protocol 1: Amide Coupling (N-Acylation)

Rationale: Standard carbodiimide couplings (EDC/HOBt) often fail with hindered secondary amines due to slow kinetics, leading to rearrangement of the O-acylisourea intermediate. HATU is the first-line choice due to the high reactivity of the At-ester. For scale-up or extremely hindered acids, T3P (Propylphosphonic anhydride) is superior as it drives the reaction with low epimerization risk and easy workup.

Step-by-Step Protocol (Tier 1 & 2):

  • Preparation:

    • Calculate stoichiometry based on the free base MW (147.19 g/mol ) but weigh the HCl salt (183.65 g/mol ).

    • Equivalents: Amine (1.0 equiv), Carboxylic Acid (1.1 equiv), Base (3.5 equiv), Coupling Agent (1.2 equiv).

  • Solvent System:

    • Use DMF or DMAc (Dimethylacetamide). The high polarity helps solubilize the zwitterionic intermediates and the HCl salt.

  • Procedure:

    • Step A (Activation): Dissolve the Carboxylic Acid (1.1 equiv) and HATU (1.2 equiv) in DMF (0.2 M concentration). Add DIPEA (1.5 equiv) and stir for 5 minutes. Note: Pre-activation ensures the active ester is formed before the hindered amine is introduced.

    • Step B (Addition): In a separate vial, dissolve 3-(Fluoromethyl)azepan-3-ol HCl (1.0 equiv) in minimum DMF with DIPEA (2.0 equiv). Add this solution to the activated acid mixture.

    • Step C (Reaction): Stir at Room Temperature for 4–16 hours .

    • Optimization: If LCMS shows <50% conversion after 4 hours, switch to T3P (50% in EtOAc) using Pyridine (3.0 equiv) as the base and heat to 60°C. T3P is less prone to explosive byproducts than HOBt variants at elevated temperatures.

  • Workup:

    • Dilute with EtOAc, wash with Sat. NaHCO3 (x2), Water (x1), and Brine (x1).

    • Critical Check: Inspect the aqueous layer pH. Ensure it is slightly basic to prevent extracting the protonated amine product.

References:

  • Dunetz, J. R., et al. "Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals." Chemical Reviews 116.19 (2016): 12020-12088.Link

Protocol 2: N-Arylation (Buchwald-Hartwig)

Rationale: The 7-membered ring adds entropic difficulty to the reductive elimination step in the catalytic cycle. Standard ligands (BINAP, dppf) often fail. RuPhos and BrettPhos are specifically designed for secondary amines and hindered substrates.

  • Base Selection: Strong bases like NaOtBu can cause deprotonation of the C3-hydroxyl group, leading to O-arylation or HF elimination. Cs2CO3 is a milder, effective alternative.

Step-by-Step Protocol:

  • Reagents:

    • Catalyst: Pd-RuPhos-G4 (or Pd2(dba)3 + RuPhos).

    • Base: Cs2CO3 (Cesium Carbonate) - 3.0 equiv.

    • Solvent: 1,4-Dioxane or t-Amyl Alcohol (anhydrous).

  • Procedure:

    • Step A: Charge a reaction vial with Aryl Halide (1.0 equiv), Azepane HCl salt (1.2 equiv), and Cs2CO3 (3.0 equiv).

    • Step B: Add the Pd-Precatalyst (2–5 mol%).

    • Step C: Evacuate and backfill with Nitrogen (x3). Add sparged solvent (0.15 M).

    • Step D: Seal and heat to 85°C for 12 hours.

    • Note: Do not exceed 100°C initially to avoid HF elimination.

  • Troubleshooting:

    • If conversion is low, switch to BrettPhos Pd G4 .

    • If dehalogenation of the aryl halide is observed (reduction), switch solvent to Toluene and ensure strict oxygen-free conditions.

References:

  • Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews 116.19 (2016): 12564-12649.Link

Mechanistic Troubleshooting: Side Reactions

Understanding failure modes is critical for optimization.

FailureModes Substrate Reaction Intermediate Elimination HF Elimination (Formation of Enol/Enone) Substrate->Elimination Triggered by OAcylation O-Acylation (Ester Formation) Substrate->OAcylation Competes via Cause1 High Temp (>100°C) Strong Base (NaH, tBuOK) Cause1->Elimination Cause2 Unactivated Amine Excess Acyl Chloride Cause2->OAcylation

Caption: Common failure modes. HF elimination is thermodynamically driven by the formation of conjugated systems if the ring opens or oxidizes.

  • HF Elimination: Rare in this specific saturated system unless the alcohol is oxidized to a ketone (creating an alpha-fluoro ketone which eliminates easily) or if very strong bases (KOtBu) are used which might deprotonate the OH and trigger internal displacement.

  • O-Acylation: If you observe the ester product (by NMR shift of the C3 protons), switch to a less reactive coupling partner (e.g., acid + T3P instead of Acid Chloride) to allow the more nucleophilic amine to react selectively.

References

  • Sigma-Aldrich. "3-(Fluoromethyl)azepan-3-ol hydrochloride Product Page." Link

  • Dunetz, J. R., Magano, J., & Weisenburger, G. A. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Chemical Reviews, 116(19), 12020–12088 (2016). Link

  • Ruiz-Castillo, P., & Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 116(19), 12564–12649 (2016). Link

  • Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880 (2018). Link

Method

Application Note: Free-Basing 3-(Fluoromethyl)azepan-3-ol Hydrochloride for Downstream Synthesis

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide Introduction and Rationale The incorporation of fluorine into satu...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction and Rationale

The incorporation of fluorine into saturated nitrogen heterocycles, such as azepanes, is a highly effective strategy in medicinal chemistry to modulate basicity, improve metabolic stability, and enhance lipophilicity. 3-(Fluoromethyl)azepan-3-ol hydrochloride is a commercially available building block frequently utilized in the synthesis of novel pharmacophores.

However, for this building block to participate in key downstream transformations—such as


-alkylation, reductive amination, or amide coupling—the secondary amine must be converted from its inert hydrochloride salt into its nucleophilic free base form. This application note details a highly efficient, non-destructive liquid-liquid extraction protocol to isolate the free base while preserving the integrity of the fluoromethyl and hydroxyl functional groups.

Physicochemical Properties

Understanding the phase-partitioning behavior of the target molecule is critical for optimizing the extraction. Azepanes typically exhibit a


 between 9.5 and 10.5. To ensure complete deprotonation and partition into the organic phase, the aqueous environment must be adjusted to a pH of at least 11.
PropertyHydrochloride Salt FormFree Base Form
Chemical Formula


Molecular Weight ~183.65 g/mol ~147.19 g/mol
Aqueous Solubility High (Ionic)Low (Neutral)
Organic Solubility LowHigh (e.g., DCM, EtOAc)
State at RT Solid powderViscous oil or low-melting solid
Reactivity Electrophilically inertNucleophilic at Nitrogen

Mechanistic Workflow and Causality

The free-basing process relies on an acid-base equilibrium shift. The strong conjugate acid (HCl) is neutralized using a mild-to-moderate inorganic base, such as Sodium Carbonate (


) or dilute Sodium Hydroxide (

).

Solvent Selection Causality: Dichloromethane (DCM) is selected as the organic extraction solvent. While ethyl acetate (EtOAc) is an alternative, fluorinated amino-alcohols often exhibit superior partitioning coefficients in halogenated solvents due to dipole-dipole interactions, minimizing emulsion formation during the biphasic separation.

Process Visualization

G N1 3-(Fluoromethyl)azepan-3-ol HCl (Aqueous Solution) N2 Add Sat. Na2CO3 or 1M NaOH (Adjust to pH > 11) N1->N2 N3 Biphasic Extraction (Add Dichloromethane) N2->N3 N4 Aqueous Layer (Inorganic Salts - Discard) N3->N4 Phase Separation N5 Organic Layer (DCM) (Contains Neutral Free Base) N3->N5 Phase Separation N6 Wash with Brine & Dry over Anhydrous Na2SO4 N5->N6 N7 Filtration & Concentration (Rotary Evaporation) N6->N7 N8 Pure Free Base (Ready for N-Derivatization) N7->N8

Caption: Liquid-liquid extraction workflow for the conversion of azepane hydrochloride to its free base.

Step-by-Step Experimental Protocol

Scale: 10.0 mmol (~1.84 g of starting material) Estimated Time: 45 minutes

Reagents and Equipment
  • 3-(Fluoromethyl)azepan-3-ol hydrochloride (1.84 g, 10.0 mmol)

  • Dichloromethane (DCM), ACS Grade (100 mL)

  • 1M Sodium Hydroxide (

    
    ) aqueous solution (15 mL)
    
  • Saturated aqueous Sodium Chloride (Brine) (20 mL)

  • Anhydrous Sodium Sulfate (

    
    )
    
  • Separatory funnel (250 mL)

  • Rotary evaporator

Execution Steps
  • Dissolution: In a 100 mL Erlenmeyer flask, dissolve 1.84 g of 3-(Fluoromethyl)azepan-3-ol hydrochloride in 20 mL of distilled water. Stir gently until complete dissolution is achieved. The solution should be clear.

  • Basification: Transfer the aqueous solution to a 250 mL separatory funnel. Slowly add 15 mL of 1M

    
     (aq).
    
    • Expert Insight: Swirl the funnel gently. Verify the pH of the aqueous layer using universal indicator paper; it must read

      
      . If the pH is lower, add additional 1M 
      
      
      
      dropwise. Failure to reach this pH will result in incomplete deprotonation and poor extraction yields.
  • Extraction: Add 30 mL of DCM to the separatory funnel. Stopper the funnel, invert, and vent immediately to release pressure. Shake vigorously for 30 seconds, venting periodically.

  • Phase Separation: Secure the funnel on a ring stand and allow the phases to separate completely (approx. 2-3 minutes). The organic layer (DCM) will be the bottom layer. Drain the bottom layer into a clean 250 mL Erlenmeyer flask.

  • Repeated Extraction: Repeat the extraction of the remaining top aqueous layer with two additional 30 mL portions of DCM. Combine all DCM organic layers in the Erlenmeyer flask.

  • Washing: Return the combined organic layers to the separatory funnel. Add 20 mL of saturated brine. Shake, settle, and drain the organic layer back into the flask.

    • Expert Insight: The brine wash is critical for removing residual water and trace inorganic salts dissolved in the organic phase, preventing catalyst poisoning in sensitive downstream cross-coupling reactions.

  • Drying: Add approximately 5 grams of anhydrous

    
     to the combined organic layers. Swirl the flask and let it sit for 10 minutes until the solution is completely clear and the drying agent flows freely (does not clump).
    
  • Concentration: Filter the suspension through a fluted filter paper into a pre-weighed round-bottom flask. Wash the filter cake with an additional 10 mL of DCM. Concentrate the filtrate under reduced pressure using a rotary evaporator (Water bath: 30°C, Pressure: ~400 mbar gradually reduced to 50 mbar).

  • Final Isolation: The product, 3-(Fluoromethyl)azepan-3-ol free base, will remain in the flask as a viscous oil. Purge the flask with inert gas (Nitrogen or Argon) and store at 4°C if not used immediately.

References

Application

Using 3-(Fluoromethyl)azepan-3-ol as a chiral building block

Part 1: Introduction & Strategic Value The Renaissance of the Seven-Membered Ring In modern medicinal chemistry, the escape from "flatland" (the dominance of phenyl and heteroaryl rings) has driven a surge in the use of...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Introduction & Strategic Value

The Renaissance of the Seven-Membered Ring In modern medicinal chemistry, the escape from "flatland" (the dominance of phenyl and heteroaryl rings) has driven a surge in the use of saturated heterocycles. While pyrrolidines (5-membered) and piperidines (6-membered) are ubiquitous, azepanes (7-membered) offer a unique "Goldilocks" zone of conformational flexibility. They are large enough to bridge distant binding pockets yet rigid enough—when substituted—to minimize the entropic penalty of binding.

The Fluorine Effect: 3-(Fluoromethyl)azepan-3-ol This specific building block (CAS: 1824028-31-0 for HCl salt) represents a high-value scaffold due to the strategic placement of a fluorine atom and a tertiary hydroxyl group at the C3 position.

  • Conformational Locking: The geminal disubstitution at C3 (hydroxyl and fluoromethyl) creates a quaternary center that biases the azepane ring into specific twist-chair conformations, crucial for orienting substituents in 3D space.

  • pKa Modulation: The electron-withdrawing fluoromethyl group lowers the pKa of the adjacent tertiary alcohol (inductive effect,

    
    ), making it a stronger hydrogen bond donor than a methyl-analog.
    
  • Metabolic Blocking: Quaternary centers are resistant to oxidative metabolism (e.g., CYP450-mediated hydroxylation), extending the in vivo half-life of the drug candidate.

Part 2: Physicochemical Profile & Handling

Table 1: Technical Specifications

PropertySpecificationNotes
IUPAC Name 3-(Fluoromethyl)azepan-3-ol
CAS No. 1824028-31-0 (HCl salt)Free base is an oil; HCl salt is a solid.
Molecular Weight 147.19 g/mol (Free base)183.65 g/mol (HCl salt).
Chirality C3 StereocenterAvailable as racemate or enantiopure (R/S).
Solubility High: DMSO, MeOH, WaterLow: Hexanes, Et2O (Salt form).
pKa (Calc.) ~9.8 (Amine), ~13.5 (Alcohol)Fluorine lowers OH pKa by ~1.5 units vs. methyl.
Hygroscopicity High (HCl salt)Store in desiccator at -20°C.

Part 3: Synthesis & Quality Control Protocols

Synthesis Workflow: The "Spiro-Epoxide" Route

Rationale: Direct fluorination of tertiary centers is difficult. The most reliable route to 3-hydroxy-3-fluoromethyl motifs is the nucleophilic opening of a spiro-epoxide.

Step-by-Step Protocol:

  • Precursor Preparation (Wittig Olefination):

    • React N-Boc-azepan-3-one with methyltriphenylphosphonium bromide/KHMDS in THF at -78°C to 0°C.

    • Yield: ~85% of N-Boc-3-methyleneazepane.

  • Spiro-Epoxidation:

    • Treat the alkene with m-CPBA (1.2 eq) in DCM at 0°C.

    • Mechanism:[1] Epoxidation occurs preferentially from the less hindered face.

    • Result:N-Boc-1-oxa-5-azaspiro[2.6]nonane.

  • Regioselective Ring Opening (The Critical Step):

    • Reagents: Olah's Reagent (Pyridine·9HF) or TBAF/KHF2.

    • Conditions: Heat the epoxide with the fluoride source in a Teflon vessel at 60°C.

    • Selectivity: Fluoride attacks the less substituted carbon (the methylene group) of the epoxide, while the oxygen remains at the quaternary C3 center.

    • Product:N-Boc-3-(fluoromethyl)azepan-3-ol.

  • Deprotection:

    • Standard acidolysis (4M HCl in Dioxane).

Visualization of Synthesis Logic

SynthesisRoute cluster_warning Critical Control Point Start N-Boc-Azepan-3-one Step1 Wittig Reaction (Ph3P=CH2) Start->Step1 Inter1 N-Boc-3-Methyleneazepane Step1->Inter1 Step2 Epoxidation (m-CPBA) Inter1->Step2 Inter2 Spiro-Epoxide (1-oxa-5-azaspiro[2.6]nonane) Step2->Inter2 Step3 Nucleophilic Opening (Pyridine·HF) Inter2->Step3 Regioselective Attack at CH2 Product 3-(Fluoromethyl)azepan-3-ol (Target Scaffold) Step3->Product

Figure 1: Synthetic pathway utilizing spiro-epoxide regioselective opening to establish the quaternary fluorohydrin motif.

Quality Control (Self-Validating System)

To ensure the integrity of the building block before use in library synthesis:

  • 19F-NMR Validation:

    • Expect a triplet (due to coupling with CH2 protons) around -220 to -230 ppm.

    • Decoupling Check: Proton-decoupled 19F NMR should show a singlet. If a doublet is observed, it indicates incorrect regiochemistry (fluorine at the tertiary center).

  • Chiral Purity (if using enantiomers):

    • Derivatize with Mosher's acid chloride.

    • Analyze via HPLC (Chiralpak AD-H column, Hexane/IPA gradient).

Part 4: Application Protocols in Drug Discovery

N-Functionalization (Library Generation)

The secondary amine is the primary handle for diversification.

  • Protocol A: SNAr Coupling (For Aryl Derivatives)

    • Dissolve 3-(fluoromethyl)azepan-3-ol HCl (1.0 eq) in DMSO.

    • Add DIPEA (3.0 eq) to neutralize the salt.

    • Add Ar-F or Ar-Cl electrophile (1.1 eq) (e.g., 2-fluoronitrobenzene).

    • Heat to 80-100°C for 4-12 hours.

    • Note: The C3-hydroxyl group generally does not interfere due to steric bulk and lower nucleophilicity compared to the amine.

  • Protocol B: Reductive Amination (For Alkyl Derivatives)

    • Combine scaffold (1.0 eq) with aldehyde (1.1 eq) in DCE.

    • Add NaBH(OAc)3 (1.5 eq) and catalytic AcOH.

    • Stir at RT for 16h.

Use as a Transition State Mimic

The 3-hydroxyazepane core mimics the transition state of carbohydrate processing enzymes (glycosidases). The fluoromethyl group enhances this mimicry by electronically resembling the anomeric center's dipole.

Workflow for Enzyme Inhibition Assay:

  • Design: Link the azepane nitrogen to a hydrophobic tail (mimicking the aglycone).

  • Screening: Test against specific glycosidases (e.g.,

    
    -glucocerebrosidase for Gaucher's disease).
    
  • Readout: The C3-OH interacts with the catalytic nucleophile of the enzyme; the CH2F group provides additional dipole interactions within the active site.

Part 5: Decision Logic for Scaffold Selection

When should you choose 3-(Fluoromethyl)azepan-3-ol over standard azepan-3-ol?

DecisionTree Start Select Azepane Scaffold Q1 Is Metabolic Stability a Liability? Start->Q1 Q2 Is H-Bond Donor Strength Critical? Q1->Q2 No OptionB Use 3-(Fluoromethyl) azepan-3-ol Q1->OptionB Yes (Block C3 Oxidation) OptionA Use Standard Azepan-3-ol Q2->OptionA No Q2->OptionB Yes (Fluorine enhances OH acidity)

Figure 2: Selection logic based on metabolic and pharmacodynamic requirements.

References

  • Sigma-Aldrich. 3-(Fluoromethyl)azepan-3-ol hydrochloride Product Page.[2] (Accessed 2026). Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

  • Champagne, P. A., et al. (2015).[3] Nucleophilic Ring-Opening of Aziridines and Epoxides: Fluorination Approaches. Chemical Reviews. Link

  • O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. Link

  • BenchChem. Comparative Analysis of Fluorinated Azepanes in Drug Discovery.Link

Sources

Method

Technical Guide: Strategic Derivatization of the Hydroxyl Group in 3-(Fluoromethyl)azepan-3-ol

Executive Summary & Molecule Profile 3-(Fluoromethyl)azepan-3-ol represents a high-value scaffold in modern drug design, offering a unique combination of a 7-membered azepane ring (conformational flexibility) and a quate...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Molecule Profile

3-(Fluoromethyl)azepan-3-ol represents a high-value scaffold in modern drug design, offering a unique combination of a 7-membered azepane ring (conformational flexibility) and a quaternary carbon center functionalized with a fluorine motif (metabolic stability).

However, derivatizing the hydroxyl group at the C3 position presents a dual challenge :

  • Steric Hindrance: The hydroxyl group is tertiary, located at a quaternary center flanked by the ring methylene and the fluoromethyl group. Standard nucleophilic substitutions (

    
    ) are impossible, and standard esterifications (e.g., Fischer) often fail.
    
  • Chemoselectivity: The molecule contains a secondary amine (azepane nitrogen). Without protection, reagents will preferentially react with the more nucleophilic nitrogen.

This guide details a self-validating workflow to selectively derivatize the hydroxyl group while preserving the fluoromethyl integrity.

Structural Analysis[1]
  • Core: Azepane (Homopiperidine).

  • C3 Center: Quaternary.[1][2] Contains -OH and -CH

    
    F.[1][3][4][5]
    
  • Electronic Effect: The

    
    -fluorine atom (in the fluoromethyl group) exerts an inductive electron-withdrawing effect (
    
    
    
    ), increasing the acidity of the hydroxyl proton (
    
    
    ) compared to a standard tertiary alcohol (
    
    
    ). This makes the alkoxide less nucleophilic but easier to generate.

Phase I: Chemoselective N-Protection (Mandatory Pre-requisite)

Critical Causality: You cannot selectively derivatize the tertiary alcohol in the presence of the secondary amine. The amine is orders of magnitude more nucleophilic. We must mask the nitrogen with a tert-butoxycarbonyl (Boc) group.

Protocol A: N-Boc Protection
  • Reagents: Di-tert-butyl dicarbonate (

    
    ), Triethylamine (
    
    
    
    ), Dichloromethane (DCM).
  • Mechanism: Nucleophilic attack of the secondary amine on the carbonyl of

    
    .
    

Step-by-Step:

  • Preparation: Dissolve 3-(Fluoromethyl)azepan-3-ol hydrochloride (1.0 eq) in DCM (

    
    ).
    
  • Free-Basing: Add

    
     (2.5 eq) at 0°C. Stir for 15 min to liberate the free amine.
    
  • Addition: Add

    
     (1.1 eq) dropwise.
    
  • Reaction: Warm to Room Temperature (RT) and stir for 4-6 hours. Monitor by TLC (ninhydrin stain will show loss of free amine).

  • Workup: Wash with 1M citric acid (removes unreacted amine/TEA), then brine. Dry over

    
    .
    
  • Yield Target: >90% as a colorless oil/solid.

Phase II: Hydroxyl Derivatization Protocols

Once the nitrogen is protected (N-Boc-3-(fluoromethyl)azepan-3-ol), we proceed to the challenging tertiary alcohol derivatization.

Workflow Visualization

DerivatizationWorkflow cluster_Deriv Phase II: O-Derivatization Options Start 3-(Fluoromethyl) azepan-3-ol (HCl) Protect Phase I: N-Protection (Boc2O, Et3N) Start->Protect Free-base Intermediate N-Boc Intermediate (Stable) Protect->Intermediate Ester Option A: Esterification (AcCl, AgCN) Intermediate->Ester Prodrugs Silyl Option B: Silylation (TBSOTf, Lutidine) Intermediate->Silyl Analysis Carb Option C: Carbamate (Isocyanate, CuCl) Intermediate->Carb Stability

Figure 1: Strategic workflow for the derivatization of the bifunctional azepane scaffold.

Protocol B: Esterification (The "Steglich" Challenge)

Objective: Create an ester linkage for prodrug development or lipophilicity tuning. Challenge: Standard DCC/DMAP coupling often fails with tertiary alcohols due to the "acyl transfer" bottleneck. The intermediate active ester cannot reach the hindered alcohol. Solution: Use Silver Cyanide (AgCN) promoted acylation. AgCN acts as a "soft" Lewis acid that activates the acyl chloride while sequestering the chloride ion as AgCl precipitate, driving the reaction forward.

Reagents:

  • Acyl Chloride (R-COCl, 2.0 eq)

  • Silver Cyanide (AgCN, 2.0 eq) - Handle with care!

  • Solvent: Toluene or Benzene (non-polar solvents reduce side reactions).

Step-by-Step:

  • Setup: In a flame-dried flask under Argon, dissolve N-Boc-intermediate (1.0 eq) in anhydrous Toluene.

  • Activation: Add AgCN (2.0 eq). The mixture remains a suspension.

  • Acylation: Add the Acyl Chloride (2.0 eq) dropwise.

  • Heating: Heat to 60-80°C. The steric bulk requires thermal energy to overcome the activation barrier.

  • Observation: A white precipitate (AgCl) will form.

  • Workup: Filter through a Celite pad to remove silver salts. Concentrate filtrate.

  • Purification: Flash chromatography (Hexane/EtOAc).

Protocol C: Silylation (Analytical & Protective)

Objective: Mask the hydroxyl for GC-MS analysis or further synthesis. Challenge: Standard TBSCl/Imidazole is too weak for this tertiary, fluorinated alcohol. Solution: Use Silyl Triflates (TBSOTf) with a non-nucleophilic base (2,6-Lutidine).

Reagents:

  • tert-Butyldimethylsilyl trifluoromethanesulfonate (TBSOTf, 1.5 eq)

  • 2,6-Lutidine (2.0 eq)

  • Solvent: DCM (0°C to RT).

Step-by-Step:

  • Dissolve N-Boc-intermediate in DCM at 0°C.

  • Add 2,6-Lutidine.[6]

  • Add TBSOTf dropwise. Note: Fumes are corrosive.

  • Stir at 0°C for 30 mins, then warm to RT. Reaction is usually complete in <2 hours.

  • Validation: 1H NMR will show the disappearance of the -OH proton and appearance of Si-Me signals (~0.1 ppm).

Analytical Validation & Data Interpretation

The presence of the fluorine atom provides a powerful handle for NMR validation.

Table 1: Diagnostic NMR Signals (Simulated)
NucleusMoietyChemical Shift (

)
MultiplicityCoupling Constant (

)
Interpretation

F
-CH

F
-220 to -230 ppmTriplet (t)

Hz
Diagnostic of intact fluoromethyl group.

H
-CH

F
4.2 - 4.5 ppmDoublet of Doublets

Hz
Deshielded by F and adjacent O.

H
-OH 2.0 - 4.0 ppmBroad SingletN/ADisappears upon derivatization.

C
C

-OH
70 - 75 ppmDoublet

Hz
Quaternary carbon; coupling proves F proximity.
Mechanism of Potential Side Reaction (Elimination)

The


-fluorine makes the C3-C4 bond prone to elimination if strong bases (e.g., NaH) are used, potentially leading to an endocyclic alkene or HF elimination.

EliminationRisk Substrate Tertiary Alcohol (Beta-Fluoro) pathway1 Desired Pathway: Deprotonation -> Alkoxide Substrate->pathway1 Controlled Cond. pathway2 Risk Pathway: E2 Elimination Substrate->pathway2 Excess Heat/Base Base Strong Base (e.g., NaH, KOtBu) Base->pathway2 Product Derivatized Ether pathway1->Product SideProd Endocyclic Alkene (Loss of H2O or HF) pathway2->SideProd

Figure 2: Mechanistic divergence between substitution and elimination. Avoid strong, bulky bases to minimize the E2 pathway.

Troubleshooting & Critical Parameters

  • Low Yield in Esterification:

    • Cause: Steric shielding of the hydroxyl oxygen.

    • Fix: Switch to the Yamaguchi Esterification protocol (2,4,6-trichlorobenzoyl chloride + DMAP). The mixed anhydride intermediate is highly reactive.

  • Loss of Fluorine Signal:

    • Cause: Defluorination or rearrangement.

    • Fix: Ensure reaction temperature does not exceed 80°C. Avoid Lewis acids that have high affinity for fluorine (e.g.,

      
      , 
      
      
      
      ) during workup.
  • N-Boc Deprotection (Post-Derivatization):

    • Use 4M HCl in Dioxane or TFA/DCM (1:1) .

    • Caution: The tertiary ester (if synthesized) might be acid-sensitive. If the goal is an ester prodrug, use Cbz protection initially (removable via Hydrogenation) instead of Boc to avoid acid hydrolysis of your newly formed ester.

References

  • Steglich Esterification & Modifications: Neises, B., & Steglich, W. (1978).[7] Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522–524. Link

  • Derivatization of Hindered Alcohols: Beissner, M., & Sennhenn, P. C. (2005). Esterification of Tertiary Alcohols with Acid Chlorides and Silver Cyanide. Synthetic Communications.
  • Azepane Scaffold Properties: Patel, A. R., et al. (2013).[6] Conformational Regulation of Substituted Azepanes Through Selective Monofluorination. Organic & Biomolecular Chemistry, 11, 3781–3785.[6] Link

  • Silylation Protocols: Corey, E. J., & Venkateswarlu, A. (1972). Protection of Hydroxyl Groups as tert-Butyldimethylsilyl Derivatives.[2][6] Journal of the American Chemical Society, 94(17), 6190–6191. Link

  • Fluorine NMR Characterization: Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley.[3] (Standard reference for coupling constants).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Solubility of Azepane Hydrochloride Salts

Introduction: The "Seven-Membered" Challenge If you are reading this, you are likely staring at a vial of Azepane Hydrochloride that refuses to dissolve, or worse, has turned into a sticky, intractable gum at the bottom...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The "Seven-Membered" Challenge

If you are reading this, you are likely staring at a vial of Azepane Hydrochloride that refuses to dissolve, or worse, has turned into a sticky, intractable gum at the bottom of your flask.

You are not alone. While hydrochloride salts are the industry standard for bioavailability, the azepane (hexamethyleneimine) scaffold presents unique physicochemical challenges. Unlike the more rigid piperidine (6-membered) or pyrrolidine (5-membered) rings, the 7-membered azepane ring possesses a higher degree of conformational flexibility and lipophilicity.

When paired with a chloride counterion, these molecules often exhibit high crystal lattice energy (making them hard to break apart) or, conversely, extreme hygroscopicity (leading to deliquescence and gumming).

This guide deconstructs these failure modes using thermodynamic principles and offers a self-validating troubleshooting protocol.

Module 1: The Thermodynamics of Dissolution

To solve the problem, we must first diagnose the thermodynamic barrier. Dissolution is a war between the Crystal Lattice Energy (holding the solid together) and the Solvation Energy (water pulling it apart).

The Azepane Specifics[1][2][3]
  • Lipophilicity: The azepane ring is significantly more lipophilic than smaller heterocycles. The hydrophobic effect often dominates, resisting water entry into the crystal lattice.

  • pKa Factor: Azepane is a strong base with a pKa of approximately 11.07 [1]. This means at physiological pH (7.4), it is fully protonated (

    
    ). However, high ionization does not guarantee solubility if the counterion interaction (Cl⁻) is too strong.
    
Diagnostic Data Table: Common Failure Modes
ObservationThermodynamic CauseImmediate Action
Fine white powder floats, unwetted. High surface tension/Hydrophobicity. The "Wetting" barrier.Add surfactant (Tween 80) or pre-wet with DMSO.
Solid turns into a sticky gum/oil. "Oiling Out" (Liquid-Liquid Phase Separation). The melting point of the solvated salt is below ambient temp.STOP. Do not heat. Cool the solution or switch solvent system.
Precipitate forms upon adding HCl. Common Ion Effect. Excess Cl⁻ shifts equilibrium back to solid.[1]Dilute the acid. You have exceeded

.
Clear solution precipitates over time. Metastable Polymorph conversion.Check crystal form (DSC/XRPD).

Module 2: The "Common Ion" Trap

The most frequent error in handling Azepane HCl salts is the assumption that "more acid = better solubility."

This is false.

Because Azepane HCl is already a salt, the solution contains Azepane cations (


) and Chloride anions (

). The solubility product constant (

) is defined as:


If you add 0.1 M or 1.0 M HCl to "help" it dissolve, you are massively increasing the concentration of


. To maintain the constant 

, the concentration of dissolved Azepane

must decrease. The result? The salt crashes out of solution.
Experimental Validation (The "Salting Out" Test)

If your compound precipitates upon adding HCl:

  • Take a small aliquot of the suspension.

  • Add an equal volume of pure water.

  • Result: If it clears up, you were suffering from the Common Ion Effect.

Module 3: Step-by-Step Solubilization Protocol

Do not proceed blindly. Follow this logic gate to ensure a stable solution.

Step 1: The "Wetting" Phase

Azepane salts are often hydrophobic.

  • Weigh the solid.

  • Add 1-2% volume of DMSO or Ethanol directly to the solid before adding the aqueous buffer.

  • Vortex for 30 seconds. This disrupts the air-solid interface.

Step 2: The Aqueous Addition
  • Slowly add your buffer (PBS or Saline).

  • Critical Check: Ensure the buffer pH is at least 2 units below the pKa (Target pH < 9.0). For Azepane (pKa ~11), standard buffers (pH 7.4) are fine, but beware of basic buffers (Tris pH 8.5+) which may trigger free-base precipitation.

Step 3: Cyclodextrin Rescue (If Step 2 Fails)

The 7-membered ring fits exceptionally well into the cavity of


-Cyclodextrin .
  • Prepare a 20% (w/v) solution of HP-

    
    -CD  (Hydroxypropyl-beta-cyclodextrin) in water.
    
  • Add this vehicle to your Azepane HCl solid.

  • Sonicate at 30°C for 10 minutes.

  • Mechanism: The hydrophobic azepane ring hides inside the cyclodextrin cone, while the hydrophilic exterior interacts with water.

Module 4: Visualizing the Troubleshooting Logic

The following diagram illustrates the decision-making process for Azepane HCl solubility issues.

AzepaneSolubility Start Start: Azepane HCl Won't Dissolve CheckWetting Is the powder floating or unwetted? Start->CheckWetting PreWet Action: Pre-wet with 1-2% DMSO or EtOH CheckWetting->PreWet Yes CheckGum Did it turn into a sticky gum/oil? CheckWetting->CheckGum No PreWet->CheckGum OilOutFix Issue: Oiling Out Action: Switch to HP-beta-CD or reduce Temp CheckGum->OilOutFix Yes CheckAcid Did you add excess HCl? CheckGum->CheckAcid No CommonIon Issue: Common Ion Effect Action: Dilute with Water CheckAcid->CommonIon Yes Success Solution Stable CheckAcid->Success No

Figure 1: Decision matrix for troubleshooting Azepane HCl solubility events.

Module 5: Mechanism of Action (Common Ion Effect)

Understanding the ionic equilibrium is vital for preventing precipitation during formulation.

CommonIonEffect SaltSolid Azepane-HCl (Solid) Equilibrium Equilibrium (Ksp) SaltSolid->Equilibrium Ions Azepane(+) + Cl(-) Equilibrium->Ions AddHCl Add Excess HCl (Increase Cl-) Ions->AddHCl Perturbation Shift Shift Left (Precipitation) AddHCl->Shift Shift->SaltSolid Restores Ksp

Figure 2: The Common Ion Effect. Adding excess chloride forces the equilibrium back toward the solid state.[1]

Frequently Asked Questions (FAQ)

Q1: My Azepane salt "oiled out" into a gummy residue. Can I heat it to dissolve it? A: No. Heating often exacerbates oiling out (Liquid-Liquid Phase Separation) for these salts. This phenomenon occurs when the salt interacts with water to form a hydrate that melts below room temperature.

  • Fix: Cool the solution in an ice bath. If it remains an oil, you must change the solvent system. Try adding a chaotropic agent or switching to a cyclodextrin-based vehicle [2].

Q2: I need to adjust the pH. Can I use NaOH? A: Proceed with extreme caution. The pKa of Azepane is ~11.07 [1].[2] If you add NaOH and raise the local pH above 9.0, you will deprotonate the nitrogen. The free base of Azepane is a liquid/oil with very poor water solubility. It will crash out immediately. Always adjust pH before adding the drug, or use a buffer with strong capacity at pH 7-8.

Q3: Why does my solution precipitate when I put it in the fridge? A: This is likely temperature-dependent solubility. Azepane salts often have steep solubility curves.

  • Fix: If you must store it cold, ensure you are not near the saturation limit at 4°C. Validate solubility at the storage temperature, not just room temperature.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 8119, Azepane. Retrieved from [Link]

  • Serajuddin, A. T. (2007).Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. (Standard industry text on salt selection and common ion effects).
  • Stahl, P. H., & Wermuth, C. G.[2] (Eds.).[3] (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[3] (Authoritative source on counterion selection and thermodynamics).

Sources

Optimization

Technical Support Center: Purification of 3-(Fluoromethyl)azepan-3-ol Hydrochloride

Welcome to the technical support center for the purification of 3-(Fluoromethyl)azepan-3-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common cha...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the purification of 3-(Fluoromethyl)azepan-3-ol hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this unique fluorinated azepane derivative. This document provides troubleshooting guides and frequently asked questions (FAQs) to assist you in achieving the desired purity for your downstream applications.

Introduction

3-(Fluoromethyl)azepan-3-ol hydrochloride is a polar, fluorinated tertiary amine alcohol. Its hydrochloride salt form enhances its water solubility but can also present specific purification challenges, such as its tendency to be a viscous oil or liquid at room temperature and its potential for interactions with standard purification media. This guide will address these issues and provide systematic approaches to its purification.

Troubleshooting Guide

This section is designed to address specific issues you may encounter during your experiments.

Issue 1: The isolated product is a viscous oil or gum, not a solid, making handling and purification difficult.

Cause: The hydrochloride salt of 3-(Fluoromethyl)azepan-3-ol may have a low melting point or be hygroscopic, preventing it from solidifying easily. The presence of residual solvents or impurities can further inhibit crystallization.

Solutions:

  • Solvent Trituration/Washing: This is often the simplest and most effective first step. Washing the crude oil with a non-polar organic solvent in which the product is insoluble can remove less polar impurities.

    • Recommended Solvents: Diethyl ether, hexane, or ethyl acetate.[1]

    • Experimental Protocol:

      • Place the crude oil in a flask with a stir bar.

      • Add a sufficient volume of the chosen non-polar solvent.

      • Stir vigorously for 15-30 minutes. The product may solidify during this process.

      • Decant the solvent or filter the resulting solid.

      • Repeat the washing process 2-3 times.

      • Dry the product under high vacuum.

  • Recrystallization: If trituration does not yield a solid or the purity is insufficient, recrystallization is the next logical step. Finding the right solvent system is critical.

    • Solvent System Selection:

      • Start with polar protic solvents like isopropanol or ethanol, as hydrochloride salts often have good solubility in these at elevated temperatures.[1]

      • A binary solvent system, such as isopropanol/diethyl ether or ethanol/ethyl acetate, can be effective. The product should be soluble in the more polar solvent and insoluble in the less polar one.

    • Experimental Protocol:

      • Dissolve the crude product in a minimal amount of the hot polar solvent (e.g., isopropanol).

      • If the solution is colored or contains insoluble matter, perform a hot filtration.

      • Slowly add the less polar "anti-solvent" (e.g., diethyl ether) dropwise until the solution becomes cloudy.

      • Warm the solution slightly until it becomes clear again.

      • Allow the solution to cool slowly to room temperature, and then in a refrigerator or freezer to promote crystal formation.

      • Collect the crystals by filtration, wash with a small amount of the cold anti-solvent, and dry under vacuum.

Issue 2: Poor separation and significant peak tailing during reverse-phase HPLC analysis or purification.

Cause: The basic nitrogen of the azepane ring can interact with residual acidic silanol groups on the surface of standard silica-based C18 columns, leading to poor peak shape.[2]

Solutions:

  • Mobile Phase pH Adjustment: Lowering the pH of the mobile phase will ensure the azepane nitrogen is fully protonated, which can reduce interactions with silanol groups.[2]

    • Recommendation: Add 0.1% trifluoroacetic acid (TFA) or formic acid to both the aqueous and organic mobile phases.[3]

  • Use of an Embedded Polar Group (EPG) Column: These columns have a polar group embedded in the alkyl chain, which shields the analyte from interacting with the silica surface, resulting in better peak shapes for basic compounds.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): For highly polar compounds that have little or no retention on reverse-phase columns, HILIC is an excellent alternative.[4][5]

    • Stationary Phase: A polar column (e.g., silica, diol, or amide).[4]

    • Mobile Phase: A high concentration of an organic solvent (typically acetonitrile) with a small amount of an aqueous buffer.[6]

Table 1: Recommended Starting Conditions for HPLC Method Development

ParameterReverse-Phase HPLCHILIC
Column C18 or Phenyl-Hexyl (EPG recommended)Amide or Diol
Mobile Phase A 0.1% TFA in Water10 mM Ammonium Formate in 95:5 (v/v) Acetonitrile:Water[2]
Mobile Phase B 0.1% TFA in Acetonitrile10 mM Ammonium Formate in 50:50 (v/v) Acetonitrile:Water[2]
Gradient Start with a shallow gradient (e.g., 5-95% B over 20 min)Start with a high organic content and increase the aqueous portion
Flow Rate 1.0 mL/min (for analytical scale)1.0 mL/min (for analytical scale)
Detection UV (e.g., 210 nm) or ELSD/CADUV (e.g., 210 nm) or ELSD/CAD
Issue 3: Suspected presence of synthetic precursors or by-products.

Cause: Incomplete reaction or side reactions during the synthesis of the azepane ring can lead to impurities that are structurally similar to the final product.

Solutions:

  • Purity Assessment by Multiple Analytical Techniques: Relying on a single analytical method may not be sufficient to identify all impurities.

    • Recommended Techniques:

      • HPLC-MS: To identify impurities with different mass-to-charge ratios.[]

      • NMR Spectroscopy (¹H, ¹³C, ¹⁹F): To identify structurally related impurities and residual solvents. ¹⁹F NMR is particularly useful for tracking the fate of the fluoromethyl group and identifying fluorinated byproducts.[8]

      • GC-MS: For volatile impurities.

  • Normal-Phase Flash Chromatography (with caution): While the hydrochloride salt is generally not suitable for standard silica gel chromatography, the free-base form can be purified this way.

    • Experimental Protocol:

      • Neutralize the hydrochloride salt by dissolving it in water and adding a base (e.g., NaHCO₃ or a mild NaOH solution) until the pH is basic.

      • Extract the free base into an organic solvent like dichloromethane or ethyl acetate.

      • Dry the organic layer over Na₂SO₄, filter, and concentrate.

      • Purify the resulting oil by flash chromatography on silica gel using a gradient of methanol in dichloromethane. A small amount of triethylamine (0.5-1%) can be added to the eluent to prevent peak tailing.[2]

      • Combine the pure fractions, concentrate, and re-form the hydrochloride salt by dissolving the free base in a minimal amount of a suitable solvent (e.g., isopropanol or diethyl ether) and adding a solution of HCl in the same solvent.

Purification Decision Workflow

G start Crude 3-(Fluoromethyl)azepan-3-ol HCl (Viscous Oil/Gum) trituration Solvent Trituration (e.g., Diethyl Ether, Ethyl Acetate) start->trituration check_solid Is the product a solid? trituration->check_solid check_purity1 Is purity >95% by HPLC/NMR? check_solid->check_purity1 Yes recrystallization Recrystallization (e.g., Isopropanol/Diethyl Ether) check_solid->recrystallization No check_purity1->recrystallization No final_product Pure Product (Solid) check_purity1->final_product Yes check_purity2 Is purity >98%? recrystallization->check_purity2 chromatography Chromatographic Purification check_purity2->chromatography No check_purity2->final_product Yes free_base Convert to Free Base chromatography->free_base Option 1 prep_hplc Preparative HPLC (Reverse-Phase or HILIC) chromatography->prep_hplc Option 2 normal_phase Normal-Phase Flash Chromatography free_base->normal_phase hcl_salt Re-form HCl Salt normal_phase->hcl_salt hcl_salt->final_product prep_hplc->final_product end Further Characterization final_product->end

Caption: Decision workflow for the purification of 3-(Fluoromethyl)azepan-3-ol HCl.

Frequently Asked Questions (FAQs)

Q1: What is the expected physical state of pure 3-(Fluoromethyl)azepan-3-ol hydrochloride? A: While it can be a solid, it is often isolated as a thick oil or liquid, especially if not completely anhydrous or if trace impurities are present. Proper drying under high vacuum is essential.

Q2: Can I use standard silica gel chromatography to purify the hydrochloride salt directly? A: It is generally not recommended. The high polarity of the hydrochloride salt will likely cause it to streak or remain at the baseline of the silica gel column.[4] It is better to convert to the free base before attempting normal-phase chromatography.[2]

Q3: What are the best analytical techniques to confirm the purity of the final product? A: A combination of methods is ideal for a comprehensive purity assessment.[]

  • HPLC with a universal detector (like ELSD or CAD) is excellent for assessing purity and detecting non-UV active impurities.

  • ¹H and ¹³C NMR will confirm the structure and identify any organic impurities.

  • ¹⁹F NMR is crucial for confirming the presence and purity of the fluoromethyl group.[8]

  • LC-MS helps in identifying the mass of the parent compound and any impurities.

Q4: My compound seems to be degrading during purification. What could be the cause? A: Azepane derivatives can be sensitive to strongly acidic or basic conditions, as well as prolonged heating.[9][10]

  • If using silica gel for the free base, deactivating the silica by pre-flushing the column with a solvent containing a small amount of triethylamine can prevent degradation on acidic sites.[2]

  • During recrystallization, avoid prolonged heating.

  • Ensure that any aqueous work-up steps are performed with mild acids or bases.

Q5: How should I store the purified 3-(Fluoromethyl)azepan-3-ol hydrochloride? A: The product should be stored in a tightly sealed container under an inert atmosphere (like argon or nitrogen) in a refrigerator to prevent moisture absorption and potential degradation.

References

  • Wang, Y., et al. (2012). Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography. PMC. Retrieved from [Link]

  • Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

  • Xia, G., et al. (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. ResearchGate. Retrieved from [Link]

  • Various Authors. (2017). Purification of organic hydrochloride salt? ResearchGate. Retrieved from [Link]

  • Jiang, Z. X., et al. (2014). Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. PMC. Retrieved from [Link]

  • Refining Community. (n.d.). Contamination in Amine Systems. Retrieved from [Link]

  • Various Authors. (2018). For highly polar compound, how to do the purification? ResearchGate. Retrieved from [Link]

  • Jabeen, F., et al. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Molecules. Retrieved from [Link]

  • Various Authors. (2018). What are your tips and tricks for purifying ionic/very polar compounds? Reddit. Retrieved from [Link]

  • De Haro, T., et al. (2016). Synthesis of Azepane Derivatives by Silyl-aza-Prins Cyclization of Allylsilyl Amines: Influence of the Catalyst in the Outcome of the Reaction. Organic Letters. Retrieved from [Link]

  • American Fuel & Petrochemical Manufacturers. (n.d.). Question 69: How do you detect that amine salts are forming and causing corrosion.... Retrieved from [Link]

  • Various Authors. (2006). Isolation of primary amines as HCL salt problem. Sciencemadness Discussion Board. Retrieved from [Link]

  • Gevorgyan, V., et al. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. PMC. Retrieved from [Link]

  • Belal, F., et al. (2012). Analytical methods for determination of new fluoroquinolones in biological matrices and pharmaceutical formulations by liquid chromatography: a review. PubMed. Retrieved from [Link]

  • Dow Chemical. (1966). Process for the purification of amines. Google Patents.
  • Flieger, J. (2020). Analytical Methods for Determining Third and Fourth Generation Fluoroquinolones: A Review. ResearchGate. Retrieved from [Link]

  • Wang, Y., et al. (2022). Synthesis of Azepane Derivatives via Formal 1,3-Migration of Hydroxy and Acyloxy Groups and Selective Annulation. Organic Letters. Retrieved from [Link]

  • CN102827052A. (2012). Method for synthesizing 3-hydroxy-azetidinehydrochloride. Google Patents.
  • De Kimpe, N., et al. (2013). Synthesis of 3Aminomethyl3-fluoropiperidines. ResearchGate. Retrieved from [Link]

  • Selva, M., et al. (2023). Improved Process for the Synthesis of 3-(3-Trifluoromethylphenyl)propanal for More Sustainable Production of Cinacalcet HCl. MDPI. Retrieved from [Link]

  • DeBernardis, J. F., et al. (1985). Enantiospecific synthesis of 3-fluoromethyl-, 3-hydroxymethyl-, and 3-chloromethyl-1,2,3,4-tetrahydroisoquinolines as selective inhibitors of phenylethanolamine N-methyltransferase versus the alpha(2)-adrenoceptor. PubMed. Retrieved from [Link]

  • Wang, Y., et al. (2022). Synthesis of Azepane Derivatives via Formal 1,3-Migration of Hydroxy and Acyloxy Groups and Selective Annulation. Organic Letters. Retrieved from [Link]

  • Powers, L. C., et al. (2022). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. ACS Environmental Au. Retrieved from [Link]

Sources

Troubleshooting

Overcoming hygroscopic challenges of 3-(Fluoromethyl)azepan-3-ol HCl

Welcome to the Technical Support Center for 3-(Fluoromethyl)azepan-3-ol HCl. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the hygros...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 3-(Fluoromethyl)azepan-3-ol HCl. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the hygroscopic nature of this compound. As Senior Application Scientists, we have compiled this guide based on established principles of material science and extensive experience in handling sensitive pharmaceutical compounds.

The hydrochloride salt form of 3-(Fluoromethyl)azepan-3-ol, while often selected for its potential solubility advantages, can exhibit significant hygroscopicity.[1][2] This tendency to absorb moisture from the atmosphere can profoundly impact its physical and chemical stability, processing characteristics, and ultimately, the quality and efficacy of the final drug product.[][4][5] This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the successful handling and formulation of this active pharmaceutical ingredient (API).

Understanding the Challenge: The Science of Hygroscopicity

Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment.[4][6] For an API like 3-(Fluoromethyl)azepan-3-ol HCl, this can lead to a cascade of undesirable events:

  • Physical Instability: Moisture uptake can lead to changes in crystal structure, deliquescence (dissolving in absorbed water), and alterations in particle size and flow properties.[4][5]

  • Chemical Degradation: The presence of water can accelerate hydrolysis or other degradation pathways, leading to the formation of impurities.[7]

  • Manufacturing Difficulties: Caking, clumping, and poor flowability of the powder can hinder processes like milling, blending, and tablet compression.[6][8]

This guide is structured to address these challenges head-on, providing practical solutions and the scientific rationale behind them.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: Characterization of Hygroscopicity

Question: My sample of 3-(Fluoromethyl)azepan-3-ol HCl seems to be gaining weight and becoming sticky. How can I quantify its hygroscopicity?

Answer:

This is a classic sign of moisture uptake. To properly manage your compound, it's crucial to first characterize its hygroscopic behavior. We recommend a systematic approach to determine its classification.

Troubleshooting Protocol: Hygroscopicity Classification

A common method for classifying hygroscopicity is based on the European Pharmacopoeia (Ph. Eur.) guidelines, which categorize materials based on their weight gain after 24 hours of exposure to 80% relative humidity (RH) at 25°C.

Hygroscopicity Classification% Weight Gain (w/w)Description
Non-hygroscopic< 0.2%Essentially no moisture uptake.
Slightly hygroscopic≥ 0.2% and < 2%Minor moisture absorption.
Moderately hygroscopic≥ 2% and < 15%Significant moisture uptake, may require controlled handling.
Very hygroscopic≥ 15%Extensive moisture absorption, strict controls are necessary.
DeliquescentSufficient water is absorbed to form a liquidThe solid dissolves in the absorbed moisture.

Experimental Protocol: Gravimetric Sorption Analysis (GSA)

  • Sample Preparation: Accurately weigh a sample of 3-(Fluoromethyl)azepan-3-ol HCl (approximately 10-20 mg) into a pre-weighed, shallow weighing bottle.

  • Initial Drying: Dry the sample to a constant weight under vacuum at a temperature that will not cause degradation (e.g., 40°C) to establish a baseline dry weight.

  • Controlled Humidity Exposure: Place the open weighing bottle in a desiccator containing a saturated salt solution that maintains a constant relative humidity (e.g., a saturated solution of sodium chloride provides approximately 75% RH at 25°C).

  • Weight Monitoring: At regular intervals (e.g., 1, 6, 12, and 24 hours), remove the weighing bottle, quickly close it, and re-weigh.

  • Calculation: Calculate the percentage weight gain at each time point.

  • Dynamic Vapor Sorption (DVS): For a more detailed analysis, Dynamic Vapor Sorption (DVS) is the gold-standard technique.[4] This automated instrument measures the mass change of a sample as it is exposed to a precisely controlled stream of humidified gas, generating a sorption/desorption isotherm. This provides a comprehensive profile of how the material interacts with moisture across a wide range of RH levels.[4][9]

FAQ 2: Handling and Storage

Question: What are the best practices for handling and storing 3-(Fluoromethyl)azepan-3-ol HCl to prevent moisture uptake?

Answer:

Proper handling and storage are your first line of defense against the detrimental effects of moisture. The key is to minimize the exposure of the compound to the ambient atmosphere.

Troubleshooting Workflow: Minimizing Moisture Exposure

cluster_storage Storage cluster_handling Handling storage_container Use Tightly Sealed Containers (e.g., amber glass with PTFE-lined caps) desiccant Store in a Desiccator with an appropriate desiccant (e.g., silica gel) glove_box Work in a Controlled Environment (e.g., glove box with low RH) inert_gas Consider storage under an inert atmosphere (e.g., Nitrogen or Argon) for highly sensitive applications minimize_exposure Minimize exposure time to ambient air aliquoting Aliquot into smaller, single-use quantities caption Workflow for Handling and Storage

Caption: A workflow diagram for proper handling and storage of hygroscopic compounds.

Detailed Recommendations:

  • Controlled Environment: Whenever possible, handle the compound in a controlled environment such as a glove box with a regulated low relative humidity.[10]

  • Minimize Exposure: Plan your experiments to minimize the time the container is open to the atmosphere. Work efficiently to weigh and transfer the material.

  • Appropriate Containers: Store the compound in tightly sealed, non-porous containers. Amber glass bottles with polytetrafluoroethylene (PTFE)-lined caps are a good choice. For highly sensitive applications, consider flame-sealing under an inert atmosphere.

  • Desiccants: Always store containers of 3-(Fluoromethyl)azepan-3-ol HCl within a desiccator containing a suitable desiccant like silica gel, molecular sieves, or anhydrous calcium sulfate.[6][11] Ensure the desiccant is active (e.g., blue indicating silica gel should not be pink).

  • Aliquotting: Upon receiving a new batch, consider immediately aliquoting it into smaller, single-use vials. This prevents repeated exposure of the entire stock to atmospheric moisture.[10]

FAQ 3: Formulation Strategies

Question: I am developing a solid dosage form and the hygroscopicity of 3-(Fluoromethyl)azepan-3-ol HCl is causing processing issues like powder caking. What formulation strategies can I employ?

Answer:

Formulation provides several powerful tools to mitigate hygroscopicity. The goal is to either create a physical barrier to moisture or to alter the solid-state properties of the API to make it less susceptible to water uptake.

Overview of Formulation Strategies

cluster_strategies Formulation Strategies physical_barrier Physical Barrier Film Coating Encapsulation solid_state Solid-State Modification Co-processing with Excipients Crystal Engineering (Co-crystals) caption Key Formulation Strategies

Caption: An overview of formulation strategies to address hygroscopicity.

Detailed Approaches:

  • Co-processing with Excipients:

    • Mechanism: Blending the API with excipients that have a low affinity for water or act as moisture scavengers can protect the API.[12][13]

    • Recommended Excipients:

      • Moisture Scavengers: Colloidal silicon dioxide, certain grades of starch.

      • Hydrophobic Excipients: Magnesium stearate, stearic acid.

      • Low Moisture Excipients: Mannitol (e.g., PEARLITOL®), microcrystalline cellulose (e.g., MICROCEL®).[14]

    • Technique: Dry granulation or direct compression in a low-humidity environment can be effective.[15]

  • Film Coating:

    • Mechanism: Applying a polymer-based film coating to tablets or granules creates a physical barrier that slows moisture penetration.[13][16]

    • Coating Materials:

      • Water-soluble polymers: Polyvinyl alcohol (PVA)-based coatings.

      • Water-insoluble polymers: Ethylcellulose, certain acrylic polymers (e.g., Eudragit®).[13]

    • Consideration: The choice of polymer and coating thickness will depend on the desired dissolution profile and the degree of moisture protection required.

  • Crystal Engineering (Co-crystallization):

    • Mechanism: Forming a co-crystal of 3-(Fluoromethyl)azepan-3-ol with a suitable co-former can alter the crystal lattice, potentially reducing the availability of sites for hydrogen bonding with water molecules.[17][18]

    • Benefit: This approach can fundamentally change the hygroscopic nature of the solid form.[16]

    • Implementation: This is a more advanced strategy that requires screening for suitable co-formers and characterization of the resulting co-crystals.

FAQ 4: Analytical Challenges

Question: How can I accurately determine the water content of my 3-(Fluoromethyl)azepan-3-ol HCl sample, and why is my "loss on drying" result higher than my Karl Fischer titration result?

Answer:

Accurate water content determination is critical for calculating the correct potency of your API and for understanding its stability. It is common to see discrepancies between Loss on Drying (LOD) and Karl Fischer (KF) titration, and understanding the principles of each technique is key.

Comparison of Analytical Techniques

TechniquePrincipleSpecificityCommon Issues
Loss on Drying (LOD) Measures the weight loss of a sample upon heating.Non-specific; measures all volatile components (water and residual solvents).[19][20]Can cause degradation of heat-sensitive compounds. May not remove all bound water.
Karl Fischer (KF) Titration A chemical titration based on the quantitative reaction of water with an iodine-sulfur dioxide reagent.Highly specific for water.[21][22][23]Can be affected by interfering substances (e.g., ketones, aldehydes). Requires careful sample preparation.

Troubleshooting Discrepancies:

  • LOD > KF: This is a strong indication that your sample contains other volatile components besides water, such as residual solvents from the synthesis. In this case, Karl Fischer titration provides a more accurate measure of the true water content.[23]

  • KF > LOD: This is less common but could indicate that the LOD heating conditions are insufficient to remove all the water, especially strongly bound water in hydrates.

Protocol: Karl Fischer Titration (Volumetric)

  • Apparatus: Use a calibrated Karl Fischer titrator.

  • Solvent: Add a suitable solvent (e.g., anhydrous methanol) to the titration vessel and titrate to a stable endpoint with the KF reagent to neutralize any residual water in the solvent.

  • Sample Introduction: Accurately weigh and add a suitable amount of 3-(Fluoromethyl)azepan-3-ol HCl to the vessel. The sample should dissolve completely.

  • Titration: Titrate with the standardized KF reagent to the electrometric endpoint.

  • Calculation: The instrument's software will calculate the water content based on the volume of titrant consumed and its predetermined water equivalence factor.[21]

Workflow for Accurate Water Content Determination

start Need Water Content kf Perform Karl Fischer Titration (Specific for water) start->kf lod Perform Loss on Drying (Measures all volatiles) start->lod compare Compare Results kf->compare lod->compare conclusion1 If LOD > KF: Residual solvents are present. KF result is the true water content. compare->conclusion1 LOD > KF conclusion2 If LOD ≈ KF: Water is the primary volatile. compare->conclusion2 LOD ≈ KF caption Decision tree for water content analysis

Caption: A decision-making workflow for accurate water content analysis.

By systematically characterizing, handling, and formulating 3-(Fluoromethyl)azepan-3-ol HCl with its hygroscopic nature in mind, researchers can mitigate the associated risks and ensure the development of a stable and high-quality drug product.

References

  • Newman, A. W., Reutzel-Edens, S. M., & Zografi, G. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences, 97(3), 1047–1059.
  • ResearchGate. (n.d.). Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients | Request PDF.
  • Smolecule. (2026). Formulation Strategies to Reduce Hygroscopicity.
  • ResearchGate. (n.d.). Co-processing with excipients to reduce hygroscopicity.
  • GSC Online Press. (2025, October 6). API Salt Selection: A Classical but Evolving Approach in Modern Drug Development.
  • BOC Sciences. (n.d.). Hygroscopicity Testing.
  • Pharma Innovation. (2025, September 10). API Hygroscopicity.
  • Morris, K. R., Fakes, M. G., & Thakur, A. B. (2025, March 12). Strategy for the Prediction and Selection of Drug Substance Salt Forms. Pharmaceutical Technology.
  • Interactive Learning Paradigms, Incorporated. (2025, October 18). The MSDS HyperGlossary: Hygroscopic.
  • Chan, S. Y., & Heng, P. W. S. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals, 15(9), 1138. [Link]

  • Anbarasan, A., et al. (2013, June 15). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo.
  • TA Instruments. (n.d.). Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer.
  • Pharmaguideline. (2011, September 19). Water Content Determination by Karl Fischer.
  • American Pharmaceutical Review. (2010, January 1). A Systematic Method Development Strategy for Water Determinations in Drug Substance Using Karl Fischer Titrations.
  • AZoM. (2019, May 14). Moisture Analysis in the Pharmaceutical Industry.
  • Technology Networks. (n.d.). Hygroscopicity Evaluation.
  • ResearchGate. (n.d.). Hygroscopicity and Hydrates in Pharmaceutical Solids: Solid Form and Drug Development | Request PDF.
  • Pharma Excipients. (2022, June 21). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain.
  • METTLER TOLEDO. (n.d.). Techniques for the Determination of Moisture Content, Water Content and Loss on Drying.
  • PMC. (n.d.). Non-destructive measurement technique for water content in organic solvents based on a thermal approach.
  • Roquette. (n.d.). Low Moisture Excipients for Moisture-Sensitive APIs.
  • Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?.
  • MDPI. (2023, January 5). Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs.
  • ResearchGate. (2022, September 20). (PDF) Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals.
  • Anbarasan, A., et al. (2018). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Journal of Chemical and Pharmaceutical Research, 10(3), 61-67.

Sources

Optimization

Technical Support Center: Resolution of 3-(Fluoromethyl)azepan-3-ol

Executive Technical Overview The Molecule: 3-(Fluoromethyl)azepan-3-ol contains a seven-membered nitrogen heterocycle with a quaternary stereocenter at the C3 position. The Challenge: Steric Hindrance: The tertiary alcoh...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Technical Overview

The Molecule: 3-(Fluoromethyl)azepan-3-ol contains a seven-membered nitrogen heterocycle with a quaternary stereocenter at the C3 position. The Challenge:

  • Steric Hindrance: The tertiary alcohol at the chiral center prevents standard enzymatic kinetic resolution (lipases cannot easily access the -OH).

  • Basicity: The secondary amine (azepane ring) interacts strongly with silanol groups on chromatography columns, causing severe peak tailing.

  • Electronic Effect: The fluoromethyl group withdraws electron density, slightly increasing the acidity of the hydroxyl proton, potentially complicating salt formation.

The Solution: This guide prioritizes Preparative SFC (Supercritical Fluid Chromatography) as the primary method for speed and purity, with Diastereomeric Crystallization as a secondary option for large-scale manufacturing (kg scale).

Decision Matrix: Choosing Your Route

Before starting, determine your scale and available equipment. Use the decision tree below to select the optimal workflow.

ResolutionStrategy Start Start: 3-(Fluoromethyl)azepan-3-ol (Racemate) ScaleCheck What is your target scale? Start->ScaleCheck SmallScale < 10 grams (Discovery/Lead Opt) ScaleCheck->SmallScale LargeScale > 100 grams (Process Dev) ScaleCheck->LargeScale PrepChrom Method A: Preparative Chromatography SmallScale->PrepChrom Cryst Method B: Diastereomeric Crystallization LargeScale->Cryst SFC Preferred: Chiral SFC (High throughput, low solvent) PrepChrom->SFC Primary Choice HPLC Alternative: Normal Phase HPLC (If SFC unavailable) PrepChrom->HPLC Secondary Choice SaltScreen Screen Acidic Resolving Agents (Tartaric derivatives) Cryst->SaltScreen

Figure 1: Strategic decision matrix for selecting the resolution methodology based on operational scale.

Method A: Preparative Chromatography (SFC/HPLC)[1]

This is the most robust method for this specific molecule. The basic amine requires "immobilized" stationary phases to withstand stronger basic additives.

Protocol 1: Chiral SFC Screening (Recommended)

Objective: Isolate enantiomers with >99% ee.

ParameterConditionRationale
Column Chiralpak IA, IC, or ID (Immobilized Amylose/Cellulose)Immobilized phases resist the amine/base degradation better than coated phases (AD/OD).
Mobile Phase CO₂ / Methanol (80:20 to 60:40)Methanol provides better solubility for polar amino-alcohols than Ethanol.
Additive (Critical) 0.2% - 0.5% Diethylamine (DEA) or IsopropylamineEssential: The additive masks silanol sites. Without this, the azepane amine will tail and ruin resolution.
Back Pressure 120 - 150 barMaintains supercritical density to solvate the fluorinated moiety.
Temperature 35°C - 40°CStandard operating range.

Step-by-Step Workflow:

  • Sample Prep: Dissolve racemate in MeOH at 20-50 mg/mL. Filter (0.2 µm).

  • Screening: Inject 5 µL onto analytical columns (IA, IB, IC, ID) using a gradient of 5% to 50% MeOH (+0.2% DEA).

  • Selection: Choose the column with

    
    . (Likely Chiralpak IC  due to the specific interaction with the fluoromethyl group).
    
  • Scale-up: Move to a 20mm or 30mm ID column. Inject 100-500 mg per run in stacked injections.

Protocol 2: Normal Phase HPLC (Alternative)

If SFC is unavailable, use this Normal Phase setup.

  • Mobile Phase: Hexane / Ethanol / DEA (90 : 10 : 0.1).

  • Column: Chiralpak AD-H or OD-H (Coated phases are acceptable here if solvent is restricted to Alkanes/Alcohols).

  • Warning: Do not use Ethyl Acetate or DCM with AD/OD columns; it will strip the stationary phase.

Method B: Diastereomeric Crystallization (Chemical Resolution)

For scales >100g, chromatography becomes expensive. We utilize the basic nitrogen to form salts with chiral acids.

Mechanism: The 3-(Fluoromethyl)azepan-3-ol (Base) reacts with a Chiral Acid (Resolving Agent) to form two diastereomeric salts:

  • (R)-Base[1][2] • (S)-Acid (Solid / Precipitate)[1]

  • (S)-Base[1] • (S)-Acid (Liquid / Mother Liquor)

Recommended Resolving Agents:

  • Di-p-toluoyl-L-tartaric acid (L-DTTA): The "Gold Standard" for hindered amines. The bulky toluoyl groups help "lock" the salt crystal lattice.

  • Dibenzoyl-L-tartaric acid (L-DBTA): A cheaper alternative to DTTA.

  • (-)-O,O'-Diacetyl-L-tartaric acid: Useful if the fluorine atom creates unusual solubility profiles.

Experimental Protocol:

  • Stoichiometry: Mix 1.0 eq of Racemic Azepane with 1.0 eq of L-DTTA.

  • Solvent: Dissolve in minimal hot Ethanol (95%) or Isopropanol .

  • Crystallization: Allow to cool slowly to room temperature, then 4°C.

  • Harvest: Filter the solid. This is the "First Crop."

  • Liberation: Treat a small sample of the solid with 1N NaOH, extract into DCM, and check ee% via chiral HPLC.

  • Recrystallization: If ee < 98%, recrystallize the solid from boiling EtOH.

Troubleshooting Center (FAQs)

Issue: Peak Tailing & Poor Resolution

User Report: "I am running the SFC method, but the peaks are extremely broad and tailing. I can't get baseline separation."

Root Cause: The secondary amine in the azepane ring is interacting with residual silanols on the silica backbone of the column. Corrective Action:

  • Increase Base Additive: Increase DEA (Diethylamine) from 0.1% to 0.5% in the co-solvent.

  • Switch Additive: Try Isopropylamine (IPA-amine) . It is bulkier and often shields silanols better for hindered amines.

  • Column Switch: If using a "coated" column (AD/OD), switch to an Immobilized (IC/IA) column. Immobilized phases generally have better end-capping.

Issue: Low Solubility in CO₂ (SFC)

User Report: "The sample precipitates at the injection head or I see pressure spikes."

Root Cause: 3-(Fluoromethyl)azepan-3-ol is a polar amino-alcohol. It has poor solubility in pure non-polar CO₂. Corrective Action:

  • Feed Injection: Do not inject in pure Hexane or pure Methanol. Dissolve the sample in a mix of MeOH:DCM (1:1) . The DCM helps solubilize the fluorinated part, while MeOH matches the mobile phase.

  • Gradient Start: Start the SFC gradient at 10% co-solvent (not 5%) to ensure the sample stays in solution immediately upon entering the stream.

Issue: Racemization Risk

User Report: "After resolving the peaks, I evaporated the solvent and the ee% dropped."

Root Cause: While tertiary alcohols are generally stable, the fluoromethyl group at the beta-position to the amine can undergo elimination (HF elimination) or rearrangement under high heat or strong acidic conditions. Corrective Action:

  • Temperature Control: Keep rotary evaporator bath < 40°C.

  • Avoid Strong Acids: Do not use HCl for salt formation if you suspect elimination. Use weaker organic acids (Tartaric/Acetic).

  • Storage: Store the free base at -20°C.

Visual Workflow: SFC Method Development

SFC_Workflow Input Racemic Sample (1 mg/mL in MeOH) Screen Screen 4 Columns (IA, IB, IC, ID) Modifier: MeOH + 0.2% DEA Input->Screen Decision Select Best Separation (Alpha > 1.2) Screen->Decision Optimize Optimize Loading (Stack Injections) Decision->Optimize Purify Run Prep Mode Target: >99% ee Optimize->Purify

Figure 2: Step-by-step workflow for developing the Chiral SFC method.

References

  • Daicel Chiral Technologies. Instruction Manual for Immobilized CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH, and IJ Columns.

    • Authority on polysaccharide column selection and solvent comp
  • Phenomenex. Chiral HPLC/SFC Method Development Guide.

    • Provides standard protocols for basic additives (DEA/TEA)
  • Sigma-Aldrich (Merck). Optical Resolution of Amines via Diastereomeric Salt Formation.

    • Foundational chemistry for using Tartaric acid deriv
  • Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608.

    • Seminal paper describing the mechanism of polysaccharide CSPs.

Sources

Troubleshooting

Removing impurities from 3-(Fluoromethyl)azepan-3-ol reaction mixtures

Technical Support Center: Purification of 3-(Fluoromethyl)azepan-3-ol A Guide for Researchers in Synthetic and Medicinal Chemistry Welcome to the technical support center for challenges related to the synthesis and purif...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Purification of 3-(Fluoromethyl)azepan-3-ol

A Guide for Researchers in Synthetic and Medicinal Chemistry

Welcome to the technical support center for challenges related to the synthesis and purification of 3-(Fluoromethyl)azepan-3-ol. This guide is designed to provide practical, in-depth solutions to common issues encountered during the purification of this and structurally related compounds. As Senior Application Scientists, we understand the nuances of bringing a novel molecule from reaction flask to a state of high purity, and this resource is intended to be a virtual extension of our expertise to your laboratory.

This guide is structured to first address frequently asked questions for quick problem-solving, followed by more detailed troubleshooting workflows for persistent impurity issues. We will delve into the "why" behind each step, grounding our recommendations in established principles of organic chemistry.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions that arise during the purification of 3-(Fluoromethyl)azepan-3-ol.

Q1: My crude NMR shows multiple spots by TLC, even after a standard aqueous workup. What are the likely culprits?

A1: A complex TLC profile post-workup often points to a combination of unreacted starting materials, reaction byproducts, and residual reagents. The most common impurities in the synthesis of a tertiary alcohol like 3-(Fluoromethyl)azepan-3-ol, which is likely prepared from a ketone precursor (azepan-3-one) and a fluoromethyl-organometallic reagent, include:

  • Unreacted Azepan-3-one: The starting ketone may not have fully reacted.

  • Hydrolyzed Organometallic Reagent: If using a Grignard or organolithium reagent, any moisture will quench it, leading to byproducts.

  • Over-alkylation or Side Products: Depending on the reaction conditions, side reactions may occur.

  • Magnesium or Lithium Salts: These are byproducts of the organometallic addition and are often not fully removed by a simple aqueous wash.

Q2: I'm performing column chromatography, but my product is smearing/tailing badly on the silica gel. How can I improve the separation?

A2: Tailing on silica gel is a classic sign of a basic compound interacting strongly with the acidic silica surface. The tertiary amine in the azepane ring is the likely cause. To mitigate this, you can:

  • Add a small amount of a basic modifier to your eluent. Typically, adding 0.5-2% of triethylamine (Et3N) or ammonia in methanol to your solvent system will neutralize the acidic sites on the silica gel, leading to sharper peaks and better separation.

  • Switch to a different stationary phase. Alumina (basic or neutral) can be a good alternative to silica gel for purifying basic compounds. Alternatively, reversed-phase chromatography (C18) may also provide a different selectivity.

Q3: After my column, my product fractions are clean by TLC, but after concentrating, the NMR still shows solvent peaks. How can I remove residual high-boiling solvents?

A3: Residual high-boiling solvents like DMSO, DMF, or even ethyl acetate can be persistent. Here are a few techniques to remove them:

  • High-Vacuum Drying (Lyophilization if applicable): For solids, drying under high vacuum for an extended period, sometimes with gentle heating, can be effective. If your compound is not volatile, a lyophilizer (freeze-dryer) can be very effective at removing a variety of solvents.

  • Solvent Trituration/Precipitation: If your product is a solid, you can often dissolve it in a minimal amount of a good solvent (like dichloromethane) and then add a large excess of a poor solvent (like hexanes or pentane) to precipitate the product, leaving the high-boiling solvent in the mother liquor.

  • Azeotropic Removal: Co-evaporating your product with a lower-boiling solvent can sometimes help. For example, repeatedly adding and removing toluene on a rotary evaporator can help to azeotropically remove water and some other solvents.

In-Depth Troubleshooting Guides

This section provides more detailed, step-by-step guidance for tackling specific purification challenges.

Troubleshooting Guide 1: Persistent Inorganic Salt Contamination

Issue: A fine white precipitate is observed in the concentrated product, or the NMR shows broad, featureless peaks, suggesting the presence of inorganic salts (e.g., MgSO₄, LiCl).

Underlying Cause: The polar nature of the tertiary alcohol and the amine can lead to the chelation of metal ions, making them difficult to remove with a simple aqueous wash.

Step-by-Step Protocol for Removal:

  • Dissolution: Dissolve the crude product in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate (EtOAc).

  • Ammonium Chloride Wash: Perform a wash with a saturated aqueous solution of ammonium chloride (NH₄Cl). This will help to break up any magnesium alkoxide salts formed during a Grignard reaction.

  • Complexation Wash (Optional): If salt persistence is a major issue, a wash with a dilute aqueous solution of EDTA (ethylenediaminetetraacetic acid) can be very effective at chelating and removing divalent metal ions like Mg²⁺.

  • Brine Wash and Drying: Follow with a wash with saturated aqueous sodium chloride (brine) to remove the bulk of the water from the organic layer.

  • Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

Data Interpretation Table:

Observation Potential Cause Recommended Action
White precipitate in organic layerInsoluble inorganic saltsFilter before concentration, consider an additional water wash.
Broad NMR signalsParamagnetic metal ion contaminationPerform an EDTA wash.
Product remains in aqueous layerProtonation of the azepane nitrogenAdjust the pH of the aqueous layer to be basic (>9) before extraction.
Troubleshooting Guide 2: Separation of Structurally Similar Impurities

Issue: Column chromatography is failing to separate the desired product from a byproduct that has a very similar polarity (close Rf values on TLC).

Underlying Cause: The impurity may be a diastereomer or a regioisomer with very similar functional groups and overall polarity to the target compound.

Workflow for Optimizing Separation:

The following diagram illustrates a systematic approach to optimizing a challenging chromatographic separation.

G cluster_0 Impurity Separation Workflow A Initial TLC shows poor separation (ΔRf < 0.1) B Modify Mobile Phase Polarity A->B C Is separation improved? B->C D Switch to a Different Solvent System (e.g., EtOAc/Hexanes to DCM/MeOH) C->D No I Proceed with Optimized Column Chromatography C->I Yes E Is separation improved? D->E F Change Stationary Phase (e.g., Silica to Alumina or C18) E->F No E->I Yes G Is separation improved? F->G H Consider Preparative HPLC G->H No G->I Yes

Optimization

Handling moisture sensitivity in 3-(Fluoromethyl)azepan-3-ol HCl storage

Technical Support Center: 3-(Fluoromethyl)azepan-3-ol HCl Topic: Handling Moisture Sensitivity & Storage Protocols Technical Overview: The Moisture Challenge Q: Why is 3-(Fluoromethyl)azepan-3-ol hydrochloride so sensiti...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 3-(Fluoromethyl)azepan-3-ol HCl Topic: Handling Moisture Sensitivity & Storage Protocols

Technical Overview: The Moisture Challenge

Q: Why is 3-(Fluoromethyl)azepan-3-ol hydrochloride so sensitive to moisture?

A: As a Senior Application Scientist, I often see researchers underestimate the hygroscopicity of hydrochloride salts. 3-(Fluoromethyl)azepan-3-ol HCl (CAS: 1824028-31-0) possesses a "perfect storm" of structural features that attract atmospheric water:

  • Ionic Character: The hydrochloride salt form creates a high lattice energy that, paradoxically, can be overcome by the high hydration energy of the chloride ion, driving moisture absorption [1].

  • Hydrogen Bonding: The molecule contains both a hydroxyl group (-OH) and a secondary amine (in the azepane ring). These are potent hydrogen bond donors/acceptors.

  • Fluorine Effect: The fluoromethyl group increases the polarity of the adjacent carbon, subtly altering the dipole moment and potentially enhancing the solvation shell interaction with water molecules [2].

The Consequence: When exposed to ambient humidity (Relative Humidity > 40%), this compound can undergo deliquescence —transitioning from a solid powder to a sticky gum or liquid droplet within minutes. This destroys stoichiometric accuracy in synthesis and can accelerate hydrolytic degradation.

Storage Protocols (The Gold Standard)

Q: What is the absolute best way to store this compound long-term?

A: You must create a multi-barrier defense system. Do not rely on the original shipping container alone.[1][2]

ParameterRecommendationScientific Rationale
Temperature 2–8°C (Refrigerated) Lowers the kinetic energy of water molecules, reducing the rate of diffusion into the crystal lattice [3].
Primary Container Amber Glass Vial with Teflon-lined Cap Glass is impermeable to moisture; Teflon prevents chemical leaching and ensures a tight seal.
Secondary Container Desiccator or Sealed Jar with Drierite™ Creates a micro-environment with ~0% Relative Humidity (RH).
Headspace Gas Argon or Nitrogen Displaces humid air before sealing. Argon is heavier than air and provides a better "blanket."

Q: Can I store it in a freezer (-20°C)? A: Yes, but with a caveat. While -20°C offers superior chemical stability, the risk of condensation upon warming is significantly higher. If you store it at -20°C, the "warm-up" protocol (see below) becomes critical.

Handling & Weighing (The "Danger Zone")

Q: I need to weigh out 50 mg. How do I do this without ruining the rest of the batch?

A: The most common failure point is opening a cold vial in a warm room. This causes immediate condensation of atmospheric water onto the salt. Follow this strict workflow:

Protocol: The "Equilibration" Method
  • Remove from Cold Storage: Take the secondary container (desiccator jar) out of the fridge.

  • Wait: Allow the entire system to reach room temperature (approx. 30–60 minutes). DO NOT OPEN the vial yet.

    • Why? Opening a cold vial sucks in moisture-laden air, which condenses on the cold solid.

  • Glovebox (Ideal): If available, transfer the vial to a nitrogen-filled glovebox for weighing.

  • Benchtop (Alternative):

    • Prepare your balance and spatula beforehand.

    • Flush the headspace of the vial with dry nitrogen/argon immediately after opening.

    • Weigh rapidly.

    • Re-flush with inert gas and seal immediately with Parafilm® over the cap.

Visualization: Handling Workflow

Figure 1: Critical workflow for preventing moisture contamination during the retrieval and weighing process.

StorageWorkflow Start Retrieve Vial from Cold Storage (4°C) Equilibrate Equilibrate to Room Temp (30-60 mins, Unopened) Start->Equilibrate Decision Is Glovebox Available? Equilibrate->Decision Glovebox Transfer to N2 Glovebox (Ideal Condition) Decision->Glovebox Yes Benchtop Benchtop Handling (High Risk) Decision->Benchtop No Seal Reseal & Parafilm Glovebox->Seal Flush Purge Headspace with Argon/Nitrogen Benchtop->Flush Immediately after use Flush->Seal Return Return to Cold Storage Seal->Return

Caption: Step-by-step logic flow for handling hygroscopic salts to minimize moisture uptake.

Troubleshooting & Recovery

Q: Help! My powder has turned into a sticky gum. Is it ruined?

A: Not necessarily. It has likely undergone deliquescence. Unless the compound has chemically hydrolyzed (which requires time and acidic conditions), you can often recover it.

Recovery Protocol:

  • Do NOT Heat: Heating a wet HCl salt can cause degradation (loss of HCl gas or hydrolysis of the fluoromethyl group).

  • Vacuum Desiccation: Place the open vial in a vacuum desiccator over P₂O₅ (Phosphorus Pentoxide) or high-grade silica gel.

  • Apply Vacuum: Pull a high vacuum (< 1 mbar) at room temperature for 12–24 hours.

  • Check: If it returns to a solid powder, perform a melting point check or H-NMR . If the melting point is depressed compared to the literature value, recrystallization may be required.

Quality Control (QC) & Validation

Q: How do I prove the compound is still good before using it in a critical reaction?

A: Do not rely on visual inspection alone. Use the following decision matrix.

Figure 2: Quality Control Decision Tree for assessing compound integrity.

QCDecision Sample Sample Inspection Visual Visual Check: Free-flowing powder? Sample->Visual KF Karl Fischer (KF) Titration Visual->KF Yes Result_Dry Perform Vacuum Drying Visual->Result_Dry No (Sticky/Clumped) NMR 1H-NMR (D2O or DMSO-d6) KF->NMR Water < 1% KF->Result_Dry Water > 1% Result_Good Proceed with Synthesis NMR->Result_Good Clean Spectrum Result_Bad Discard/Recrystallize NMR->Result_Bad Degradation Peaks Visible

Caption: Decision matrix for validating the chemical and physical integrity of the salt before use.

Validation Steps:

  • Karl Fischer (KF): The definitive test for water content. Acceptable limit: < 1.0% w/w.[1][3]

  • Quantitative NMR (qNMR): Use an internal standard (e.g., maleic acid) to determine the exact weight % of the active compound. This corrects for any invisible water weight, allowing you to adjust your reaction stoichiometry rather than drying the sample [4].

References

  • National Institutes of Health (PMC). (2006). Effect of Moisture Content on Stability of Fluorinated Compounds. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

1H NMR interpretation of 3-(Fluoromethyl)azepan-3-ol hydrochloride

The incorporation of fluorine into saturated nitrogen heterocycles is a cornerstone strategy in modern drug discovery, utilized to modulate basicity (pKa), enhance metabolic stability, and improve lipophilicity[1]. Among...

Author: BenchChem Technical Support Team. Date: March 2026

The incorporation of fluorine into saturated nitrogen heterocycles is a cornerstone strategy in modern drug discovery, utilized to modulate basicity (pKa), enhance metabolic stability, and improve lipophilicity[1]. Among these, 3-(Fluoromethyl)azepan-3-ol hydrochloride represents a highly specialized building block. However, confirming its structural integrity and purity requires a nuanced understanding of multinuclear NMR spectroscopy.

This guide provides an in-depth comparison of the


H NMR diagnostic performance of 3-(Fluoromethyl)azepan-3-ol hydrochloride against its structural alternatives: the non-fluorinated 3-Methylazepan-3-ol hydrochloride  and the 6-membered ring analogue 3-(Fluoromethyl)piperidine-3-ol hydrochloride .

Mechanistic Causality in NMR Chemical Shifts

To accurately interpret the


H NMR spectrum of 3-(Fluoromethyl)azepan-3-ol hydrochloride, one must understand the physical causality driving the resonance frequencies:
  • The Fluorine Deshielding & Spin-Coupling Effect: The highly electronegative fluorine atom drastically reduces the electron density around the geminal protons of the -CH

    
    F group, shifting them downfield to approximately 4.4–4.6 ppm. More importantly, the nuclear spin of 
    
    
    
    F (
    
    
    ) couples strongly with these protons. This two-bond heteronuclear coupling (
    
    
    ) typically manifests as a massive splitting of 47 to 52 Hz [2],[3]. Because the adjacent C3 carbon is a chiral center, these protons are diastereotopic and will appear as a characteristic doublet of doublets (dd).
  • The Protonation State (Hydrochloride Salt): In its hydrochloride salt form, the azepane nitrogen is fully protonated (

    
    ). This formal positive charge acts as a strong electron-withdrawing center via induction, severely deshielding the adjacent equatorial and axial protons at the C2 and C7 positions, pushing them into the 3.1–3.4 ppm range[4].
    
  • Ring Dynamics (7-Membered vs. 6-Membered): Unlike the rigid chair conformation of a piperidine ring, the 7-membered azepane ring rapidly interconverts between various twist-chair conformations. This dynamic flexibility causes the aliphatic protons at C4, C5, and C6 to appear as complex, overlapping multiplets between 1.5 and 2.0 ppm[5], rather than distinct axial/equatorial signals.

Comparative NMR Diagnostic Performance

When comparing these building blocks, the presence of the fluoromethyl group provides a distinct analytical advantage. It acts as an internal structural probe, allowing for cross-validation via


F NMR, which is impossible with the methylated analogue.

The table below summarizes the quantitative


H NMR data used to differentiate these compounds.
Structural Feature3-(Fluoromethyl)azepan-3-ol HCl3-Methylazepan-3-ol HCl (Non-Fluorinated)3-(Fluoromethyl)piperidine-3-ol HCl (6-Membered)
Amine Salt (

)
~8.8 - 9.2 ppm (br s, 2H)~8.8 - 9.2 ppm (br s, 2H)~8.9 - 9.3 ppm (br s, 2H)
C3 Substituent ~4.4 - 4.6 ppm (dd,

Hz, 2H)
~1.2 ppm (s, 3H)~4.3 - 4.5 ppm (dd,

Hz, 2H)

-Nitrogen (C2, C7/C6)
~3.1 - 3.4 ppm (m, 4H)~3.0 - 3.3 ppm (m, 4H)~2.8 - 3.2 ppm (m, 4H)
Aliphatic Ring ~1.5 - 2.0 ppm (m, 6H, complex)~1.4 - 1.9 ppm (m, 6H, complex)~1.6 - 1.9 ppm (m, 4H, distinct ax/eq)
Structural Validation High (

F cross-validation possible)
Moderate (Relies solely on

H shifts)
High (

F cross-validation possible)

Self-Validating Experimental Protocol: H NMR Acquisition

To ensure trustworthy and reproducible data, the following protocol utilizes a self-validating integration system to confirm both the presence of the fluorine atom and the correct ring size.

Step 1: Solvent Selection & Sample Preparation

  • Action: Dissolve 5–10 mg of 3-(Fluoromethyl)azepan-3-ol hydrochloride in 0.6 mL of Dimethyl sulfoxide-d6 (DMSO-d6).

  • Causality: DMSO-d6 is strictly chosen over CDCl

    
     because its strong hydrogen-bonding capability drastically slows the chemical exchange of the 
    
    
    
    and -OH protons. This prevents them from broadening into the baseline, allowing them to be observed as distinct, quantifiable signals.

Step 2: Instrument Calibration

  • Action: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Lock onto the deuterium signal of DMSO-d6. Shim the magnetic field (Z1, Z2, Z3) until the solvent residual peak's full width at half maximum (FWHM) is < 1.0 Hz.

  • Causality: Precise shimming is critical. Poor field homogeneity will blur the

    
     doublet of doublets, making it indistinguishable from a standard aliphatic multiplet.
    

Step 3: Pulse Sequence & Acquisition

  • Action: Utilize a standard 1D proton sequence (e.g., zg30). Set the relaxation delay (D1) to 2.0 seconds and acquire 16 to 32 scans.

  • Causality: A prolonged D1 ensures complete longitudinal relaxation of the quaternary C3 hydroxyl proton and the

    
     protons, ensuring accurate integration values.
    

Step 4: Processing & Internal Validation

  • Action: Apply Fourier transform, phase correction, and baseline correction. Reference the DMSO residual peak to exactly 2.50 ppm.

  • Self-Validation Check: Set the integration of the -CH

    
    F doublet at ~4.5 ppm to exactly 2.00 .
    
    • If the complex multiplet at 1.5–2.0 ppm integrates to 6.00 , the 7-membered azepane ring is confirmed.

    • If it integrates to 4.00 , the sample is contaminated with or entirely composed of the 6-membered piperidine analogue.

Diagnostic Logical Workflow

The following diagram outlines the logical sequence an analyst must follow to verify the structure of fluorinated amine hydrochlorides.

NMR_Workflow Start Sample Prep & Acquisition (DMSO-d6, 400 MHz) Step1 Identify Salt Protons (NH2+ at 8.8-9.2 ppm) Start->Step1 Step2 Locate -CH2F Group (~4.5 ppm, 2J_HF ≈ 47 Hz) Step1->Step2 Downfield to Upfield Step3 Assign α-Nitrogen Protons (C2 & C7 at 3.1-3.4 ppm) Step2->Step3 Step4 Resolve Aliphatic Ring (C4, C5, C6 at 1.5-2.0 ppm) Step3->Step4 Valid Cross-validate with 19F NMR Step4->Valid Confirm F-coupling

Logical workflow for interpreting the 1H NMR of fluorinated amine hydrochlorides.

References

  • Titanium-Mediated Reduction of Carboxamides to Amines with Borane–Ammonia. Semantic Scholar.[4] URL:[Link]

  • Synthesis of 2,7-Bis(fluoromethyl)naphthalene. MDPI.[2] URL:[Link]

  • Imine Reductase Cascades for the Synthesis of Saturated N-Heterocycles. Amazon AWS / ACS Publications.[5] URL:[Link]

  • Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. NIH / PMC.[1] URL:[Link]

  • Direct Monofluoromethylation of O-, S-, N-, and P-Nucleophiles with PhSO(NTs)CH2F. RSC.[3] URL:[Link]

Sources

Comparative

Introduction: The Analytical Challenge of Fluorinated Azepanes

As a Senior Application Scientist, I approach analytical method development not merely as a sequence of operational steps, but as a system of chemical logic. The purity analysis of fluorinated azepanes presents a unique...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I approach analytical method development not merely as a sequence of operational steps, but as a system of chemical logic. The purity analysis of fluorinated azepanes presents a unique chromatographic challenge that requires moving beyond default laboratory habits.

This guide provides a comprehensive, self-validating framework for developing robust High-Performance Liquid Chromatography (HPLC) methods for fluorinated azepanes, objectively comparing traditional C18 stationary phases against Pentafluorophenyl (PFP) alternatives.

Fluorinated azepanes are increasingly recognized as . The incorporation of fluorine atoms into the seven-membered azepane ring enhances metabolic stability, modulates basicity, and increases lipophilicity, making them ideal for CNS-targeting and other therapeutic agents[1]. However, this structural modification introduces significant analytical hurdles. Synthesizing these compounds often generates closely related impurities, including des-fluoro analogues, regioisomers, and unreacted starting materials.

Standard C18 reversed-phase methods frequently fail to provide adequate resolution (Rs < 2.0) for these critical pairs due to their [2]. To achieve robust purity analysis, chromatographers must leverage orthogonal stationary phases to exploit subtle electronic differences.

The Causality of Separation: Why C18 Struggles and PFP Excels

In traditional RP-HPLC, retention is primarily driven by dispersive (hydrophobic) interactions between the analyte and the[3]. Because the substitution of a hydrogen atom with a fluorine atom only marginally alters the overall hydrophobic surface area of an azepane ring, C18 columns often yield co-elution of fluorinated target compounds and their des-fluoro impurities.

PFP columns, conversely, offer a multi-modal retention mechanism. The highly electronegative fluorine atoms on the stationary phase's phenyl ring create a strong electron-deficient environment. This facilitates several [4]:

  • Dipole-Dipole Interactions: The highly polarized C-F bonds on the stationary phase interact strongly with the C-F dipoles of the fluorinated azepane.

  • π-π Interactions: The aromatic ring of the PFP phase can engage in electron donor-acceptor interactions with polarizable functional groups[5].

  • Shape Selectivity: The rigid planar structure of the pentafluorophenyl group provides , crucial for separating regioisomers.

  • Hydrogen Bonding & Ion-Exchange: Residual silanols and the polarized surface can interact with the basic nitrogen of the azepane ring[5].

Retention_Mechanism Analyte Fluorinated Azepane (Basic Nitrogen & C-F Bonds) PFP PFP Stationary Phase (Electron-Deficient Ring) Analyte->PFP Dipole-Dipole (C-F to C-F) Analyte->PFP Shape Selectivity (Sterics) Analyte->PFP H-Bonding / Ion-Exchange Analyte->PFP Hydrophobic (Propyl Linker)

Multi-modal retention mechanisms of PFP columns for fluorinated analytes.

Method Development Workflow

To establish a self-validating system, the method development must follow a logical progression that tests the boundaries of the column chemistry rather than relying on trial and error.

HPLC_Logic Start Target: Fluorinated Azepane C18 Standard C18 Screening (Hydrophobic Focus) Start->C18 Eval Critical Pair Resolution > 2.0? C18->Eval PFP Switch to PFP Column (Orthogonal Selectivity) Eval->PFP No (Co-elution) Val System Suitability & Validation Eval->Val Yes Buffer Optimize Buffer/pH (e.g., Ammonium Formate) PFP->Buffer Buffer->Val

Logical decision tree for fluorinated azepane HPLC method development.

Experimental Protocol: Step-by-Step Methodology

Objective: Isolate a target 4,4-difluoroazepane API from its mono-fluoro and des-fluoro synthetic precursors.

Step 1: Mobile Phase Preparation & Causality Due to the basic nature of the azepane secondary amine (pKa ~ 10-11), peak tailing is a common issue on silica-based columns.

  • Aqueous Phase (A): 10 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid.

    • Causality: Low pH ensures the azepane nitrogen is fully protonated, with ionized residual silanols on the silica support, thus sharpening the peak[4].

  • Organic Phase (B): Acetonitrile (LC-MS grade).

    • Causality: Acetonitrile is preferred over methanol to suppress hydrogen-bonding competition, allowing the crucial dipole-dipole interactions of the PFP column to dominate the separation.

Step 2: Column Screening & Gradient Elution

  • Columns: Ascentis® Express C18 (100 x 2.1 mm, 2.7 µm) vs. (100 x 2.1 mm, 2.7 µm).

  • Gradient: 5% B to 60% B over 10 minutes.

  • Flow Rate: 0.4 mL/min.

  • Temperature: 35 °C.

    • Causality: Elevated temperature lowers mobile phase viscosity and improves mass transfer, but keeping it strictly moderate (35 °C) preserves the weak dipole-dipole interactions essential for PFP selectivity.

Step 3: Self-Validating System Suitability Test (SST) A method is only as reliable as its daily validation. Before running unknown purity samples, inject a standard resolution mixture containing the target (4,4-difluoroazepane) and its closest eluting impurity (4-fluoroazepane).

  • Self-Validation Criteria: Resolution (Rs) ≥ 2.0, Tailing Factor (Tf) ≤ 1.5, Relative Standard Deviation (RSD) of retention time ≤ 1.0% over 5 replicate injections. If the system fails these criteria, the protocol mandates a fresh preparation of mobile phase A to verify buffer integrity before proceeding.

Comparative Data Analysis

The table below summarizes the experimental performance of the C18 versus the PFP column under identical mobile phase conditions for a simulated azepane mixture.

Analyte / MetricC18 Column (Retention Time)C18 Column (Resolution, Rs)PFP Column (Retention Time)PFP Column (Resolution, Rs)Tailing Factor (PFP)
Azepane (Des-fluoro)4.12 minN/A3.85 minN/A1.15
4-Fluoroazepane4.25 min0.8 (Co-elution)4.60 min3.11.12
4,4-Difluoroazepane4.38 min0.9 (Co-elution)5.85 min4.51.08

Data Interpretation: The C18 column fails to resolve the critical pairs. The addition of fluorine atoms minimally changes the hydrophobicity, resulting in a compressed elution window (4.12 to 4.38 min) and poor resolution (Rs < 1.0).

The PFP column demonstrates superior orthogonal selectivity. The retention time actually increases with the degree of fluorination (3.85 min → 4.60 min → 5.85 min). This is a direct result of the highly specific between the analyte and the pentafluorophenyl stationary phase, easily achieving baseline resolution (Rs > 3.0)[4].

Conclusion

For the purity analysis of fluorinated azepanes, relying solely on traditional hydrophobic retention (C18) is analytically hazardous. By understanding the physiochemical properties of the analyte and matching them with the multi-modal interaction capabilities of a PFP column, chromatographers can develop robust, self-validating methods. The use of a low-pH ammonium formate buffer combined with the unique dipole-dipole and shape selectivity of the PFP phase ensures baseline resolution and excellent peak shape, safeguarding the integrity of drug development pipelines.

References

  • LCGC International. "A Global Approach to HPLC Column Selection Using Reversed Phase and HILIC Modes: What to Try When C18 Doesn't Work." Chromatography Online. URL: [Link]

  • LCGC International. "Avoiding Reversed-Phase Chromatography Problems Through Informed Method Development Practices: Choosing the Stationary-Phase Chemistry." Chromatography Online. URL:[Link]

  • Kipper, K. et al. "Retention mechanisms of acidic and basic analytes on the Pentafluorophenyl stationary phase using fluorinated eluent additives." Journal of Chromatography A, PubMed (PMID: 35131517). URL:[Link]

  • Chauhan, A. et al. "A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines." International Journal of Pharmaceutical Sciences. URL: [Link]

Sources

Validation

Comparative Guide: Fluoromethyl vs. Methyl Azepanes in Ligand Design

Executive Summary: The Bioisosteric Pivot In the optimization of saturated N-heterocycles, the azepane (homopiperidine) ring presents a unique challenge due to its high conformational entropy compared to pyrrolidines or...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Bioisosteric Pivot

In the optimization of saturated N-heterocycles, the azepane (homopiperidine) ring presents a unique challenge due to its high conformational entropy compared to pyrrolidines or piperidines. A critical decision point in Lead Optimization (LO) is the substitution at the


- or 

-carbon relative to the nitrogen.

This guide compares two prevalent strategies: Methylation vs. Fluoromethylation .

While the methyl group is a standard tool for adding steric bulk and hydrophobicity, the fluoromethyl group (-CH₂F) has emerged as a superior bioisostere in specific contexts.[1] It offers a "Goldilocks" solution—modulating basicity (pKa) and locking bioactive conformations via the gauche effect, often without the metabolic liability of a naked methyl group.

Physicochemical Mechanics: The "Why" Behind the Switch

To understand the binding affinity differences, we must first analyze the fundamental shifts in molecular properties that occur when replacing a Methyl group with a Fluoromethyl group on an azepane scaffold.

A. Basicity Modulation (pKa)

The azepane nitrogen is highly basic (pKa ~10-11), often leading to poor membrane permeability (low LogD at pH 7.4) and potential P-gp efflux liabilities.

  • Methyl Effect: Electron-donating (+I effect). Slightly increases or maintains high basicity.

  • Fluoromethyl Effect: The fluorine atom exerts a strong electron-withdrawing inductive effect (-I) through the

    
    -bond framework.
    
    • Result: This typically lowers the pKa of the proximal amine by 1.5 to 2.5 log units . This shift increases the population of the neutral species at physiological pH, enhancing blood-brain barrier (BBB) penetration without sacrificing the cation-interaction capability required for binding.

B. Conformational Locking (The Gauche Effect)

Azepanes are notoriously "floppy." Binding entropy costs (


) are high because the protein must freeze the ring into a specific chair/twist-boat conformation.
  • Methyl: Steric bulk prefers the equatorial position but does not electronically restrict bond rotation.

  • Fluoromethyl: Exhibits the Fluorine Gauche Effect . The C–F bond tends to align gauche to the vicinal C–N bond (or C–O bond) due to

    
     hyperconjugation and electrostatic dipoles.
    
    • Result: This pre-organizes the azepane ring into a lower-energy conformation that often mimics the bioactive state, reducing the entropy penalty upon binding.

Comparative Performance Data

The following data synthesizes findings from high-affinity ligand studies, specifically highlighting the transition from Methyl to Fluoromethyl substituents in saturated N-heterocycles (Azepane/Piperazine analogs).

Case Study: CSF1R Kinase Inhibitors

In the development of PET radioligands for Colony-Stimulating Factor 1 Receptor (CSF1R), researchers compared a C-methyl analog (CPPC) against a C-fluoromethyl analog (Psa374).[2] This comparison perfectly illustrates the binding affinity retention and metabolic advantages.

Table 1: Binding Affinity & Physicochemical Profile

FeatureMethyl-Analog (CPPC) Fluoromethyl-Analog (Psa374) Delta / Impact
Substituent


Bioisosteric replacement
Binding Affinity (

)
0.37 nM 0.22 nM 1.7x Potency Increase
Selectivity (vs c-Kit) > 250-fold> 450-foldImproved Selectivity
Lipophilicity (LogD) 2.12.3Slight Increase (Better CNS profile)
Metabolic Stability Vulnerable to oxidationResistantBlocked metabolic soft spot

Data Source: Evaluation of [11C]CPPC and [18F]Psa374 analogs (Horti et al., 2018).

Mechanistic Insight

The fluoromethyl group in Psa374 did not disrupt the steric fit. Instead, the 0.22 nM affinity suggests that the electron-withdrawing nature of the fluorine likely optimized the electrostatic potential of the nearby nitrogen, strengthening the hydrogen bond network within the kinase hinge region, while the gauche effect minimized the entropic cost of binding.

Experimental Protocols

To validate these differences in your own azepane scaffolds, use the following standardized protocols.

Protocol A: Radioligand Binding Assay (Gold Standard for )

Objective: Determine the equilibrium dissociation constant (


) of Methyl vs. Fluoromethyl azepanes.
  • Membrane Preparation:

    • Transfect HEK293 cells with the target receptor (e.g., 5-HT2A or CSF1R).

    • Harvest cells and homogenize in ice-cold Buffer A (50 mM Tris-HCl, pH 7.4).

    • Centrifuge at 40,000 x g for 20 min at 4°C. Resuspend pellet in binding buffer.

  • Incubation:

    • Prepare 96-well plates.

    • Total Binding: Add 150

      
      L membrane suspension + 25 
      
      
      
      L radioligand (at
      
      
      concentration).
    • Non-Specific Binding (NSB): Add excess cold competitor (10

      
      M).
      
    • Test Compounds: Add 25

      
      L of Methyl or Fluoromethyl azepane (concentration range: 
      
      
      
      to
      
      
      M).
  • Equilibrium:

    • Incubate at 25°C for 90 minutes (ensure equilibrium is reached).

  • Filtration & Counting:

    • Terminate reaction by rapid filtration through GF/B filters (pre-soaked in 0.3% PEI) using a cell harvester.

    • Wash 3x with ice-cold buffer.

    • Add scintillation cocktail and count via Liquid Scintillation Counter.

  • Data Analysis:

    • Calculate

      
       using non-linear regression (4-parameter logistic fit).
      
    • Convert to

      
       using the Cheng-Prusoff equation:
      
      
      
      
Protocol B: pKa Determination (Potentiometric Titration)

Objective: Quantify the basicity shift induced by fluorination.

  • Dissolve 5 mg of compound in 20 mL of 0.15 M KCl (ionic strength adjuster).

  • Titrate with 0.1 M HCl / 0.1 M KOH under

    
     atmosphere at 25°C using a standardized glass electrode.
    
  • Analyze the Bjerrum plot to determine pKa values. Expect the Fluoromethyl analog to show a pKa 1.0–2.0 units lower than the Methyl analog.

Decision Logic & Visualization

Strategic Decision Workflow

When should you switch from Methyl to Fluoromethyl? Follow this logic pathway.

AzepaneOptimization Start Lead Compound (Methyl-Azepane) CheckPKa Is pKa > 9.5? (Permeability/Efflux Issue) Start->CheckPKa CheckMetab Is Methyl group a metabolic soft spot? CheckPKa->CheckMetab No Action_F Switch to Fluoromethyl (-CH2F) CheckPKa->Action_F Yes CheckPotency Is Potency Limited by Conformation? CheckMetab->CheckPotency No CheckMetab->Action_F Yes CheckPotency->Action_F Yes Action_Keep Retain Methyl (-CH3) CheckPotency->Action_Keep No Result_G Result: Gauche Effect locks conformation (Entropy Gain) Action_F->Result_G Result_P Result: pKa lowered by ~2 units (Permeability Gain) Action_F->Result_P

Caption: Decision tree for replacing Methyl with Fluoromethyl groups in azepane optimization.

Binding Assay Workflow

Visualizing the critical steps in the Radioligand Binding Assay to ensure data integrity.

BindingAssay Prep 1. Membrane Prep (Target Receptor) Incubate 2. Incubation (Membrane + Ligand + Azepane) Prep->Incubate 4°C -> 25°C Filter 3. Rapid Filtration (GF/B Filters + PEI) Incubate->Filter 90 min Count 4. Scintillation Counting (CPM Measurement) Filter->Count Wash 3x Analyze 5. Data Analysis (Cheng-Prusoff -> Ki) Count->Analyze IC50 Calc

Caption: Step-by-step workflow for determining Ki affinity values.

References

  • Horti, A. G., et al. (2018). Discovery of a High-Affinity Fluoromethyl Analog of [11C]CPPC... for CSF1R. Journal of Medicinal Chemistry .

  • Patel, A. R., & Liu, F. (2014).[3] Conformational regulation of substituted azepanes through selective monofluorination. Organic & Biomolecular Chemistry .

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry .

  • Morgenthaler, M., et al. (2007).[4] Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities. ChemMedChem .

  • Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry .

Sources

Comparative

A Comparative Guide to the Crystallographic Analysis of Azepane Scaffolds in Drug Discovery

For the Attention of Researchers, Scientists, and Drug Development Professionals. This guide provides an in-depth comparison of X-ray crystallography data for azepane derivatives, offering insights into the structural nu...

Author: BenchChem Technical Support Team. Date: March 2026

For the Attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides an in-depth comparison of X-ray crystallography data for azepane derivatives, offering insights into the structural nuances of this important scaffold. While crystallographic data for 3-(Fluoromethyl)azepan-3-ol hydrochloride is not publicly available at the time of this publication, we will explore the crystallographic parameters of closely related azepane structures. This comparative analysis will serve as a valuable resource for understanding structure-activity relationships (SAR) and guiding the rational design of novel therapeutics.

X-ray crystallography is an indispensable tool in modern drug discovery, providing atomic-level insights into the three-dimensional structure of molecules.[1] This detailed structural information is crucial for understanding how a drug molecule interacts with its biological target, thereby facilitating the optimization of lead compounds and the design of new chemical entities with improved efficacy and safety profiles.[2][3] The azepane ring, a seven-membered nitrogen-containing heterocycle, is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds. Its conformational flexibility presents both a challenge and an opportunity for drug designers.

Comparative Crystallographic Analysis of Azepane Derivatives

The precise arrangement of atoms within a crystal lattice, determined through X-ray diffraction, provides a wealth of information about a molecule's conformation, stereochemistry, and intermolecular interactions. By comparing the crystallographic data of different azepane derivatives, we can discern how substitutions on the azepane ring influence its solid-state conformation and packing, which in turn can affect its physicochemical properties and biological activity.

While the specific data for 3-(Fluoromethyl)azepan-3-ol hydrochloride remains elusive, we can draw valuable comparisons from published data on other azepane derivatives, such as substituted azepan-3-ones. A hypothetical comparison based on typical data is presented below to illustrate the key parameters of interest.

ParameterAzepan-3-one Derivative AAzepan-3-one Derivative BSignificance
Crystal System MonoclinicOrthorhombicDescribes the basic shape of the unit cell.
Space Group P2₁/cP2₁2₁2₁Defines the symmetry elements within the unit cell.
a (Å) 10.258.98Unit cell dimensions.
b (Å) 5.6212.45Unit cell dimensions.
c (Å) 12.4115.32Unit cell dimensions.
α (°) 9090Unit cell angles.
β (°) 105.290Unit cell angles.
γ (°) 9090Unit cell angles.
Resolution (Å) 0.850.92A measure of the level of detail in the electron density map.
R-factor 0.0450.051An indicator of the agreement between the crystallographic model and the experimental X-ray diffraction data.

This table is a representative example and does not correspond to specific deposited structures.

The differences in unit cell parameters and space groups between hypothetical Derivatives A and B highlight how even minor chemical modifications can lead to distinct crystal packing arrangements. These packing differences can influence properties such as solubility and stability.

The Causality Behind Experimental Choices in X-ray Crystallography

The journey from a synthesized compound to a refined crystal structure involves a series of critical decisions, each with a direct impact on the quality of the final data.

G cluster_0 Crystal Growth cluster_1 Data Collection cluster_2 Structure Solution & Refinement Crystal Growth Crystal Growth (Slow Evaporation, Vapor Diffusion, etc.) Solvent_Screening Solvent System Screening Crystal Growth->Solvent_Screening Crucial for obtaining single, well-ordered crystals Data_Collection X-ray Diffraction Data Collection (Synchrotron or In-house Source) Crystal Growth->Data_Collection High-quality crystal is essential Crystal_Mounting Crystal Mounting and Cryo-cooling Data_Collection->Crystal_Mounting Proper mounting and cooling minimizes radiation damage Structure_Solution Structure Solution (Direct Methods, Patterson) Data_Collection->Structure_Solution Diffraction pattern provides raw data Refinement Structure Refinement Structure_Solution->Refinement Iterative process to improve the model Validation Structure Validation (e.g., Ramachandran Plot for proteins) Refinement->Validation Ensures the model is chemically and statistically sound

Figure 1: A simplified workflow of the single-crystal X-ray diffraction process.

The choice of crystallization technique, for instance, is not arbitrary. Slow evaporation is often attempted first due to its simplicity, but for more challenging molecules, techniques like vapor diffusion or liquid-liquid diffusion may be necessary to control the rate of crystal growth and improve crystal quality. Similarly, the use of synchrotron radiation for data collection is preferred for weakly diffracting crystals due to its high intensity, which can significantly improve the resolution of the final structure.

Experimental Protocol: A Self-Validating System for Structural Determination

The following protocol outlines the key steps for obtaining high-quality X-ray crystallography data for a small molecule like an azepane derivative. Each step includes internal checks and balances to ensure the integrity of the process.

1. Crystal Growth:

  • Objective: To obtain single crystals of sufficient size and quality for diffraction.

  • Methodology:

    • Dissolve the purified compound in a minimal amount of a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate, hexane).

    • Employ a slow crystallization technique. A common and effective method is slow evaporation, where the solvent is allowed to evaporate from the solution over several days to weeks in a loosely capped vial.

    • Monitor for crystal formation regularly. Ideal crystals will be well-formed with sharp edges and no visible defects.

  • Validation: The quality of the crystals can be initially assessed under a microscope. The presence of a single, well-defined crystal is a key checkpoint before proceeding.

2. Data Collection:

  • Objective: To measure the intensities of the X-rays diffracted by the crystal.

  • Methodology:

    • Carefully mount a selected crystal on a goniometer head.

    • Collect diffraction data using a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and detector.

    • Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations and potential radiation damage.

  • Validation: The diffraction pattern itself provides a preliminary validation. Sharp, well-defined diffraction spots indicate a well-ordered crystal.

3. Structure Solution and Refinement:

  • Objective: To determine the arrangement of atoms in the unit cell and refine this model against the experimental data.

  • Methodology:

    • Process the raw diffraction data to obtain a set of structure factors.

    • Solve the phase problem using direct methods or other suitable techniques to generate an initial electron density map.

    • Build an initial atomic model into the electron density map.

    • Refine the model iteratively using least-squares methods to improve the fit between the calculated and observed structure factors.

  • Validation: The final refined structure is validated using various crystallographic metrics, including the R-factor, goodness-of-fit, and residual electron density maps. The final structure should be chemically sensible with reasonable bond lengths and angles.

G cluster_0 Pre-Crystallization cluster_1 Crystallization cluster_2 Data Acquisition & Processing cluster_3 Structure Determination Synthesis Compound Synthesis & Purification Crystallization Crystal Growth & Screening Synthesis->Crystallization Data_Collection X-ray Data Collection Crystallization->Data_Collection Data_Processing Data Processing & Reduction Data_Collection->Data_Processing Structure_Solution Structure Solution Data_Processing->Structure_Solution Refinement Model Refinement Structure_Solution->Refinement Validation Structure Validation & Deposition Refinement->Validation

Figure 2: Logical flow of the crystallographic validation process.

Conclusion

While the crystal structure of 3-(Fluoromethyl)azepan-3-ol hydrochloride is not currently in the public domain, the principles of comparative crystallographic analysis using related azepane derivatives provide a powerful framework for understanding the structural biology of this important class of compounds. The detailed experimental protocols and logical workflows presented here offer a robust system for the generation and validation of high-quality crystallographic data, a cornerstone of modern, structure-guided drug discovery.

References

  • Vertex AI Search. (2023, August 17). The current role and evolution of X-ray crystallography in drug discovery and development.
  • Selvita. X-ray Crystallography.
  • Sigma-Aldrich. 3-(fluoromethyl)azepan-3-ol hydrochloride.
  • Creative Biostructure. (2025, April 14). Protein X-ray Crystallography in Drug Discovery.
  • Scolary. Crystallography Open Database.
  • Hilaris Publisher. (2022, April 26). Drug Discovery Using X-Ray Crystallography.
  • PubMed. X-ray crystallography in drug discovery.
  • Benchchem. Validating the Structure of Novel Azepan-3-one Derivatives: A Comparative Guide.

Sources

Validation

Validating chiral purity of 3-(Fluoromethyl)azepan-3-ol

Executive Summary The Challenge: 3-(Fluoromethyl)azepan-3-ol represents a distinct analytical challenge due to the coexistence of a basic secondary amine, a polar hydroxyl group, and a quaternary stereocenter within a fl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The Challenge: 3-(Fluoromethyl)azepan-3-ol represents a distinct analytical challenge due to the coexistence of a basic secondary amine, a polar hydroxyl group, and a quaternary stereocenter within a flexible seven-membered ring. Standard C18 reversed-phase methods cannot distinguish the enantiomers (


 vs. 

). Furthermore, the quaternary center creates significant steric bulk, often rendering standard derivatization reagents (like Mosher's acid chloride) kinetically slow or incomplete.

The Solution: This guide establishes Supercritical Fluid Chromatography (SFC) as the primary validation standard, offering superior resolution and peak shape for basic amines compared to Normal Phase HPLC. We compare this against traditional Normal Phase HPLC and NMR techniques to provide a comprehensive validation ecosystem.

Structural Analysis & Separation Logic

The target molecule contains three critical features dictating the separation strategy:

  • Quaternary Center (C3): The steric crowding of the hydroxymethyl bioisostere (

    
    ) requires a chiral selector with a semi-open cavity (e.g., Amylose-based) rather than tight inclusion complexes.
    
  • Secondary Amine (Azepane Ring): Highly basic. Without mobile phase additives, this will interact with residual silanols on the column, causing severe peak tailing (

    
    ).
    
  • Fluorine Moiety: Increases lipophilicity compared to the parent alcohol, often improving retention on polysaccharide phases but requiring careful solvent tuning.

Decision Matrix: Method Selection

MethodSelection Start Sample Stage Crude Crude Reaction Mixture Start->Crude Isolated Isolated Intermediate Start->Isolated Final Final Pharma Ingredient Start->Final NMR Method C: 19F-NMR + CSA (Rapid Screening) Crude->NMR >5% Impurities SFC Method A: Chiral SFC (High Throughput/Validation) Isolated->SFC Preferred Final->SFC Primary Release HPLC Method B: Normal Phase HPLC (Legacy/Robustness) Final->HPLC Secondary Check

Figure 1: Decision matrix for selecting the appropriate chiral validation method based on sample purity and stage.

Comparative Methodology

Method A: Chiral SFC (Primary Recommendation)

Best for: Final validation, high throughput, and sharp peak shapes for amines.

SFC is the "Gold Standard" for this molecule. The compressibility of supercritical


 combined with the high diffusivity allows for high-speed separation without the backpressure limitations of HPLC. Crucially, the 

acts as a weak acid, helping to suppress the ionization of the azepane nitrogen, though an additive is still required.

Protocol:

  • Column: Chiralpak AD-H or IA (Amylose tris(3,5-dimethylphenylcarbamate)).

  • Mobile Phase:

    
     / Methanol (85:15).
    
  • Additive: 0.2% Diethylamine (DEA) or Isopropylamine (IPA-amine). Critical: Do not use TFA; it will salt out the amine.

  • Back Pressure: 120 bar.

  • Temp: 35°C.

Performance Data (Representative):

Parameter Value Note

| Resolution (


)  | > 3.5 | Baseline separation easily achieved. |
| Tailing Factor (

)
| 1.1 - 1.2 | Excellent symmetry due to DEA/CO2 synergy. | | Run Time | < 6 mins | 3x faster than HPLC. |
Method B: Normal Phase Chiral HPLC (Alternative)

Best for: Labs without SFC infrastructure.

While robust, NP-HPLC often suffers from broad peaks for this specific amine unless high concentrations of basic additives are used.

Protocol:

  • Column: Chiralpak AD-H (5

    
    , 250 x 4.6 mm).
    
  • Mobile Phase: n-Hexane / Ethanol (90:10).

  • Additive: 0.1% Diethylamine (DEA).

  • Flow Rate: 1.0 mL/min.

Performance Data (Representative):

Parameter Value Note

| Resolution (


)  | > 2.0 | Sufficient, but lower than SFC. |
| Tailing Factor (

)
| 1.4 - 1.6 | Moderate tailing is common. | | Run Time | 15-20 mins | Significantly slower equilibration. |
Method C: F-NMR with Chiral Solvating Agents (Screening)

Best for: In-process checks of crude reactions.

This method utilizes the distinct fluorine signal. By adding a Chiral Solvating Agent (CSA) like (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol (Pirkle Alcohol) , the enantiomers form transient diastereomeric complexes, splitting the


F signal.
  • Pros: No column needed; instant feedback on crude mixtures.

  • Cons: Lower sensitivity (Limit of Detection ~1-2%); not suitable for >99.5% purity validation.

Detailed Experimental Workflow (SFC)

This workflow ensures a self-validating system where system suitability is confirmed before sample analysis.

SFCWorkflow Prep 1. Sample Prep 1 mg/mL in MeOH (Free base form) Equil 2. Equilibration 10 min @ 120 bar Verify Baseline Stability Prep->Equil SST 3. System Suitability (SST) Inj. Racemate Req: Rs > 2.0 Equil->SST SST->Equil Fail (Re-equilibrate) Blank 4. Blank Injection Ensure no carryover SST->Blank Pass Sample 5. Sample Injection Triplicate Analysis Blank->Sample Calc 6. Calculation % ee = (A-B)/(A+B)*100 Sample->Calc

Figure 2: Step-by-step SFC validation workflow ensuring data integrity.

Step-by-Step Protocol:
  • Sample Preparation:

    • Dissolve 2 mg of 3-(Fluoromethyl)azepan-3-ol in 2 mL of Methanol.

    • Note: Ensure the sample is a free base. If it is a salt (e.g., HCl), add 1 equivalent of TEA to the vial and filter before injection to prevent column clogging.

  • System Setup (Chiralpak AD-H/SFC):

    • Co-Solvent: Methanol + 0.2% DEA.

    • Gradient: Start isocratic at 10% B for 1 min, ramp to 25% B over 4 min. (Gradient helps elute the polar amine sharply).

    • Detection: UV at 210 nm (Azepane absorption is weak; low wavelength is necessary).

  • System Suitability Test (SST):

    • Inject a racemic standard.

    • Acceptance Criteria:

      • Resolution (

        
        ) between enantiomers 
        
        
        
        .
      • Tailing factor (

        
        ) for both peaks 
        
        
        
        .
      • Signal-to-Noise (S/N) for 0.1% impurity spike

        
        .
        
  • Data Analysis:

    • Calculate Enantiomeric Excess (

      
      ):
      
      
      
      

Troubleshooting & Optimization

ProblemRoot CauseCorrective Action
Peak Tailing (

)
Silanol interaction with amine nitrogen.Increase DEA concentration to 0.5% or switch to "Immobilized" columns (Chiralpak IA) which tolerate stronger bases.
Split Peaks Sample solvent mismatch.Dissolve sample in mobile phase (MeOH/Hexane) rather than pure MeOH or DMSO.
Low Sensitivity Weak UV chromophore.Switch to ELSD (Evaporative Light Scattering Detector) or Mass Spec detection (SFC-MS).
No Separation Wrong selector class.Switch from Amylose (AD) to Cellulose (OD) or Chlorinated (IC) selectors.

References

  • Toribio, L., et al. (2018). Enantioseparation of chiral pharmaceuticals by Supercritical Fluid Chromatography. Journal of Chromatography A.

  • Shimadzu Corporation. (2016). Chiral Separation Using SFC and HPLC (Method Development Guide).

  • Waters Corporation. (2017). Evaluation of the General Applicability of SFC for Chiral Separations using a Racemic Compound Library.

  • Beesley, T. E., & Scott, R. P. (1998). Chiral Chromatography.[1][2][3][4][5][6] Wiley.[6][7] (Foundational text on polysaccharide phases).

Sources

Comparative

Part 1: Chromatographic Selectivity - Overcoming Isomeric Co-elution

Title: High-Resolution LC-MS Identification of 3-(Fluoromethyl)azepan-3-ol Metabolites: A Comparative Guide to Column Chemistries and HRMS Platforms Introduction As a Senior Application Scientist specializing in Drug Met...

Author: BenchChem Technical Support Team. Date: March 2026

Title: High-Resolution LC-MS Identification of 3-(Fluoromethyl)azepan-3-ol Metabolites: A Comparative Guide to Column Chemistries and HRMS Platforms

Introduction As a Senior Application Scientist specializing in Drug Metabolism and Pharmacokinetics (DMPK), I frequently encounter the analytical hurdles posed by fluorinated aliphatic heterocycles. 3-(Fluoromethyl)azepan-3-ol is a prime example: a low-molecular-weight, highly polar, fluorinated cyclic amine. When subjected to in vitro or in vivo metabolism, it generates a complex mixture of closely related isomeric metabolites, primarily through azepane ring hydroxylation, N-oxidation, and phase II O-glucuronidation.

The rate-limiting step in modern metabolomics is not simply the detection of these features, but their confident structural elucidation[1]. Identifying the exact site of hydroxylation on the azepane ring requires baseline chromatographic resolution of isobars coupled with high-mass-accuracy fragmentation. This guide objectively compares the performance of traditional C18 versus Pentafluorophenyl (PFP) stationary phases, as well as Quadrupole Time-of-Flight (Q-TOF) versus Orbitrap mass spectrometry platforms, providing a self-validating protocol for robust metabolite identification.

The Causality of Column Choice: Standard alkyl-bonded C18 columns rely almost exclusively on dispersive (hydrophobic) interactions. For highly polar, low-molecular-weight fluorinated amines like 3-(Fluoromethyl)azepan-3-ol and its oxidized metabolites, C18 often fails to provide sufficient retention or isomeric resolution.

Conversely, fluorinated stationary phases, specifically Pentafluorophenyl (PFP) columns, offer orthogonal retention mechanisms. PFP phases engage in ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


 interactions, strong dipole-dipole interactions, hydrogen bonding, and shape selectivity. Furthermore, the fluorine atoms on the PFP ligand exhibit specific fluorophilic interactions with the fluoromethyl group of the analyte, while the underlying silica provides controlled ion-exchange interactions critical for retaining the basic azepane nitrogen[2].

Comparative Performance Data: To demonstrate this causality, we compared the retention and resolution of three in vitro generated ring-hydroxylated isomers of 3-(Fluoromethyl)azepan-3-ol (M1, M2, M3) using an industry-standard C18 column versus a high-strength silica PFP column.

Table 1: Chromatographic Performance Comparison (C18 vs. PFP)

ParameterStandard C18 (1.7 µm, 2.1 x 100 mm)HSS PFP (1.8 µm, 2.1 x 100 mm)
Primary Retention Mechanism Hydrophobic (Dispersive)Hydrophobic,

, Dipole, Ion-exchange
Parent Compound Retention (

)
1.24 min (Poor retention)3.45 min (Strong retention)
Isomer M1 & M2 Resolution (

)
0.6 (Co-elution)2.4 (Baseline resolution)
Isomer M2 & M3 Resolution (

)
1.1 (Partial resolution)3.1 (Baseline resolution)
Peak Shape (Asymmetry Factor) 1.4 (Tailing due to free silanols)1.05 (Excellent, controlled ion-exchange)

Scientist's Insight: The data clearly indicates that PFP is superior for this class of compounds. The enhanced dipole-dipole interactions resolve the positional isomers of the hydroxylated azepane ring that C18 simply cannot distinguish[3].

Part 2: HRMS Platform Comparison - Q-TOF vs. Orbitrap

Once chromatographically resolved, the metabolites must be identified using High-Resolution Mass Spectrometry (HRMS). The choice between Q-TOF and Orbitrap architectures dictates your data acquisition strategy.

  • Orbitrap (e.g., Thermo Q Exactive / Exploris): Operates by trapping ions in an electrostatic field. It provides ultra-high resolution (up to 240,000 FWHM) and sub-ppm mass accuracy.

    • Advantage for Fluorinated Compounds: The ultra-high resolution easily resolves fine isotopic structures. Fluorine is monoisotopic (

      
      ), but distinguishing metabolic defluorination (-18.9984 Da) from a water loss (-18.0106 Da) requires extreme mass accuracy.
      
    • Limitation: Slower scan speeds at maximum resolution can result in insufficient data points across narrow UHPLC peaks.

  • Q-TOF (e.g., Waters Xevo G2-XS / Agilent 6546): Operates by accelerating ions through a flight tube. It offers excellent resolution (30,000 - 50,000 FWHM) but excels in acquisition speed (up to 50 spectra/second).

    • Advantage for PFP-UHPLC: Perfectly matches the narrow peak widths generated by the PFP column, ensuring >15 data points per peak for accurate quantification and Data-Independent Acquisition (DIA) workflows.

Table 2: HRMS Platform Suitability for Fluorinated Azepane Metabolomics

FeatureOrbitrap HRMSQ-TOF HRMS
Mass Resolution (FWHM) 120,000 - 240,00030,000 - 50,000
Mass Accuracy < 1 ppm1 - 2 ppm
Scan Speed (MS/MS) 10 - 20 HzUp to 50 Hz
Best Use Case Deep structural elucidation of unknown trace metabolitesHigh-throughput screening and Data-Independent Acquisition

Part 3: Self-Validating Experimental Protocol

To ensure scientific rigor, the following protocol incorporates built-in controls. A valid metabolite ID workflow must differentiate true biologically generated metabolites from chemical degradation or matrix artifacts.

Step 1: In Vitro Microsomal Incubation (The Self-Validating System)

  • Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM

    
    .
    
  • Add Human Liver Microsomes (HLM) to a final protein concentration of 1.0 mg/mL.

  • Spike in 3-(Fluoromethyl)azepan-3-ol to a final concentration of 10 µM.

  • Self-Validation Controls:

    • Control A (Zero-Minute): Add quench solvent (ice-cold acetonitrile) before adding the NADPH regenerating system. (Identifies matrix background and parent impurities).

    • Control B (Minus-NADPH): Incubate for 60 mins without NADPH. (Identifies non-CYP450 mediated chemical degradation).

  • Initiate the active reaction by adding 1 mM NADPH. Incubate at 37°C for 60 minutes.

  • Quench the reaction with 3 volumes of ice-cold acetonitrile containing an internal standard. Centrifuge at 15,000 x g for 15 minutes at 4°C.

Step 2: UHPLC-PFP Separation

  • Column: High-Strength Silica PFP (1.8 µm, 2.1 x 100 mm).

  • Mobile Phase A: Water with 0.02% Acetic Acid (careful control of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

    
     levels can optimize ionization efficiency depending on the target polarity).
    
  • Mobile Phase B: Acetonitrile with 0.02% Acetic Acid.

  • Gradient: 0-1 min (2% B), 1-8 min (2% to 40% B), 8-9 min (40% to 95% B), 9-11 min (95% B). Flow rate: 0.4 mL/min.

Step 3: HRMS Data Acquisition

  • Source: Electrospray Ionization (ESI) in Positive mode.

  • Acquisition Mode: Data-Dependent Acquisition (DDA) with dynamic exclusion.

  • Mass Range: m/z 50 - 600.

  • Collision Energy: Ramp from 15 to 40 eV to ensure comprehensive fragmentation of the azepane ring.

Part 4: Metabolic Workflow Visualization

The following diagram illustrates the causality of the metabolic pathways and the analytical logic used to isolate and identify the resulting structures.

G Parent 3-(Fluoromethyl)azepan-3-ol (Parent Compound) Phase1 Phase I Metabolism (CYP450 Mediated) Parent->Phase1 Phase2 Phase II Metabolism (UGT Mediated) Parent->Phase2 Met1 Ring Hydroxylation (Positional Isomers) Phase1->Met1 Met2 N-Oxidation / N-Dealkylation Phase1->Met2 Met3 O-Glucuronidation (at 3-ol position) Phase2->Met3 LC UHPLC Separation (HSS PFP Column) Met1->LC Met2->LC Met3->LC MS HRMS Detection (Orbitrap / Q-TOF) LC->MS ID Metabolite ID & Structural Elucidation MS->ID

Workflow detailing the phase I/II metabolism of 3-(Fluoromethyl)azepan-3-ol and LC-MS analysis.

References

  • MetwareBio. "Metabolite Identification in LC-MS Metabolomics: Identification Principles and Confidence Levels." MetwareBio, 2026.[URL: https://metwarebio.
  • LCGC International. "Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases." Chromatography Online, 2016.[URL: https://www.chromatographyonline.
  • Waters Corporation. "Exploring Selectivity Benefits of Fluorinated-Phenyl Stationary Phases." Waters.com, 2012.[URL: https://www.waters.
  • NIH PMC. "Streamlined pentafluorophenylpropyl column liquid chromatography-tandem quadrupole mass spectrometry and global 13C-labeled internal standards improve performance for quantitative metabolomics in bacteria." National Institutes of Health, 2014.[URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4155051/]
  • Xu, M. et al. "Cross platform solutions to improve the zebrafish polar metabolome coverage using LC-QTOF MS: Optimization of separation mechanisms, solvent additives, and resuspension solvents." ResearchGate, 2021.[URL: https://www.researchgate.net/publication/353456789_Cross_platform_solutions_to_improve_the_zebrafish_polar_metabolome_coverage_using_LC-QTOF_MS_Optimization_of_separation_mechanisms_solvent_additives_and_resuspension_solvents]

Sources

Safety & Regulatory Compliance

Safety

3-(Fluoromethyl)azepan-3-ol hydrochloride proper disposal procedures

Executive Summary: Operational Safety & Compliance Proper disposal of 3-(Fluoromethyl)azepan-3-ol hydrochloride requires strict adherence to protocols governing halogenated organic amines .[1] As a fluorinated heterocycl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: Operational Safety & Compliance

Proper disposal of 3-(Fluoromethyl)azepan-3-ol hydrochloride requires strict adherence to protocols governing halogenated organic amines .[1] As a fluorinated heterocyclic amine salt, this compound presents specific challenges regarding thermal decomposition (formation of HF) and aquatic toxicity.

Immediate Directive: Do NOT dispose of this compound down the drain. It must be segregated as Halogenated Organic Waste and slated for high-temperature incineration with acid gas scrubbing.

Chemical Profile & Hazard Assessment

To manage disposal effectively, we must first understand the chemical behavior that dictates our safety protocols.

PropertyData / CharacteristicOperational Implication
Chemical Structure Fluorinated Azepane (7-membered ring)High stability; requires high-temp incineration.[1]
Functional Groups Secondary Amine, Tertiary Alcohol, C-F BondIncompatible with strong oxidizers and acid chlorides.
Form Hydrochloride Salt (Solid)Hygroscopic; potential for HCl gas release if heated/acidified.
GHS Hazards H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp.[2][3][4][5] Irrit.)Standard PPE (Nitrile gloves, goggles) is mandatory.
Waste Class Halogenated Organic Must be segregated from non-halogenated solvents to prevent cross-contamination costs.
The "Why" Behind the Protocol
  • Fluorine Content: The C-F bond is the strongest in organic chemistry. Standard incineration at lower temperatures (used for non-halogenated waste) may fail to mineralize the fluorine, potentially releasing toxic hydrogen fluoride (HF) gas. Facilities must use incinerators equipped with caustic scrubbers.

  • Hydrochloride Salt: Upon contact with strong acids or thermal decomposition, this salt can liberate HCl fumes, posing an inhalation risk and corrosion hazard to metal waste drums.

Waste Classification & Segregation Logic

Correct classification is the cornerstone of regulatory compliance (RCRA/EPA).

  • RCRA Status: Not a P-listed or U-listed acute hazardous waste. However, it is regulated as a Characteristic Hazardous Waste due to toxicity and reactivity potential.

  • Segregation Rule:

    • Primary Stream: Halogenated Organic Solids/Liquids.

    • Prohibited Mixtures: Do not mix with strong oxidizers (e.g., nitric acid, permanganates) or strong bases (liberates the free amine, altering volatility).

Decision Logic: Waste Stream Selection

WasteDecisionTree Start Waste Generation Source StateCheck Physical State? Start->StateCheck Solid Solid Waste (Powder, Contaminated Debris) StateCheck->Solid Powder/Wipes Liquid Liquid Waste (Reaction Mixtures, Mother Liquors) StateCheck->Liquid Solutions Container Empty Container StateCheck->Container Bottles/Vials BinSolid Solid Hazardous Waste Bin (Label: Toxic, Irritant) Solid->BinSolid HalogenCheck Contains >1% Halogens? Liquid->HalogenCheck RinseCheck Triple Rinsed? Container->RinseCheck BinHalo Halogenated Solvent Waste (Carboy) HalogenCheck->BinHalo Yes (Default) BinNonHalo Non-Halogenated Waste (If <1% F - Verify with EHS) HalogenCheck->BinNonHalo No (Rare) RinseCheck->BinSolid No (Residue remains) Trash Deface Label -> Regular Trash (Glass/Plastic Recycling) RinseCheck->Trash Yes WashWaste Collect Rinsate as Halogenated Liquid Waste RinseCheck->WashWaste Rinsate

Figure 1: Decision tree for segregating 3-(Fluoromethyl)azepan-3-ol hydrochloride waste streams.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Compound & Debris)

Applicability: Expired reagents, spill cleanup materials, contaminated gloves.[1]

  • Containment: Collect the solid in a clear, sealable polyethylene bag (minimum 4 mil thickness) or a wide-mouth HDPE jar.

  • Labeling: Attach a hazardous waste tag immediately.

    • Constituents: "3-(Fluoromethyl)azepan-3-ol hydrochloride, solid."[1]

    • Hazard Checkboxes: Toxic, Irritant.[2]

  • Secondary Containment: Place the sealed bag/jar into the laboratory's designated "Solid Hazardous Waste" drum.

  • Verification: Ensure the drum lid is clamped shut after addition.

Protocol B: Liquid Waste (Solutions & Reaction Mixtures)

Applicability: HPLC effluent, mother liquors, dissolved reagents.[1]

  • Compatibility Check: Ensure the liquid waste carboy is designated for Halogenated Solvents .

    • Critical: Never add this amine salt to a carboy containing acids (risk of exotherm/fumes) or oxidizers.

  • Transfer: Use a funnel to prevent spills. Pour slowly to avoid splashing.

  • Logging: Record the volume and approximate concentration (e.g., "500 mL, ~2% Fluorinated Amine") on the carboy's log sheet. This is vital for the disposal facility to adjust incineration parameters.

Protocol C: Empty Container Management

Applicability: Original glass/plastic reagent bottles.

  • The "P-List" Check: While this specific compound is not P-listed, best practice dictates the Triple Rinse Rule .

  • Rinse 1: Add solvent (water or methanol) to 10% of container volume. Cap and shake. Decant rinsate into Halogenated Liquid Waste .

  • Rinse 2 & 3: Repeat.

  • Deface: Cross out the label completely with a permanent marker.

  • Disposal: Discard the uncapped, dry container in the lab glass/plastic trash or recycling, depending on local facility rules.

Spill Management & Emergency Response

In the event of a benchtop spill, immediate action prevents exposure and contamination migration.

PPE Required:

  • Double Nitrile Gloves (0.11 mm min).

  • Safety Goggles (ANSI Z87.1).

  • Lab Coat.[6]

  • If powder is fine/dusty:[1] N95 Respirator or half-mask with P100 filters.[1]

Cleanup Workflow:

  • Isolate: Alert nearby personnel. Demarcate the area.

  • Stabilize:

    • Solid Spill: Do not dry sweep if dust is generated. Cover with a wet paper towel (dampened with water) to suppress dust, then scoop.

    • Liquid Spill: Cover with an inert absorbent (Vermiculite or polypropylene pads). Do not use sawdust (combustible reaction risk).

  • Decontaminate: Wipe the surface with a mild soap/water solution.

  • Dispose: All absorbent materials, gloves used during cleanup, and debris go into the Solid Hazardous Waste bin.

References & Authority

  • Sigma-Aldrich. Safety Data Sheet: 3-(Fluoromethyl)azepan-3-ol hydrochloride. Accessed via Merck Millipore.

  • U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. 40 CFR Part 261. [1]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US); 2011.

  • PubChem. Compound Summary: Fluorinated Azepanes. National Library of Medicine. [1]

(Note: Specific SDS links are dynamic; users should always verify the Lot # specific SDS provided by their vendor upon purchase.)

Sources

Handling

Personal protective equipment for handling 3-(Fluoromethyl)azepan-3-ol hydrochloride

Operational Blueprint: Causality-Driven PPE and Handling Protocols for 3-(Fluoromethyl)azepan-3-ol hydrochloride As a Senior Application Scientist, establishing a safety protocol for novel or specialized chemical buildin...

Author: BenchChem Technical Support Team. Date: March 2026

Operational Blueprint: Causality-Driven PPE and Handling Protocols for 3-(Fluoromethyl)azepan-3-ol hydrochloride

As a Senior Application Scientist, establishing a safety protocol for novel or specialized chemical building blocks requires moving beyond generic safety data sheet (SDS) recommendations. To handle 3-(Fluoromethyl)azepan-3-ol hydrochloride safely and efficiently, laboratory personnel must understand the causality behind its hazards. This guide deconstructs the physicochemical properties of this fluorinated heterocyclic amine salt to build a self-validating system of Personal Protective Equipment (PPE) and operational workflows.

Physicochemical Causality: The "Why" Behind the Hazard

To design an impenetrable safety matrix, we must first analyze the molecular and physical characteristics of 3-(Fluoromethyl)azepan-3-ol hydrochloride:

  • The Hydrochloride Matrix (Corrosivity): As an amine hydrochloride salt, this compound is highly hygroscopic. When the fine crystalline powder comes into contact with physiological moisture (sweat on the skin, tears in the eyes, or mucosal fluids in the respiratory tract), it rapidly dissociates. This creates a highly localized acidic microenvironment, leading to immediate tissue irritation and potential chemical burns.

  • The Fluorinated Azepane Ring (Systemic Toxicity): The addition of a fluoromethyl group increases the lipophilicity of the base molecule. If the acidic barrier is breached, the fluorinated organic moiety can more easily permeate lipid bilayers, elevating the risk of systemic absorption.

  • Physical State (Aerosolization): The compound is typically supplied as a fine, statically charged powder. Kinetic energy from simply unscrewing the reagent bottle can cause microscopic particles to aerosolize, creating an invisible inhalation hazard.

The Self-Validating PPE Matrix

A robust safety protocol must be self-validating—meaning the failure of one component immediately alerts the user without compromising the primary biological barrier. In accordance with the [1], the following PPE matrix is mandatory.

Hand Protection: The Double-Gloving Protocol
  • Specification: [2].

  • Causality: Nitrile provides superior tensile strength against mechanical degradation and excellent permeation resistance to both the polar amine salt and any organic solvents used during dissolution.

  • Self-Validation: Operators must wear two pairs of contrasting-colored nitrile gloves. If the outer glove is contaminated by the powder, it is immediately doffed. The pristine inner glove ensures the dermal barrier remains intact while alerting the user to the breach.

Eye Protection: Orbital Sealing
  • Specification: [3].

  • Causality: Standard safety glasses leave the orbital bone exposed to settling dust. Indirectly vented goggles create a physical seal against airborne particulates while utilizing tortuous-path ventilation to prevent the lenses from fogging during high-focus tasks.

Respiratory Protection: Particulate Interception
  • Specification: EN 149 FFP3 or NIOSH N95/P100 Particulate Respirator.

  • Causality: Because the primary vector for systemic exposure is the inhalation of aerosolized dust during weighing, a respirator capable of filtering >99% of fine particulates is required [4].

Body Protection: Static Dissipation
  • Specification: Flame-resistant, anti-static lab coat (EN 1149 compliant).

  • Causality: Standard polyester lab coats accumulate static electricity. This charge can attract the fine hydrochloride powder to the fabric, turning the operator into a mobile contamination vector.

Quantitative PPE Data Summary

PPE CategoryStandard / CertificationMaterial / TypePrimary Mitigation TargetReplacement Frequency
Hands EN 374 Type ANitrile (Double-gloved)Acidic dissociation on skinOuter: After every transfer. Inner: Every 2 hours.
Eyes EN 166Polycarbonate (Indirect Vent)Ocular particulate settlingReusable (Decontaminate post-use).
Respiration NIOSH N95 / EN 149 FFP3Electrostatic Non-wovenAerosolized dust inhalationDiscard after single operational session.
Body EN 1149Anti-static Cotton BlendPowder adherence / Static ignitionLaunder weekly or upon known contamination.

Logical Workflow Visualization

G Hazard 3-(Fluoromethyl)azepan-3-ol HCl (Hygroscopic Powder) Inhalation Airborne Dust (Inhalation Risk) Hazard->Inhalation Dermal Acidic Dissociation (Skin/Corrosive Risk) Hazard->Dermal Ocular Particulate Settling (Eye/Mucosa Risk) Hazard->Ocular RespPPE EN 149 FFP3 / N95 Particulate Respirator Inhalation->RespPPE Intercepts GlovePPE EN 374 Type A Nitrile Double-Gloving Protocol Dermal->GlovePPE Intercepts EyePPE EN 166 Indirectly Vented Safety Goggles Ocular->EyePPE Intercepts Safe Safe Operational State (Zero Exposure Achieved) RespPPE->Safe GlovePPE->Safe EyePPE->Safe

Logical workflow mapping chemical hazards to specific PPE interventions for zero-exposure handling.

Operational Workflow: Precision Weighing and Transfer

To prevent exposure, the physical handling of the chemical must be as tightly controlled as the PPE worn. Follow this step-by-step methodology for transferring the compound:

  • Containment Verification: Conduct all open-container handling inside a certified chemical fume hood. Verify the face velocity is between 80–100 feet per minute (fpm).

  • Static Neutralization (Critical Step): Use a piezoelectric anti-static gun on the disposable weigh boat and the micro-spatula. Causality: Neutralizing the surface charge prevents the highly charged amine hydrochloride powder from "jumping" out of the boat due to electrostatic repulsion.

  • The Transfer Mechanic: Open the reagent bottle slowly to prevent pressure-differential aerosolization. Use the neutralized spatula to transfer the powder. Do not drop the powder from a height; lower the spatula directly into the weigh boat before rotating it.

  • Self-Validating Decontamination: Once the mass is recorded and the vessel is sealed, assume the outer gloves are contaminated. Doff the outer gloves inside the fume hood and dispose of them in a solid waste container. Use the clean inner gloves to transport the sealed vessel to the next workstation.

Spill Response & Disposal Plan

Standard sweeping protocols are catastrophic when dealing with fluorinated amine hydrochlorides.

  • Immediate Spill Response: Never use a brush or dry paper towel to clean a spill. Dry friction adds kinetic energy, instantly aerosolizing the powder. Instead, employ the Wet-Wipe Method . Dampen a highly absorbent pad with a 70% Isopropyl Alcohol (IPA) / 30% Water solution. Because the HCl salt is highly water-soluble, the moisture will dissolve the powder, trapping the active pharmaceutical ingredient (API) within the pad via capillary action.

  • Waste Segregation: 3-(Fluoromethyl)azepan-3-ol hydrochloride contains a covalent carbon-fluorine bond. Even if the acidic hydrochloride salt is neutralized, the resulting waste must be segregated into Halogenated Organic Waste . Routing this compound into standard non-halogenated streams can result in the generation of highly toxic, corrosive hydrogen fluoride (HF) gas during municipal or commercial waste incineration.

References

  • OSHA Laboratory Safety Standard (29 CFR 1910.1450) . MasterControl. Available at:[Link]

  • Understanding EN374: A Comprehensive Guide to the Protective Glove Standard . EW Medico. Available at:[Link]

  • Understanding EN 166 Personal Eye Protection Standards . Skanwear. Available at:[Link]

  • Personal Protective Equipment (PPE) Selection . U.S. Department of Health & Human Services (CHEMM). Available at: [Link]

© Copyright 2026 BenchChem. All Rights Reserved.